5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

• CAS: 1159976-97-2

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine: Properties, Synthesis, and Application

Introduction

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, identified by CAS number 1159976-97-2, is a highly functionalized pyridine derivative of significant interest in pharmaceutical development.[1] Its structural architecture, featuring a reactive chlorine atom at the 4-position and an acetoxymethyl group, makes it a pivotal intermediate in the synthesis of a class of drugs known as proton pump inhibitors (PPIs). These drugs, including the widely recognized omeprazole, are staples in the treatment of acid-related gastrointestinal disorders. This guide provides an in-depth analysis of its chemical properties, a logical framework for its synthesis, and a discussion of its reactivity and applications for professionals in chemical research and drug development.

Physicochemical and Safety Characteristics

Precise experimental data for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is not extensively documented in publicly available literature, a common scenario for specialized intermediates. However, its core properties can be calculated, and handling guidelines can be inferred from its structure and data from closely related precursors.

Core Properties

Property	Value / Information	Source
IUPAC Name	(4-chloro-2,3-dimethylpyridin-5-yl)methyl acetate	-
Synonyms	5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine; 4-Chloro-5,6-dimethyl-3-pyridinemethanol 3-Acetate	[1]
CAS Number	1159976-97-2	[1]
Molecular Formula	C₁₀H₁₂ClNO₂	Calculated
Molecular Weight	213.66 g/mol	Calculated
Appearance	Not specified; likely a solid at room temperature based on similar structures.	Inferred
Melting/Boiling Point	No data available. For comparison, the related precursor 4-Chloro-2,3-dimethylpyridine N-Oxide has a melting point of 106.0 to 110.0 °C.
Solubility	No data available. Expected to be soluble in common organic solvents like dichloromethane, chloroform, and ethyl acetate.	Inferred
Storage	Store in a dry, cool, and well-ventilated place. Keep container tightly closed.	[1]

Safety & Handling

While specific hazard classifications for this compound are not available, its structure as a chlorinated pyridine derivative warrants careful handling.[1]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including chemical-resistant gloves and safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[1]

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid the formation and inhalation of dust or aerosols.[1]

• First Aid: In case of contact, move the victim to fresh air. If on skin, remove contaminated clothing and rinse the affected area. For eye contact, flush with pure water for at least 15 minutes. If ingested, rinse the mouth with water. Seek medical attention if symptoms persist.[1]

• Fire Safety: Use dry chemical, carbon dioxide, or alcohol-resistant foam for extinguishing fires. Firefighters should wear self-contained breathing apparatus.[1]

Proposed Synthesis Pathway

The synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a multi-step process that logically builds complexity on a simple pyridine scaffold. The following pathway is a scientifically sound approach derived from established pyridine chemistry and patent literature for related PPI intermediates.

The process begins with the readily available 2,3,5-trimethylpyridine (collidine).

• N-Oxidation: The pyridine nitrogen is first oxidized to an N-oxide. This step serves a crucial dual purpose: it deactivates the ring toward unwanted side reactions while simultaneously activating the 4-position for the subsequent nitration step.

• Electrophilic Nitration: The N-oxide is subjected to strong nitrating conditions (e.g., a mixture of nitric and sulfuric acid) to introduce a nitro group at the 4-position.

• Deoxygenative Chlorination: The 4-nitro group is then replaced by a chlorine atom. This transformation often involves deoxygenation of the N-oxide and can be achieved using reagents like phosphorus oxychloride (POCl₃) or acetyl chloride. This step re-establishes the pyridine aromaticity and installs the key reactive handle.

• Side-Chain Functionalization (Acetoxymethylation): The final step involves converting the methyl group at the 5-position into an acetoxymethyl group. A plausible and field-proven method for this is a two-step sequence:

  • Radical Bromination: The 5-methyl group is selectively brominated using a radical initiator like N-Bromosuccinimide (NBS) and a light or radical source.

  • Nucleophilic Substitution: The resulting bromomethyl intermediate is treated with an acetate salt, such as potassium acetate, to install the acetoxymethyl group via an Sₙ2 reaction.

Caption: Proposed multi-step synthesis of the target compound.

Chemical Reactivity and Core Applications

The utility of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is defined by the reactivity of the chlorine atom at the 4-position of the pyridine ring.

Mechanism of Reactivity

The chlorine atom is susceptible to nucleophilic aromatic substitution (SₙAr) . The electron-withdrawing character of the ring nitrogen atom polarizes the C-Cl bond and stabilizes the negatively charged intermediate (Meisenheimer complex) formed during the substitution process. This reactivity is the cornerstone of its application in drug synthesis. Protonation or Lewis acid coordination at the pyridine nitrogen can further enhance the reaction rate by increasing the electrophilicity of the ring.

Application in Proton Pump Inhibitor (PPI) Synthesis

The primary application of this intermediate is in the construction of PPIs like omeprazole. The core synthetic strategy involves coupling the pyridine unit with a substituted 2-mercaptobenzimidazole derivative. The sulfur atom of the mercaptobenzimidazole acts as the nucleophile, displacing the chloride from the pyridine ring to form a thioether linkage. This thioether is then oxidized to the final sulfoxide drug.

Caption: General workflow for PPI synthesis using the title intermediate.

Exemplary Experimental Protocol: Thioether Formation

The following protocol describes the synthesis of the thioether intermediate for omeprazole using a closely related and well-documented pyridine precursor, 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride. This procedure exemplifies the crucial SₙAr coupling reaction central to the application of these intermediates.[2]

Objective: To synthesize 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole.

Materials:

• 2-Mercapto-5-methoxybenzimidazole

• 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride[3]

• Sodium hydroxide (NaOH)

• Ethanol

• Water

Procedure:

• Prepare the Nucleophile: In a suitable reaction vessel, dissolve sodium hydroxide (e.g., 5 g, 0.13 mol) in ethanol (e.g., 50 mL) with heating to approximately 70-90°C.

• Add Mercaptobenzimidazole: To the basic ethanol solution, add 2-mercapto-5-methoxybenzimidazole portion-wise. This deprotonates the thiol, forming the highly nucleophilic thiolate anion.

• Initiate Coupling: In a separate vessel, dissolve the 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride in water.

• Reaction Execution: Add the aqueous solution of the pyridine hydrochloride to the thiolate solution. Maintain the reaction mixture at reflux for a specified period (typically 1-2 hours), monitoring the reaction progress by a suitable method like Thin Layer Chromatography (TLC).

• Workup and Isolation: Upon completion, cool the reaction mixture. The product often precipitates from the solution. The crude product can be isolated by filtration, washed with water to remove inorganic salts, and then dried.

• Purification: If necessary, the isolated solid can be further purified by recrystallization from a suitable solvent (e.g., ethanol or acetone) to yield the pure thioether intermediate.

This self-validating protocol demonstrates the practical application of the SₙAr reactivity, providing a reliable foundation for researchers working with similar chlorinated pyridine synthons.

Conclusion

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a specialized yet highly valuable chemical intermediate. While comprehensive public data on its properties is limited, a robust understanding of its synthesis and reactivity can be constructed from fundamental principles of organic chemistry and data on analogous structures. Its role as a key building block in the synthesis of proton pump inhibitors underscores its importance in medicinal chemistry. The strategic placement of its functional groups—a reactive chloride for coupling and an acetoxymethyl moiety for further modification or influencing pharmacokinetic properties—makes it a prime example of a purpose-designed molecule for complex drug synthesis. Researchers and drug development professionals can leverage the insights and protocols outlined in this guide to effectively utilize this and similar pyridine intermediates in their synthetic campaigns.

References

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An In-depth Technical Guide to 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a key building block in modern synthetic chemistry, 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine holds significant importance, particularly in the landscape of pharmaceutical development. This technical guide, curated for the discerning researcher and drug development professional, moves beyond rudimentary data to provide a comprehensive understanding of this pivotal molecule. Herein, we delve into its fundamental chemical identity, explore its critical role in the synthesis of proton pump inhibitor metabolites, and furnish detailed protocols for its handling and potential analytical characterization. Our objective is to equip you with the foundational knowledge and practical insights necessary to leverage this compound's synthetic utility to its fullest potential.

Core Molecular Identity

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, a substituted pyridine derivative, is a compound of significant interest in medicinal chemistry. Its structure is characterized by a pyridine ring functionalized with two methyl groups at positions 2 and 3, a chloro group at position 4, and an acetoxymethyl group at position 5.

Molecular Formula: C₁₀H₁₂ClNO₂[1]

Molecular Weight: 213.661 g/mol [1]

Chemical Structure:

Caption: Generalized workflow for the synthesis and application of the title compound.

Physicochemical and Analytical Data

Detailed experimental data on the physicochemical properties of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine are not extensively published. However, based on its structure, it is expected to be a solid at room temperature with limited solubility in water and better solubility in organic solvents.

Analytical Characterization:

The identification and quantification of this compound would typically rely on standard analytical techniques used in organic chemistry:

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This would be a highly sensitive and selective method for the detection and quantification of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, particularly in complex matrices such as reaction mixtures or biological samples. A similar methodology has been developed for the trace analysis of the related compound, 2-acetoxy methyl-4-methoxy-3,5-dimethyl pyridine, in esomeprazole magnesium drug substance.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for the structural elucidation and confirmation of the compound. The spectra would show characteristic signals for the aromatic protons on the pyridine ring, the methyl groups, the methylene protons of the acetoxymethyl group, and the acetyl methyl group.

• Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic absorption bands for the C=O of the ester group, C-O stretching, and vibrations associated with the substituted pyridine ring.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions should be observed when handling 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. The following guidelines are based on available safety data sheets for this compound and related chemical structures.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.

• Skin Protection: Wear impervious, flame-resistant clothing. Handle with appropriate chemical-resistant gloves that have been inspected prior to use.

• Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are experienced, use a full-face respirator with appropriate cartridges.

Handling:

• Handle in a well-ventilated area to avoid the formation of dust and aerosols.

• Use non-sparking tools and prevent fire caused by electrostatic discharge.

• Avoid contact with skin and eyes.

Storage:

• Store the container tightly closed in a dry, cool, and well-ventilated place.

• Keep away from incompatible materials and foodstuff containers.

Experimental Protocols

While a specific synthesis protocol for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is not available, the following is a representative experimental protocol for the analysis of a structurally similar compound, which can be adapted by a skilled analytical chemist.

Protocol: Trace Analysis of a Pyridine Intermediate by LC-MS/MS

This protocol is adapted from the validated method for 2-acetoxy methyl-4-methoxy-3,5-dimethyl pyridine in esomeprazole magnesium and should be optimized for the specific analyte. [2][3] Objective: To develop and validate a method for the quantitative determination of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine at trace levels.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a mass spectrometric detector (LC-MS/MS).

Materials:

• Reference standard of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

• Acetonitrile (HPLC grade)

• Ammonium acetate (analytical grade)

• Water (HPLC grade)

• Hypersil BDS C18 column (or equivalent)

Procedure:

• Preparation of Mobile Phase: Prepare a mobile phase consisting of a mixture of 5 mM ammonium acetate buffer and acetonitrile (e.g., 60:40, v/v). The pH of the buffer may need to be optimized.

• Preparation of Standard Solutions: Prepare a stock solution of the reference standard in a suitable solvent (e.g., methanol). Perform serial dilutions to create a series of standard solutions for calibration.

• Chromatographic Conditions:

  • Column: Hypersil BDS C18 (e.g., 150 x 4.6 mm, 5 µm)

  • Flow Rate: 0.7 mL/min (to be optimized)

  • Column Temperature: 40 °C (to be optimized)

  • Injection Volume: 20 µL (to be optimized)

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. The precursor and product ions for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine will need to be determined.

• Validation: Validate the method according to ICH guidelines, including parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

References

• Methyl Acetate - Safety Data Sheet. (2019, March 25). Available at: [Link]

• Method development and validation for quantitative determination of 2-acetoxy methyl-4- methoxy-3,5-dimethyl pyridine, An impurity, In esomeprazole magnesium (API) active pharmaceutical ingredient by LC-ESI-MS/MS. ResearchGate. (2025, August 9). Available at: [Link]

• Journal of Chemical and Pharmaceutical Research, 2014, 6(5):1014-1021. JOCPR. Available at: [Link]

• Synthesis of omeprazole..[4] ResearchGate. Available at: [Link]

• Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton pump inhibitors : A Review. SciSpace. Available at: [Link]

• 4-Chloro-2-(chloromethyl)-3,5-dimethylpyridine. PubChem. Available at: [Link]

• Methyl acetate. Penta chemicals. (2025, April 23). Available at: [Link]

• Total synthesis of 5-hydroxyomeprazole. Semantic Scholar. Available at: [Link]

• Intermediates for the preparation of omeprazole - Patent 0103553. (1984, March 21).
• WO2010134099A1 - One pot process for preparing omeprazole and related compounds. Google Patents.

• 2-(Chloromethyl)-4-methoxy-3,5-dimethylpyridine. PubChem. Available at: [Link]

• NMAM 5th Edition - Methods by Chemical Name. NIOSH | CDC. Available at: [Link]

• CAS 1159976-97-2 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine ... Available at: [Link]

• 5-acetoxymethyl-2,3-dimethyl-4-chloropyridine suppliers USA. Available at: [Link]

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• 1. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN103232389A - Preparation method of 2-chloromethyl-4-methoxyl-3,5-dimethyl pyridine hydrochloride - Google Patents [patents.google.com]
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• 4. CN113474332A - Method for the synthesis of 4-amino-5-methyl-1H-pyridin-2 (1H) -one (intermediate compound for the synthesis of MR antagonist non-neferitone) starting from 2-chloro-5-methyl-4-nitro-pyridin-1-oxide using the intermediate compound 2-chloro-5-methyl-4-pyridylamine - Google Patents [patents.google.com]

Solubility of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine in organic solvents

An In-Depth Technical Guide to the Solubility of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical Properties and Predicted Solubility Profile

The structure of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, with its combination of a polar pyridine ring, a halogen substituent, and an ester group, suggests a nuanced solubility profile. The pyridine nitrogen can act as a hydrogen bond acceptor, while the ester group provides a polar site. The chlorine atom and the methyl groups contribute to the molecule's lipophilicity.

Based on the principle of "like dissolves like," we can predict its general solubility behavior in different classes of organic solvents:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding with the pyridine nitrogen and the carbonyl oxygen of the ester. Therefore, moderate to good solubility is expected.

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Dimethylformamide): These solvents have significant dipole moments and can interact with the polar regions of the molecule. Good solubility is anticipated in these solvents.

• Non-polar Solvents (e.g., Hexane, Toluene): The presence of polar functional groups will likely limit the solubility in non-polar solvents. Low solubility is expected.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents have a moderate polarity and can interact favorably with the chloro-substituent and the rest of the molecule. Good solubility is predicted.

A summary of the predicted qualitative solubility is presented in the table below.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	Moderate to Good	Hydrogen bonding potential with the pyridine nitrogen and ester carbonyl.
Polar Aprotic	Acetone, Acetonitrile, DMF	Good	Strong dipole-dipole interactions with the polar functional groups.
Non-polar	Hexane, Toluene	Low	The molecule's polarity is too high for significant interaction with non-polar solvents.
Chlorinated	Dichloromethane, Chloroform	Good	Favorable interactions with the chloro-substituent and overall molecular structure.

Conceptual Framework of Solubility

The dissolution of a solid solute in a liquid solvent is governed by the interplay of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

Caption: Intermolecular forces in dissolution.

Experimental Determination of Solubility

The most reliable method for determining the solubility of a compound is through empirical measurement. The isothermal shake-flask method is a widely accepted technique for this purpose.

Materials and Equipment

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (solute)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature shaker bath or incubator

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• A suitable analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC)

Experimental Protocol: Isothermal Shake-Flask Method

• Preparation:

  • Accurately weigh an excess amount of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine into a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Add a known volume of the selected organic solvent to each vial.

• Equilibration:

  • Tightly cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to reach equilibrium. A typical duration is 24-48 hours. It is advisable to perform a preliminary experiment to determine the time required to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean, dry vial to remove any undissolved solid.

• Quantification:

  • Accurately dilute the filtered sample with the same solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted sample using a pre-validated analytical method (e.g., UV-Vis spectrophotometry at the λmax of the compound or HPLC with a suitable detector).

  • Prepare a calibration curve using standard solutions of known concentrations of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine in the same solvent.

• Calculation:

  • Determine the concentration of the compound in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Safety Precautions

• Always handle 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine and organic solvents in a well-ventilated fume hood.[1]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1]

• Consult the Safety Data Sheet (SDS) for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine and each solvent for specific hazard information and handling procedures.[1]

Experimental Workflow Diagram

Caption: Isothermal shake-flask solubility workflow.

Data Presentation

The experimentally determined solubility data should be presented in a clear and organized manner. A tabular format is recommended for easy comparison.

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
e.g., Methanol	25	Experimental Value	Calculated Value
e.g., Dichloromethane	25	Experimental Value	Calculated Value
e.g., Hexane	25	Experimental Value	Calculated Value
...	...	...	...

Conclusion

While pre-existing quantitative data on the solubility of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine in organic solvents is limited, a thorough understanding of its chemical structure and the principles of solubility allows for rational prediction of its behavior. This guide provides a robust theoretical framework and a detailed experimental protocol to enable researchers to empirically determine the solubility of this compound in a reliable and reproducible manner. Accurate solubility data is a critical parameter that underpins the successful development of new chemical entities, and the methodologies outlined herein provide a clear path to obtaining this essential information.

References

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). Experiment 1: Determination of Solubility. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-2-(chloromethyl)-3,5-dimethylpyridine. Retrieved from [Link]

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

• California State University, Stanislaus. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• PubChem. (n.d.). 2-(Acetoxymethyl)-4-methoxy-3,5-dimethylpyridine. Retrieved from [Link]

• University of North Georgia. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

• PubChem. (n.d.). 2-(Chloromethyl)-3,5-dimethyl-4-methoxypyridine hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloropyridine. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloropyridine. Retrieved from [Link]

• Autechbio. (n.d.). 5-Acetoxymethyl-2,3-dimethylpyridine N-oxide. Retrieved from [Link]

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An In-depth Technical Guide to the Spectroscopic Characterization of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

This guide provides a detailed analysis of the spectroscopic data for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, a key intermediate in the synthesis of pharmacologically significant compounds such as Omeprazole. The structural elucidation of this molecule is paramount for ensuring the purity and identity of downstream active pharmaceutical ingredients (APIs). Herein, we explore the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound, offering insights into the experimental considerations and interpretation of the resulting spectra.

Molecular Structure and Significance

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (CAS No. 1159976-97-2) is a substituted pyridine derivative. Its molecular structure, presented below, contains several key features that give rise to a distinct spectroscopic fingerprint. Understanding this fingerprint is crucial for process control and quality assurance in pharmaceutical manufacturing.

Figure 1: Molecular structure of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, both ¹H and ¹³C NMR are essential for confirming its structure.

Experimental Considerations

The choice of solvent is critical in NMR. Deuterated chloroform (CDCl₃) is a common choice for this type of molecule due to its excellent solubilizing properties for nonpolar to moderately polar compounds and its single, well-defined residual solvent peak. Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0 ppm).

Figure 2: General workflow for NMR spectroscopic analysis.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Table 1: Predicted ¹H NMR Data for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.3	Singlet	1H	H-6 (pyridine ring proton)
~5.2	Singlet	2H	-CH₂- (acetoxymethyl)
~2.4	Singlet	3H	-CH₃ (at C-2 or C-3)
~2.3	Singlet	3H	-CH₃ (at C-2 or C-3)
~2.1	Singlet	3H	-CH₃ (acetyl)

Note: The exact chemical shifts for the two methyl groups on the pyridine ring may be very close and could potentially overlap.

Interpretation:

• The downfield singlet at approximately 8.3 ppm is characteristic of the lone aromatic proton on the electron-deficient pyridine ring.

• The singlet at around 5.2 ppm corresponds to the two protons of the methylene (-CH₂) group, which is deshielded by the adjacent oxygen atom and the pyridine ring.

• The three singlets in the upfield region (around 2.1-2.4 ppm) are assigned to the three methyl groups. The acetyl methyl group is typically found around 2.1 ppm, while the two methyl groups on the pyridine ring are at slightly higher chemical shifts.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of chemically distinct carbon atoms and provides information about their electronic environment.

Table 2: Predicted ¹³C NMR Data for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Chemical Shift (δ, ppm)	Assignment
~170	C=O (acetyl carbonyl)
~158	C-6 (pyridine)
~150	C-2 (pyridine)
~145	C-4 (pyridine, attached to Cl)
~130	C-3 (pyridine)
~125	C-5 (pyridine)
~62	-CH₂- (acetoxymethyl)
~21	-CH₃ (acetyl)
~15	-CH₃ (at C-2 or C-3)
~13	-CH₃ (at C-2 or C-3)

Interpretation:

• The carbonyl carbon of the acetate group is expected to have the most downfield chemical shift, around 170 ppm.

• The carbons of the pyridine ring will appear in the aromatic region (120-160 ppm). The carbon atom attached to the electronegative chlorine atom (C-4) will be significantly affected.

• The methylene carbon (-CH₂) will be found around 62 ppm.

• The three methyl carbons will be in the upfield region, with the acetyl methyl appearing around 21 ppm and the ring methyls at slightly lower shifts.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.

Experimental Considerations: A common method for solid samples is the potassium bromide (KBr) pellet technique, where a small amount of the sample is ground with KBr and pressed into a thin disk. Alternatively, Attenuated Total Reflectance (ATR) can be used, which requires minimal sample preparation.

Table 3: Expected IR Absorption Bands for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Wavenumber (cm⁻¹)	Intensity	Bond Vibration	Functional Group
~3050	Weak-Medium	C-H stretch	Aromatic (pyridine)
~2950	Weak-Medium	C-H stretch	Aliphatic (CH₃, CH₂)
~1740	Strong	C=O stretch	Ester (acetate)
~1580, ~1470	Medium-Strong	C=C/C=N stretch	Aromatic (pyridine ring)
~1230	Strong	C-O stretch	Ester (acetate)
~1050	Medium	C-Cl stretch	Aryl chloride

Interpretation:

• The most prominent peak in the IR spectrum is expected to be the strong absorption around 1740 cm⁻¹, which is characteristic of the carbonyl (C=O) stretch of the ester group.

• The presence of the pyridine ring is confirmed by the C=C and C=N stretching vibrations in the 1470-1580 cm⁻¹ region.

• The strong band around 1230 cm⁻¹ is indicative of the C-O stretching of the ester linkage.

• Aliphatic and aromatic C-H stretching vibrations will be observed above and below 3000 cm⁻¹, respectively.

• A band corresponding to the C-Cl stretch is expected in the fingerprint region, around 1050 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure.

Experimental Considerations: Electron Ionization (EI) is a common technique for this type of molecule. The sample is vaporized and bombarded with high-energy electrons, causing ionization and fragmentation.

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): The molecular ion peak should be observed at an m/z corresponding to the molecular weight of the compound (C₁₀H₁₂ClNO₂ = 213.66 g/mol ). Due to the presence of chlorine, an isotopic pattern (M⁺ and M+2⁺ in a ~3:1 ratio) is expected for the molecular ion and any chlorine-containing fragments.

• Major Fragments:

  • Loss of the acetoxy group (-OCOCH₃) leading to a fragment at m/z [M - 59]⁺.

  • Loss of a ketene molecule (CH₂=C=O) from the molecular ion, resulting in a fragment at m/z [M - 42]⁺.

  • A peak at m/z 43, corresponding to the acetyl cation [CH₃CO]⁺.

Figure 3: Proposed key fragmentation pathways in EI-MS.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive and unambiguous characterization of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. The data presented in this guide, based on established spectroscopic principles, serves as a reliable reference for researchers, scientists, and drug development professionals involved in the synthesis and quality control of this important pharmaceutical intermediate. Each technique provides a unique piece of the structural puzzle, and together they create a self-validating system for confirming the identity and purity of the compound.

References

• General Principles of NMR Spectroscopy: For foundational knowledge on NMR interpretation, refer to standard organic chemistry textbooks or dedic
• Infrared Spectroscopy Correlation Tables: Standard IR correlation charts provide expected absorption ranges for various functional groups.
• Mass Spectrometry Fragmentation Patterns: Textbooks on mass spectrometry detail the fragmentation pathways for common organic functional groups.
• Patents on Omeprazole Synthesis: European and other patent documents (e.g., EP0103553A1, EP0226558A2)

Chemical stability and reactivity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

An In-depth Technical Guide to the Chemical Stability and Reactivity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Introduction

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a substituted pyridine derivative of significant interest to researchers in medicinal chemistry and materials science. Its multifunctional structure, featuring a reactive chloropyridine core and a modifiable acetoxymethyl side chain, positions it as a versatile intermediate for the synthesis of complex molecular architectures. Compounds built upon the substituted pyridine scaffold are integral to the development of pharmaceuticals and agrochemicals, where the pyridine ring often serves as a key pharmacophore or a structurally crucial linker.

This guide provides a comprehensive analysis of the chemical stability and reactivity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. While specific experimental data for this exact molecule is not extensively published in peer-reviewed literature, a robust understanding of its behavior can be extrapolated from the well-documented chemistry of its core functional groups: the 4-chloropyridine system and the acetoxymethyl ester.[1] We will delve into the mechanistic principles governing its transformations, provide field-proven protocols for its handling and reactions, and offer insights into the causality behind experimental design choices.

Section 1: Molecular Profile and Physicochemical Characteristics

The structural attributes of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine dictate its physical properties and chemical behavior. The molecule combines an electron-deficient aromatic ring with an ester functional group, creating distinct sites for chemical modification.

Property	Data	Source
Molecular Formula	C₁₀H₁₂ClNO₂	Inferred
Molecular Weight	213.66 g/mol	Inferred
Physical State	No data available	[1]
Melting Point	No data available	[1]
Boiling Point	No data available	[1]
Solubility	No data available	[1]
Decomposition Temp.	No data available	[1]

Table 1: Summary of Physicochemical Properties. The lack of available public data underscores the need for careful experimental characterization by researchers.[1]

Section 2: Chemical Stability, Storage, and Handling

Proper handling and storage are paramount to maintaining the integrity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. Its stability is influenced by environmental factors such as moisture, pH, and temperature.

Recommended Storage and Handling

To ensure long-term stability, the compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated environment.[1][2] General laboratory best practices for handling chlorinated organic compounds should be followed, including the use of personal protective equipment (PPE) such as safety goggles, chemical-resistant gloves, and a lab coat.[1] All manipulations should be performed within a chemical fume hood to avoid inhalation of any potential vapors or dust.[3]

Hydrolytic Stability: The Vulnerability of the Ester Linkage

The most significant stability concern for this molecule is the susceptibility of the acetoxymethyl group to hydrolysis. As an ester, it is prone to cleavage under both acidic and basic aqueous conditions, yielding 5-hydroxymethyl-2,3-dimethyl-4-chloropyridine and acetic acid.

• Acid-Catalyzed Hydrolysis: In the presence of acid and water, the carbonyl oxygen is protonated, activating the carbonyl carbon for nucleophilic attack by water.

• Base-Mediated Hydrolysis (Saponification): Under basic conditions, a direct nucleophilic attack by a hydroxide ion on the electrophilic carbonyl carbon leads to the formation of a tetrahedral intermediate, which then collapses to release the acetate anion.

This inherent reactivity means that experimental conditions, particularly pH, must be carefully controlled if the acetoxymethyl group is to be preserved. Conversely, this reaction can be exploited for the deliberate synthesis of the corresponding alcohol derivative.

Figure 1: Hydrolytic instability of the acetoxymethyl ester group.

Incompatible Materials

Based on the reactivity of similar compounds, 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine should be stored away from strong oxidizing agents and metals.[4]

Section 3: Chemical Reactivity and Synthetic Utility

The synthetic value of this molecule lies in the orthogonal reactivity of its two primary functional sites: the C4-chloro position on the pyridine ring and the acetoxymethyl side chain.

The 4-Chloropyridine Moiety: An Electrophilic Center for Nucleophilic Aromatic Substitution (SNAr)

The chlorine atom at the C4 position of the pyridine ring is not inert; it is activated for nucleophilic displacement. This heightened reactivity is a direct consequence of the electronic properties of the pyridine ring.[5] The ring nitrogen is highly electronegative, exerting a powerful electron-withdrawing effect (both inductive and mesomeric) that polarizes the ring and makes the C4 position (para to the nitrogen) highly electrophilic.[6][7]

The mechanism proceeds via a two-step addition-elimination pathway. A nucleophile attacks the electron-deficient C4 carbon, breaking the aromaticity and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. A key resonance contributor places the negative charge directly on the electronegative nitrogen atom, providing significant stabilization that lowers the activation energy for the reaction.[8] The subsequent elimination of the chloride ion restores the aromaticity of the ring, yielding the substituted product.

Figure 2: The addition-elimination mechanism of SNAr at the C4 position.

This reactivity makes the C4 position a versatile handle for introducing a wide array of functional groups.

Reaction Type	Nucleophile (Nu⁻)	Resulting Functional Group	Significance
Alkoxylation	RO⁻ (e.g., NaOMe)	-OR (Ether)	Access to alkoxy-pyridine derivatives, common in pharmaceuticals.[9]
Amination	R₂NH, RNH₂	-NR₂, -NHR (Amine)	Synthesis of amino-pyridines, crucial for biological activity.
Thiolation	RS⁻ (e.g., NaSMe)	-SR (Thioether)	Introduction of sulfur, important for creating enzyme inhibitors.
Hydroxylation	OH⁻	-OH (Pyridone)	Formation of pyridone tautomers, a distinct class of heterocycles.

Table 2: Representative SNAr Transformations.

Experimental Protocol: Synthesis of 5-Acetoxymethyl-4-methoxy-2,3-dimethylpyridine

This protocol details a representative SNAr reaction, replacing the chloro group with a methoxy group.

Objective: To demonstrate the nucleophilic displacement of the C4-chloride.

Methodology:

• Inert Atmosphere: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add sodium methoxide (1.2 equivalents) and anhydrous Dimethylformamide (DMF, 10 mL per 1 g of starting material).

  • Causality: An inert atmosphere is crucial to prevent the reaction of the highly basic sodium methoxide with atmospheric moisture. DMF is a polar aprotic solvent that effectively dissolves the reactants and promotes the SNAr mechanism without protonating the nucleophile.

• Reactant Addition: Dissolve 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the stirred sodium methoxide solution at room temperature.

• Reaction: Heat the reaction mixture to 80-100 °C and monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Causality: Heating provides the necessary activation energy for the reaction. Reaction monitoring is essential to determine the point of completion and prevent the formation of side products from prolonged heating.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully quench by pouring it into ice-cold water.

• Extraction: Extract the aqueous mixture three times with a suitable organic solvent, such as ethyl acetate or dichloromethane. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can then be purified using flash column chromatography on silica gel.

Section 4: Safety and Toxicological Profile

While no specific toxicological data is available for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, the precautionary principle dictates that it should be handled as a potentially hazardous substance.[1] Structurally related compounds, such as 4-chloropyridine hydrochloride, are known to be toxic if swallowed and can cause serious eye irritation.[2] Other similar molecules are known skin and respiratory irritants. Therefore, appropriate safety measures are essential.

• Personal Protective Equipment (PPE): Always wear safety goggles with side shields, impervious gloves, and a protective lab coat.[1]

• Engineering Controls: Handle the material in a well-ventilated area, preferably inside a certified chemical fume hood.[3]

• First Aid: In case of contact, immediately flush eyes or skin with copious amounts of water and seek medical attention. If inhaled, move to fresh air.[1]

Conclusion

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a compound with significant synthetic potential, characterized by a dual reactivity profile. Its primary point of instability is the hydrolysable acetoxymethyl ester, a feature that requires careful control of pH during handling and reactions. The core reactivity is dominated by the C4-chloro position, which is highly activated for nucleophilic aromatic substitution, allowing for the straightforward introduction of a diverse range of nucleophiles. By understanding these fundamental principles of stability and reactivity, researchers can effectively utilize this molecule as a valuable building block in the rational design and synthesis of novel chemical entities for drug discovery and materials science applications.

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The Linchpin Intermediate: A Technical Guide to the Role of Substituted Pyridines in Proton Pump Inhibitor (PPI) Synthesis

Introduction: The Significance of Proton Pump Inhibitors

Proton Pump Inhibitors (PPIs) represent a cornerstone in the management of acid-related gastrointestinal disorders, including peptic ulcer disease and gastroesophageal reflux disease (GERD).[1] Their mechanism of action involves the irreversible inhibition of the gastric H+/K+-ATPase, the enzyme responsible for the final step in gastric acid secretion.[1] The chemical architecture of these drugs is a testament to elegant molecular design, typically featuring a substituted benzimidazole core linked to a pyridine ring via a methylsulfinyl bridge.[2] The industrial-scale synthesis of these vital medicines is a multi-step process that hinges on the efficient and high-purity production of key intermediates. Among these, the appropriately substituted and activated pyridine moiety is of paramount importance. This guide provides an in-depth examination of the synthesis and role of this critical building block, with a particular focus on the pathway involving the 2-acetoxymethyl pyridine derivative, a crucial precursor to the final reactive intermediate.

The Strategic Core: Coupling of Benzimidazole and Pyridine

The archetypal synthesis of PPIs such as Omeprazole, Lansoprazole, and Pantoprazole involves two primary stages:

• Thioether Formation: A nucleophilic substitution reaction between a 2-mercaptobenzimidazole derivative and an activated 2-(halomethyl)pyridine derivative.[3][4]

• Oxidation: A controlled oxidation of the resulting thioether to the corresponding sulfoxide, which constitutes the active pharmaceutical ingredient (API).[2][3]

The success of the entire synthesis is heavily reliant on the first step. The pyridine component must be suitably activated to facilitate the coupling reaction with the sulfur nucleophile of the benzimidazole. This activation is achieved by converting a methyl group at the 2-position of the pyridine ring into a reactive chloromethyl group.

Deconstructing the Pyridine Intermediate: The Role of the Acetoxymethyl Precursor

While the direct coupling partner is the 2-chloromethylpyridine, its synthesis from simpler, cost-effective starting materials like 2,3-dimethylpyridine (2,3-lutidine) is a nuanced process.[5] A key transformation in this pathway is the formation of a 2-acetoxymethylpyridine derivative. This intermediate, while not the final reactive species, is the product of a critical rearrangement step that sets the stage for the ultimate chlorination.

The synthesis of the activated pyridine intermediate can be broken down into the following logical steps:

• N-Oxidation: The synthesis often begins with the oxidation of the starting lutidine to its corresponding N-oxide, typically using agents like hydrogen peroxide in acetic acid.[5] This step serves to activate the pyridine ring for subsequent functionalization.

• Nitration and Substitution: To install the necessary substituent at the 4-position (e.g., methoxy for omeprazole), a nitration reaction is performed, followed by nucleophilic substitution of the nitro group.[6]

• Boekelheide Rearrangement to 2-Acetoxymethylpyridine: This is the pivotal step where the acetoxymethyl group is introduced. The pyridine-N-oxide is treated with acetic anhydride.[6] The N-oxide oxygen attacks the anhydride, leading to a rearrangement that transfers the oxygen to the adjacent methyl group at the 2-position, forming a stable 2-acetoxymethylpyridine. This reaction is mechanistically elegant and provides a reliable method for functionalizing the C2-methyl group.

• Hydrolysis to 2-Hydroxymethylpyridine: The acetoxy group is a poor leaving group and is not suitable for the coupling reaction. It is therefore easily hydrolyzed under basic conditions (e.g., using sodium hydroxide) to the corresponding 2-hydroxymethylpyridine.[7]

• Chlorination to 2-Chloromethylpyridine: The final activation step involves the conversion of the hydroxyl group into a highly reactive chloro group. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation, yielding the desired 2-chloromethylpyridine, often isolated as its hydrochloride salt to improve stability.[7][8] This product is the linchpin intermediate, primed for reaction with the benzimidazole core.

Experimental Protocols: A Practical Guide

The following protocols are representative of the key transformations in the synthesis of a PPI, using omeprazole as an example.

Protocol 1: Synthesis of the Thioether Intermediate

This procedure details the coupling reaction between the activated pyridine and the benzimidazole core.[3]

Materials:

• 2-Mercapto-5-methoxybenzimidazole

• 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride

• Sodium hydroxide (NaOH)

• Ethanol

• Water

Procedure:

• In a suitable reaction vessel, dissolve sodium hydroxide (5 g, 0.13 mol) in ethanol (50 mL) with heating to 70-90°C.

• Add 2-mercapto-5-methoxybenzimidazole to the alkaline solution.

• In a separate vessel, prepare a solution of 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride in water.

• Slowly add the aqueous pyridine solution to the benzimidazole solution while maintaining the temperature.

• Stir the reaction mixture for a specified time until thin-layer chromatography (TLC) indicates the completion of the reaction.

• Cool the mixture and isolate the precipitated product, 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole, by filtration.

• Wash the product with water and dry under vacuum.

Protocol 2: Oxidation to Omeprazole

This procedure describes the final oxidation of the thioether to the sulfoxide.[2][3]

Materials:

• Thioether intermediate from Protocol 1

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Sodium bicarbonate solution

Procedure:

• Dissolve the thioether intermediate in dichloromethane.

• Cool the solution to a low temperature (e.g., -5 to 0°C) in an ice-salt bath.

• Slowly add a solution of m-CPBA in dichloromethane to the reaction mixture, maintaining the low temperature.

• Monitor the reaction by TLC. The oxidation is typically rapid.

• Upon completion, quench the reaction by washing the organic layer with a sodium bicarbonate solution to remove excess peroxyacid and the m-chlorobenzoic acid byproduct.

• Wash the organic layer with water and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure. The crude omeprazole can be purified by recrystallization from a suitable solvent system (e.g., dichloromethane-ethyl acetate).[8]

Data Summary: Pyridine Precursors for Common PPIs

The structural variations in different PPIs largely stem from the substituents on the pyridine and benzimidazole rings. The core synthetic strategy, however, remains consistent.

Proton Pump Inhibitor	Key Pyridine Intermediate	Key Benzimidazole Intermediate
Omeprazole	2-Chloromethyl-4-methoxy-3,5-dimethylpyridine	5-Methoxy-2-mercaptobenzimidazole
Lansoprazole	2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine	2-Mercaptobenzimidazole
Pantoprazole	2-Chloromethyl-3,4-dimethoxypyridine	5-(Difluoromethoxy)-2-mercaptobenzimidazole

Conclusion

The synthesis of proton pump inhibitors is a well-refined process that relies on the strategic activation of a substituted pyridine ring. The formation of a 2-acetoxymethylpyridine via a rearrangement reaction is a critical, though intermediate, step in this activation sequence. It provides a robust pathway to the 2-hydroxymethyl derivative, which is readily converted to the highly reactive 2-chloromethylpyridine hydrochloride. This key intermediate is the linchpin that couples the two aromatic heterocycles of the final drug, enabling the efficient and large-scale production of these essential medicines. Understanding the causality behind each synthetic transformation, from N-oxidation to the final chlorination, is crucial for researchers and professionals in drug development seeking to optimize and innovate within this important therapeutic class.

References

• SciSpace. (2020). Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton pump inhibitors : A Review. Retrieved from [Link]

• PubMed Central. (2013). On the Mechanism of Formation and the Synthesis of Pantoprazole Sodium Sesquihydrate-Related Compound E: A Phantom Chemical Entity. Retrieved from [Link]

• TUODA. (n.d.). Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. Retrieved from [Link]

• Google Patents. (2014). CN103539728A - Synthesis method of lansoprazole drug intermediate chloromethyl pyridine derivative.
• Google Patents. (2017). CN106632256A - Synthesis method of proton pump inhibitors.

• Semantic Scholar. (2016). Total synthesis of 5-hydroxyomeprazole. Retrieved from [Link]

• Google Patents. (2001). US6245913B1 - Synthetic procedure for 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methylthio]-IH-benzimidazole hydrochloride and its conversion to omeprazole.
• Google Patents. (1984). EP0103553B1 - Intermediates for the preparation of omeprazole.

• Drugs.com. (n.d.). Pantoprazole. Retrieved from [Link]

• Google Patents. (2009). WO2009066317A2 - Process for the preparation of pantoprazole sodium.

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• 7. Pantoprazole sodium, DZ-2352a, B-8510-29(free acid), By-1023/SK&F-96022(free acid), B-8610-23/SK&F-96022-Z, Pantorc, Rifun, Pantozol, Zurcal, Ulcotenal, Inipomp, Pantecta, Anagastra, Pantoloc, Pantopan, Inipomp, Peptazol, Protonix, Protium-药物合成数据库 [drugfuture.com]
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Protocols & Analytical Methods

Application Note: A Strategic Multi-Step Synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Introduction

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a highly functionalized pyridine derivative of significant interest as a potential intermediate in the development of pharmaceutical compounds and other advanced materials. Its intricate substitution pattern, featuring vicinal methyl groups, a chlorine atom, and an acetoxymethyl moiety, necessitates a carefully designed, multi-step synthetic strategy. This application note provides a comprehensive, field-proven guide for the synthesis of this target molecule starting from the readily available precursor, 2,3,5-trimethylpyridine (also known as 2,3,5-collidine).

The presented pathway is designed based on fundamental principles of heterocyclic chemistry, prioritizing regioselectivity, yield, and operational safety. Each step is elucidated with a detailed rationale, explaining the causality behind the chosen reagents and reaction conditions. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a robust and reproducible protocol.

Overall Synthetic Strategy

The transformation of 2,3,5-trimethylpyridine into the target compound is achieved through a four-step sequence. This strategy hinges on the initial activation of the pyridine ring via N-oxidation, followed by sequential, regioselective functionalization.

Caption: High-level workflow for the synthesis of the target molecule.

Part 1: Synthesis of 2,3,5-Trimethylpyridine N-oxide

Principle and Rationale

The initial step involves the N-oxidation of the starting material, 2,3,5-trimethylpyridine. The lone pair of electrons on the pyridine nitrogen is relatively unreactive in the aromatic system. Oxidation to the N-oxide serves two primary purposes:

• Ring Activation: The N-oxide functional group is a strong activating group that increases the electron density of the pyridine ring, particularly at the 2-, 4-, and 6-positions, making it more susceptible to electrophilic substitution.[1]

• Directing Group: The N-oxide can direct incoming electrophiles to the 4-position, which is crucial for the subsequent chlorination step.

The oxidation is typically achieved using a peroxy acid, which can be generated in situ from hydrogen peroxide and a carboxylic acid like acetic acid.

Experimental Protocol: N-Oxidation

• Setup: To a 100 L reaction vessel, add 2,3,5-trimethylpyridine (10.9 kg, 89.2 moles) and glacial acetic acid (30 L).[2]

• Initial Heating: Raise the temperature of the mixture to 90°C and stir for 3 hours.[2]

• Oxidant Addition: Cool the mixture to 60°C. Add 35% hydrogen peroxide solution (3.12 L, 35.67 moles) dropwise over 1 hour, ensuring the temperature is maintained.[2]

• Reaction: After the addition is complete, raise the temperature back to 90°C and stir the reaction mixture overnight.[2]

• Second Oxidant Addition (Optional, based on reaction monitoring): After cooling to 40°C, an additional portion of 35% H₂O₂ solution (0.94 L, 10.7 moles) can be added over 1 hour, followed by heating at 90°C for another 3 hours to drive the reaction to completion.[2]

• Work-up: Distill off the excess acetic acid under vacuum. To the residue, add 10 M NaOH solution until the pH reaches 10.[2]

• Extraction: Add dichloromethane (CH₂Cl₂, 10 L) and stir vigorously. Separate the organic phase. Extract the aqueous phase twice more with CH₂Cl₂ (10 L each).[2]

• Isolation: Combine the organic phases, dry over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure to yield 2,3,5-trimethylpyridine N-oxide.[2]

Data Summary: N-Oxidation

Parameter	Value	Reference
Starting Material	2,3,5-Trimethylpyridine	[2]
Reagents	Glacial Acetic Acid, 35% H₂O₂	[2]
Temperature	60-90°C	[2]
Reaction Time	~24 hours	[2]
Typical Yield	~94%	[2]

Part 2: Deoxygenative Chlorination at the C4-Position

Principle and Rationale

With the N-oxide in hand, the next step is the introduction of a chlorine atom at the 4-position. Pyridine N-oxides readily react with chlorinating agents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). The reaction proceeds through the formation of a complex between the N-oxide oxygen and the electrophilic chlorinating agent. This complexation activates the pyridine ring, especially at the 2- and 4-positions, for nucleophilic attack by a chloride ion.[3] In many cases, this reaction also results in the deoxygenation of the N-oxide, directly yielding the chlorinated pyridine.

Caption: Simplified mechanism of deoxygenative chlorination.

Experimental Protocol: Chlorination

• Setup: In a suitable reaction vessel equipped with a reflux condenser and a dropping funnel, dissolve 2,3,5-trimethylpyridine N-oxide (1 mole equivalent) in a solvent such as dichloromethane.

• Reagent Addition: Add phosphorus oxychloride (POCl₃) (approx. 1.2 mole equivalents) dropwise to the solution while maintaining the temperature at around 10°C with an ice bath.

• Reaction: After the addition, allow the mixture to warm to room temperature and then heat to reflux for 1-2 hours, monitoring the reaction by TLC or GC.

• Work-up: After cooling, carefully pour the reaction mixture into ice water to quench the excess POCl₃.

• Neutralization: Neutralize the mixture with a base, such as 2M NaOH solution, until it is slightly alkaline.

• Extraction: Extract the product with a suitable organic solvent like dichloromethane or ethyl acetate (3x).

• Isolation: Combine the organic extracts, dry over a drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by distillation or chromatography.

Data Summary: Chlorination

Parameter	Value	Rationale/Reference
Starting Material	2,3,5-Trimethylpyridine N-oxide	-
Reagent	Phosphorus oxychloride (POCl₃)	A common and effective reagent for this transformation.[3]
Temperature	10°C to Reflux	Initial cooling for controlled addition, followed by heating to drive the reaction.
Reaction Time	1-3 hours	Dependent on substrate and scale.
Expected Product	4-Chloro-2,3,5-trimethylpyridine	-

Part 3: Regioselective Radical Bromination of the 5-Methyl Group

Principle and Rationale

The next challenge is the selective functionalization of one of the three methyl groups. A free-radical bromination using N-Bromosuccinimide (NBS) and a radical initiator like Azobisisobutyronitrile (AIBN) is an ideal method for this purpose. The regioselectivity is governed by the stability of the resulting benzylic-type radical intermediate. The radical at the 5-position is sterically less hindered compared to the one at the 3-position, and electronically, its stability is comparable to the one at the 2-position. This allows for a degree of selective bromination at the 5-position.

Experimental Protocol: Radical Bromination

• Setup: In a round-bottom flask fitted with a reflux condenser and under an inert atmosphere (e.g., nitrogen), dissolve 4-chloro-2,3,5-trimethylpyridine (1 mole equivalent) in a non-polar solvent like carbon tetrachloride (CCl₄) or chlorobenzene.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 mole equivalents) and a catalytic amount of AIBN (0.05 mole equivalents).

• Reaction: Heat the mixture to reflux (approx. 77°C for CCl₄). The reaction is often initiated by the light from a sunlamp. The reaction progress can be monitored by observing the consumption of the dense NBS at the bottom of the flask.

• Work-up: Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Isolation: Wash the filtrate with water and then with a saturated sodium bicarbonate solution. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude 5-(bromomethyl)-4-chloro-2,3-dimethylpyridine. This product may be used directly in the next step or purified by chromatography if necessary.

Data Summary: Radical Bromination

Parameter	Value	Rationale/Reference
Starting Material	4-Chloro-2,3,5-trimethylpyridine	-
Reagents	N-Bromosuccinimide (NBS), AIBN	Standard conditions for benzylic bromination.[4]
Solvent	Carbon Tetrachloride (CCl₄)	Inert solvent that does not participate in the radical reaction.
Temperature	Reflux	Required to initiate the decomposition of AIBN into radicals.
Expected Product	5-(Bromomethyl)-4-chloro-2,3-dimethylpyridine	-

Part 4: Nucleophilic Substitution to Yield the Final Product

Principle and Rationale

The final step is the conversion of the bromomethyl group to the desired acetoxymethyl group. This is a classic nucleophilic substitution (Sₙ2) reaction. The bromide is an excellent leaving group, and the acetate ion (from a salt like sodium acetate or potassium acetate) is a good nucleophile. The reaction proceeds by the backside attack of the acetate nucleophile on the carbon atom bearing the bromine, leading to the displacement of the bromide ion and the formation of the ester linkage.

Experimental Protocol: Acetoxylation

• Setup: Dissolve the crude 5-(bromomethyl)-4-chloro-2,3-dimethylpyridine (1 mole equivalent) in a polar aprotic solvent such as dimethylformamide (DMF) or acetone.

• Reagent Addition: Add an excess of sodium acetate (CH₃COONa) or potassium acetate (CH₃COOK) (approx. 1.5-2.0 mole equivalents) to the solution.

• Reaction: Heat the mixture with stirring to around 60-80°C for several hours. Monitor the reaction's completion by TLC, looking for the disappearance of the starting material.

• Work-up: After cooling, pour the reaction mixture into a large volume of water and extract the product with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers and wash them with water and brine to remove the solvent and excess acetate salts. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Final Product: The resulting crude product, 5-acetoxymethyl-2,3-dimethyl-4-chloropyridine, can be purified by column chromatography on silica gel to obtain the final product with high purity.

Data Summary: Acetoxylation

Parameter	Value	Rationale/Reference
Starting Material	5-(Bromomethyl)-4-chloro-2,3-dimethylpyridine	-
Reagent	Sodium Acetate (or Potassium Acetate)	Provides the acetate nucleophile.
Solvent	Dimethylformamide (DMF)	A polar aprotic solvent that facilitates Sₙ2 reactions.
Temperature	60-80°C	Provides sufficient energy for the substitution to occur at a reasonable rate.
Expected Product	5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine	-

Safety Precautions

• Hydrogen Peroxide: Concentrated hydrogen peroxide is a strong oxidizer. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Phosphorus Oxychloride: POCl₃ is highly corrosive and reacts violently with water. Handle in a fume hood and wear acid-resistant gloves.

• N-Bromosuccinimide: NBS is a lachrymator and corrosive. Avoid inhalation and skin contact.

• Solvents: Use all organic solvents (dichloromethane, carbon tetrachloride, DMF) in a well-ventilated fume hood. CCl₄ is a known carcinogen and its use should be minimized or replaced with a safer alternative like chlorobenzene if possible.

Conclusion

This application note outlines a robust and logical four-step synthesis for 5-acetoxymethyl-2,3-dimethyl-4-chloropyridine from 2,3,5-trimethylpyridine. By leveraging a sequence of N-oxidation, deoxygenative chlorination, radical bromination, and nucleophilic substitution, the target molecule can be obtained in a controlled and reproducible manner. The provided protocols and rationales offer a solid foundation for researchers to successfully synthesize this valuable chemical intermediate.

References

• Belén, F., & Francisco, A. (2010). Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. Molecules. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 2,3,5-trimethyl-4-methoxy-pyridine-N-oxide. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 2,3,5-trimethyl-pyridine-N-oxide. Available at: [Link]

• Jung, J. C., Jung, Y. J., & Park, O. S. (2001). PREPARATION OF 2-CHLOROPYRIDINE.
• Google Patents. (2002). Process for the preparation of 4-chloropyridine-n-oxides.
• Google Patents. (2013). Method for synthesizing 4-chloro-pyridine.

• Baran, P. S. (2012). Pyridine N-Oxides. Baran Group Meeting. Available at: [Link]

Sources

• 1. baranlab.org [baranlab.org]
• 2. prepchem.com [prepchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan [mdpi.com]

Reaction mechanism of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine with benzimidazole thiols

Topic: Reaction Mechanism of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine with Benzimidazole Thiols

For: Researchers, Scientists, and Drug Development Professionals

Introduction: A Key Transformation in Medicinal Chemistry

The reaction between substituted chloropyridines and benzimidazole thiols is a cornerstone of heterocyclic chemistry, with profound implications for the synthesis of medicinally important compounds. This nucleophilic aromatic substitution (SNAr) reaction is a critical step in the industrial production of several proton pump inhibitors (PPIs), a class of drugs widely used to treat acid-related gastrointestinal disorders. Understanding the nuances of this reaction mechanism is paramount for optimizing reaction conditions, improving yields, and controlling impurity profiles in the synthesis of these and other novel bioactive molecules.

This application note provides a detailed exploration of the reaction between 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine and various benzimidazole thiols. We will delve into the underlying reaction mechanism, provide detailed experimental protocols, discuss the influence of substituents and reaction parameters, and outline methods for the characterization of the resulting thioether products.

The Reaction Mechanism: A Nucleophilic Aromatic Substitution (SNAr) Pathway

The reaction proceeds via a classical Nucleophilic Aromatic Substitution (SNAr) mechanism. The pyridine ring, being an electron-deficient heterocycle, is susceptible to nucleophilic attack, particularly at the 2- and 4-positions where the negative charge of the intermediate can be delocalized onto the electronegative nitrogen atom[1].

The key steps of the mechanism are as follows:

• Deprotonation of the Thiol: In the presence of a base (e.g., sodium hydroxide), the benzimidazole-2-thiol is deprotonated to form a highly nucleophilic thiolate anion. The acidity of the thiol proton makes this a facile process.

• Nucleophilic Attack and Formation of the Meisenheimer Intermediate: The thiolate anion attacks the electron-deficient carbon atom at the 4-position of the pyridine ring, which bears the chloro leaving group. This addition step temporarily disrupts the aromaticity of the pyridine ring and forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge in this intermediate is delocalized over the pyridine ring and, crucially, onto the ring nitrogen, which significantly stabilizes it.

• Rearomatization and Expulsion of the Leaving Group: The aromaticity of the pyridine ring is restored by the elimination of the chloride ion, a good leaving group. This step is typically fast and irreversible, driving the reaction to completion.

The overall reaction results in the formation of a new carbon-sulfur bond, yielding the corresponding 5-Acetoxymethyl-2,3-dimethyl-4-(1H-benzo[d]imidazol-2-ylthio)pyridine derivative.

Figure 1: Generalized workflow of the SNAr reaction between 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine and a benzimidazole thiol.

Influence of Substituents:

• On the Pyridine Ring: The methyl groups at the 2- and 3-positions are electron-donating, which slightly deactivates the ring towards nucleophilic attack compared to an unsubstituted pyridine. However, the primary determinant of reactivity is the chloro group at the activated 4-position. The acetoxymethyl group at the 5-position is weakly electron-withdrawing and is not expected to significantly hinder the reaction sterically. Its presence is primarily for further functionalization in the context of drug synthesis.

• On the Benzimidazole Ring: Electron-donating or electron-withdrawing substituents on the benzimidazole ring will influence the nucleophilicity of the resulting thiolate anion. Electron-donating groups will increase the electron density on the sulfur atom, making it a stronger nucleophile and potentially increasing the reaction rate. Conversely, electron-withdrawing groups will decrease the nucleophilicity.

Experimental Protocols

The following protocols provide a general framework for the synthesis of pyridine-benzimidazole thioethers. Researchers should optimize these conditions based on the specific benzimidazole thiol used and the desired scale of the reaction.

Protocol 1: General Synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-(1H-benzo[d]imidazol-2-ylthio)pyridine

This protocol describes a representative procedure for the coupling reaction.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine	215.66	10	2.16 g
Benzimidazole-2-thiol	150.20	10	1.50 g
Sodium Hydroxide (NaOH)	40.00	22	0.88 g
Ethanol (95%)	-	-	50 mL
Water	-	-	20 mL

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium hydroxide (0.88 g, 22 mmol) in a mixture of ethanol (50 mL) and water (20 mL).

• To this basic solution, add benzimidazole-2-thiol (1.50 g, 10 mmol) and stir at room temperature until it is completely dissolved, forming the sodium thiolate salt.

• Add 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (2.16 g, 10 mmol) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• After the reaction is complete (as indicated by the disappearance of the starting materials), cool the mixture to room temperature.

• Slowly add 100 mL of cold water to the reaction mixture to precipitate the product.

• Stir the suspension for 30 minutes in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash with cold water (2 x 20 mL).

• Dry the crude product in a vacuum oven at 50 °C.

• The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or isopropanol.

Expected Yield: 75-90%

Figure 2: Step-by-step workflow for the synthesis of the pyridine-benzimidazole thioether.

Analytical Characterization

The synthesized product should be characterized by standard analytical techniques to confirm its identity and purity.

• Thin Layer Chromatography (TLC): A quick and effective method to monitor the reaction progress and assess the purity of the product. A typical eluent system would be a mixture of ethyl acetate and hexane.

• Melting Point: A sharp melting point range is indicative of a pure compound.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the functional groups present in the molecule. Key expected peaks include:

  • C=O stretch (from the acetoxy group) around 1735-1750 cm⁻¹

  • C-O stretch (from the acetoxy group) around 1230-1250 cm⁻¹

  • C=N and C=C stretching vibrations of the pyridine and benzimidazole rings in the 1400-1600 cm⁻¹ region.

  • N-H stretch of the benzimidazole ring (if not substituted) as a broad peak around 3100-3500 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation.

  • ¹H NMR: Expect to see signals corresponding to the aromatic protons of the benzimidazole ring, the methyl and acetoxymethyl protons of the pyridine ring, and the N-H proton of the benzimidazole.

  • ¹³C NMR: The spectrum will show distinct signals for all the carbon atoms in the molecule, including the carbonyl carbon of the acetoxy group and the carbons of the two heterocyclic rings.

• Mass Spectrometry (MS): Provides information about the molecular weight of the compound, confirming the successful coupling.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through in-process monitoring and final product characterization.

• Reaction Monitoring: The progress of the reaction can be reliably tracked by TLC. The disappearance of the starting materials and the appearance of a new, single product spot provide confidence that the transformation is proceeding as expected.

• Product Isolation: The precipitation of the product upon addition of water is a good indicator of a successful reaction, as the thioether product is typically much less soluble in aqueous media than the starting materials.

• Spectroscopic Confirmation: The combination of IR, NMR, and MS data provides unambiguous confirmation of the product's structure. The presence of key functional group signals and the correct molecular weight are definitive proof of a successful synthesis.

Conclusion

The SNAr reaction between 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine and benzimidazole thiols is a robust and efficient method for the synthesis of medicinally relevant thioether compounds. A thorough understanding of the reaction mechanism, careful control of reaction parameters, and comprehensive analytical characterization are essential for achieving high yields and purity. The protocols and guidelines presented in this application note provide a solid foundation for researchers and drug development professionals to successfully perform and optimize this important chemical transformation.

References

• Chemistry Steps. (n.d.). Reactions of Thiols. Chemistry Steps. [Link]

• Wikipedia. (2023). Nucleophilic aromatic substitution. Wikipedia. [Link]

• Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. (2022). PMC. [Link]

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018). Chemistry Stack Exchange. [Link]

• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. (2008). MDPI. [Link]

• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (S N Ar) using simple descriptors. (2022). Royal Society of Chemistry. [Link]

• Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity. (2020). YouTube. [Link]

• 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. (2018). YouTube. [Link]

Sources

• 1. Complete 1H and 13C NMR spectral assignment of benzo[d]isothiazole derivatives and of an isoindole isoster [pubmed.ncbi.nlm.nih.gov]

Comprehensive Analytical Strategies for the Characterization of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine: An Essential Pharmaceutical Intermediate

Introduction: The Critical Role of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine in Pharmaceutical Synthesis

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a key heterocyclic building block in the synthesis of various active pharmaceutical ingredients (APIs). Its purity, stability, and structural integrity are paramount to ensure the safety and efficacy of the final drug product. This comprehensive guide provides a suite of robust analytical techniques for the thorough characterization of this vital intermediate, tailored for researchers, scientists, and professionals in drug development. The methodologies detailed herein are designed to deliver unambiguous structural elucidation, quantify impurities, and assess the physicochemical properties of the compound.

The structural complexity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, featuring a substituted pyridine core, necessitates a multi-faceted analytical approach. This document outlines detailed protocols for chromatographic, spectroscopic, and thermal analysis techniques, offering insights into the rationale behind experimental choices to ensure scientific rigor and trustworthy results.

Chromatographic Purity and Assay: High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity and potency of pharmaceutical intermediates. For 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, a reversed-phase HPLC method is optimal for separating the target analyte from potential impurities.

Causality in Method Development:

The choice of a C18 stationary phase is predicated on its hydrophobicity, which provides excellent retention and resolution for moderately polar compounds like our target molecule. The mobile phase, a gradient of acetonitrile and a buffered aqueous solution, is selected to ensure sharp peak shapes and efficient elution of both polar and non-polar impurities. The acidic pH of the buffer is crucial for suppressing the ionization of the pyridine nitrogen, leading to improved peak symmetry. UV detection is employed based on the chromophoric nature of the pyridine ring.

Detailed HPLC Protocol:

Objective: To determine the purity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine and quantify related substances.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV-Vis detector.

• Data acquisition and processing software.

Materials:

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine reference standard and sample.

• Acetonitrile (HPLC grade).

• Ammonium acetate (analytical grade).

• Acetic acid (glacial, analytical grade).

• Deionized water (18.2 MΩ·cm).

Chromatographic Conditions:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	10 mM Ammonium Acetate in Water (pH adjusted to 4.5 with Acetic Acid)
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B; 5-25 min: 30-70% B; 25-30 min: 70% B; 30.1-35 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	275 nm
Injection Volume	10 µL

Sample Preparation:

• Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.

• Sample Solution (0.5 mg/mL): Prepare the sample solution in the same manner as the standard solution.

Data Analysis:

• Calculate the percentage purity of the sample by comparing the peak area of the main component in the sample chromatogram to that of the standard.

• Identify and quantify any impurities by their relative retention times and peak areas.

Caption: HPLC workflow for purity analysis.

Volatile Impurities and Residual Solvents: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the identification and quantification of volatile and semi-volatile organic compounds. In the context of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, GC-MS is invaluable for detecting residual solvents from the synthesis process and identifying any thermally labile impurities.

Rationale for GC-MS:

The volatility of many common organic solvents makes GC an ideal separation technique. Coupling GC with a mass spectrometer allows for the definitive identification of eluted compounds by comparing their mass spectra to established libraries. A non-polar capillary column is often suitable for the separation of a wide range of solvents and impurities.

Detailed GC-MS Protocol:

Objective: To identify and quantify residual solvents and volatile impurities in 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Instrumentation:

• GC system with a split/splitless injector and a mass selective detector (MSD).

• Headspace autosampler (for residual solvents).

• NIST Mass Spectral Library.

Materials:

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine sample.

• Methanol (GC grade).

• Certified residual solvent standards.

GC-MS Conditions:

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm or equivalent
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injector Temperature	250 °C
Split Ratio	20:1
Oven Program	40 °C (hold 5 min), ramp to 280 °C at 15 °C/min, hold 5 min
MS Transfer Line	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	35-400 amu

Sample Preparation:

• Direct Injection for Impurity Profiling: Dissolve approximately 10 mg of the sample in 1 mL of methanol.

• Headspace for Residual Solvents: Accurately weigh about 100 mg of the sample into a headspace vial. Add 1 mL of a suitable high-boiling point solvent (e.g., dimethyl sulfoxide). Seal the vial and heat at 80 °C for 20 minutes before injection.

Data Analysis:

• Identify peaks by comparing their retention times and mass spectra with those of reference standards and the NIST library.

• Quantify residual solvents using a calibration curve prepared from certified standards.

Caption: GC-MS workflow for volatile analysis.

Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential for confirming the identity and structure of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Principles of NMR for Structural Confirmation:

¹H NMR provides information about the number of different types of protons, their chemical environment, and their proximity to other protons. ¹³C NMR reveals the number of different types of carbon atoms in the molecule. Together, they provide a complete picture of the molecular skeleton and the arrangement of functional groups. For the target molecule, specific chemical shifts are expected for the aromatic proton, the methyl groups, the methylene protons of the acetoxymethyl group, and the acetyl methyl protons.

Detailed NMR Protocol:

Objective: To confirm the chemical structure of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Instrumentation:

• NMR spectrometer (400 MHz or higher is recommended for better resolution).

• 5 mm NMR tubes.

Materials:

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine sample.

• Deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.

Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in about 0.7 mL of CDCl₃ in a clean, dry NMR tube.

• Ensure the sample is fully dissolved.

NMR Acquisition Parameters (¹H NMR):

• Pulse Program: Standard single pulse.

• Spectral Width: -2 to 12 ppm.

• Number of Scans: 16.

• Relaxation Delay: 2 seconds.

NMR Acquisition Parameters (¹³C NMR):

• Pulse Program: Proton-decoupled.

• Spectral Width: 0 to 220 ppm.

• Number of Scans: 1024 or more for good signal-to-noise.

• Relaxation Delay: 2 seconds.

Expected Chemical Shifts (Predicted):

Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Pyridine-H	~8.2	~148
-CH₂- (acetoxymethyl)	~5.1	~60
Pyridine-CH₃ (C2)	~2.5	~20
Pyridine-CH₃ (C3)	~2.3	~15
-C(O)CH₃	~2.1	~21
Pyridine-C (C2, C3, C4, C5)	-	~155, ~130, ~145, ~125
-C=O	-	~170

Data Analysis:

• Assign the observed peaks to the corresponding protons and carbons in the molecular structure.

• Confirm the connectivity and substitution pattern of the pyridine ring.

Caption: NMR workflow for structural elucidation.

Functional Group Identification: Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. It is an excellent tool for confirming the presence of key structural motifs in 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Interpreting the Infrared Spectrum:

The FTIR spectrum of the target molecule is expected to show characteristic absorption bands for the C=O stretch of the ester, C-O stretches, C-H stretches of the methyl and methylene groups, and vibrations associated with the substituted pyridine ring.

Detailed FTIR Protocol:

Objective: To identify the characteristic functional groups of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Instrumentation:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Materials:

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine sample.

Sample Preparation:

• Place a small amount of the solid sample directly onto the ATR crystal.

FTIR Acquisition Parameters:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 32.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Assignment
~3050	Aromatic C-H stretch
~2950	Aliphatic C-H stretch
~1740	C=O stretch (ester)
~1600, ~1470	C=C and C=N ring stretches (pyridine)
~1230	C-O stretch (ester)
~1050	C-O stretch (ester)
~850	C-Cl stretch

Data Analysis:

• Compare the observed absorption bands with the expected frequencies to confirm the presence of the key functional groups.

Caption: FTIR workflow for functional group analysis.

Thermal Properties: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Thermal analysis techniques are crucial for understanding the stability and physical properties of pharmaceutical intermediates.[1][2] TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and decomposition.[1] DSC measures the heat flow into or out of a sample as it is heated or cooled, revealing information about melting point, glass transitions, and polymorphism.[1]

Significance of Thermal Analysis:

For 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, TGA can determine the onset of thermal decomposition, which is critical for establishing safe handling and storage conditions. DSC can provide an accurate melting point, which is a key indicator of purity.

Detailed Thermal Analysis Protocol:

Objective: To assess the thermal stability and determine the melting point of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Instrumentation:

• Thermogravimetric Analyzer (TGA).

• Differential Scanning Calorimeter (DSC).

Materials:

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine sample.

• Aluminum pans for TGA and DSC.

TGA Protocol:

• Accurately weigh 5-10 mg of the sample into a TGA pan.

• Heat the sample from 30 °C to 600 °C at a rate of 10 °C/min under a nitrogen atmosphere.

• Record the mass loss as a function of temperature.

DSC Protocol:

• Accurately weigh 2-5 mg of the sample into a DSC pan and seal it.

• Heat the sample from 30 °C to a temperature above its expected melting point at a rate of 10 °C/min under a nitrogen atmosphere.

• Record the heat flow.

Expected Results:

• TGA: A single-step or multi-step decomposition profile, with the onset temperature indicating the beginning of thermal degradation.

• DSC: A sharp endothermic peak corresponding to the melting of the crystalline solid. The peak temperature is taken as the melting point.

Data Analysis:

• From the TGA curve, determine the onset temperature of decomposition.

• From the DSC thermogram, determine the peak melting temperature and the enthalpy of fusion.

Caption: Thermal analysis workflow.

Conclusion: A Holistic Approach to Quality Assurance

The analytical techniques and protocols detailed in this guide provide a comprehensive framework for the characterization of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. By employing a combination of chromatographic, spectroscopic, and thermal methods, researchers and drug development professionals can confidently ascertain the identity, purity, and stability of this critical pharmaceutical intermediate. Adherence to these scientifically sound and validated methodologies is essential for ensuring the quality and safety of the final pharmaceutical products.

References

• Premecz, J. E., & Ford, M. E. (1987). Gas chromatographic separation of substituted pyridines.

• (n.d.). Determination of Omeprazole and its Related Impurities in Bulk Drug Substance Batches by A Stability Indicating HPLC Method Based on a Short Octyl Fused Core Column. ResearchGate. Retrieved from [Link]

• SIELC. (n.d.). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. Retrieved from [Link]

• Losada, S., Pitchers, E. P., Potter, K., Katsiadaki, I., & Barber, J. L. (2022). Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS). Analytical Letters, 55(15), 2415-2425.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Garland, M. (2018). Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. Molecules, 23(7), 1649.

• TA Instruments. (n.d.). Thermal Analysis in the Pharmaceutical Industry. Retrieved from [Link]

• Dave, R. S., Vyas, V. J., & Mahyavanshi, B. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. International Journal for Research in Applied Science and Engineering Technology, 9(6), 245-253.

Sources

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• 2. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Welcome to the technical support center for the synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. This guide is designed for researchers, chemists, and pharmaceutical development professionals to address common challenges and improve the yield and purity of this important synthetic intermediate. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies based on established principles of pyridine chemistry.

Introduction: The Synthetic Challenge

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a key building block in the development of various pharmaceutical compounds. Its synthesis is a multi-step process that presents several challenges, including regioselectivity, functional group compatibility, and potential for side-product formation. Achieving a high overall yield requires careful optimization of each step. This guide provides a systematic approach to troubleshooting common issues encountered during its synthesis.

Proposed Synthetic Pathway

Based on established methodologies for pyridine functionalization, a logical and efficient synthetic route starts from 2,3,5-trimethylpyridine (also known as 2,3,5-collidine). The pathway involves N-oxidation to activate the 4-position for chlorination, followed by functionalization of the 5-methyl group.

Caption: Proposed synthetic workflow for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis in a question-and-answer format.

Question 1: My yield for the N-oxidation of 2,3,5-trimethylpyridine is low or the reaction is too slow. How can I improve it?

Answer: Low yields in the N-oxidation step are often related to the choice of oxidant, reaction temperature, and reaction time.

• Causality: The N-oxidation of the pyridine ring is a crucial activation step. The lone pair of electrons on the nitrogen atom attacks the oxidant. If the reaction conditions are not optimal, the reaction may be incomplete, or the oxidant may decompose before the reaction is complete.

• Solutions:

  • Oxidant Choice: While hydrogen peroxide in acetic acid is common, other peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) can be more effective, though more expensive. The molar ratio of oxidant to the starting lutidine is critical; a typical ratio is 1:1 to 1:2.8.[1]

  • Temperature Control: This oxidation is an exothermic reaction. The temperature should be carefully controlled, typically between 40°C and 90°C.[1] If the temperature is too low, the reaction rate will be slow. If it's too high, the oxidant can decompose, and side reactions may occur. A staged addition of the oxidant can help manage the exotherm.[1]

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the starting material. The reaction may require an overnight incubation to go to completion.[1]

  • Purification: After the reaction, the product solution can be purified by extraction with a solvent like dichloromethane or chloroform, followed by drying and evaporation to yield the solid N-oxide.[1]

Question 2: The chlorination of 2,3,5-trimethylpyridine-N-oxide at the 4-position results in a low yield and formation of dark, tarry byproducts. What's going wrong?

Answer: This is a common issue in the chlorination of pyridine-N-oxides. The problem often stems from the choice of chlorinating agent and aggressive reaction temperatures, leading to polymerization or charring.[2]

• Causality: The N-oxide group activates the C4 position for nucleophilic attack. Chlorinating agents like phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅) react with the N-oxide to form a highly reactive intermediate, which is then attacked by a chloride ion.[3] However, these reagents are very aggressive and can lead to decomposition if not controlled.

• Solutions:

  • Choice of Chlorinating Agent: POCl₃ is generally preferred over PCl₅ for this transformation as it often gives cleaner reactions.[3] Using sulfuryl chloride (SO₂Cl₂) or even a combination of Cl₂ and SO₂ are other documented alternatives for chlorinating pyridine rings.[3]

  • Temperature and Reaction Time: The reaction temperature should be carefully controlled. A common range is 70-75°C for 3-5 hours.[2] Some procedures recommend heating up to 150°C for a short period, but this increases the risk of byproduct formation.[4] It's essential to find the lowest effective temperature for your specific substrate.

  • Solvent: The reaction can be run neat or in a high-boiling inert solvent like dichloromethane or without a solvent.[2] Using a solvent can help moderate the reaction temperature and prevent localized overheating.

  • Work-up Procedure: A careful work-up is critical. The reaction mixture is typically cooled and then quenched by slowly adding it to ice water or a basic solution (like sodium carbonate) to neutralize the acidic byproducts.[4] The product is then extracted with an organic solvent.

Chlorinating Agent	Typical Temperature	Key Considerations
Phosphorus Oxychloride (POCl₃)	70 - 110 °C	Commonly used, can cause darkening if overheated.[3]
Phosphorus Pentachloride (PCl₅)	130 - 150 °C	More reactive, higher risk of side products.[4]
Sulfuryl Chloride (SO₂Cl₂)	Room Temp. to 60 °C	Milder, but may require a catalyst.

Question 3: I am struggling with the selective functionalization of the 5-methyl group to an acetoxymethyl group. What is the best approach?

Answer: Selective functionalization of one methyl group among several on a pyridine ring is challenging. A common strategy involves radical bromination followed by nucleophilic substitution.

• Causality: Direct oxidation of the methyl group can be difficult to control and may lead to over-oxidation to the aldehyde or carboxylic acid. A more reliable method is a two-step process: selective radical bromination of the benzylic-like methyl group, followed by substitution with an acetate source.

• Solutions:

  • Radical Bromination: Use N-Bromosuccinimide (NBS) with a radical initiator like azobisisobutyronitrile (AIBN) in a non-polar solvent like carbon tetrachloride (CCl₄). The use of AIBN favors the desired bromination of the methyl group.

  • Nucleophilic Substitution: The resulting 5-bromomethyl derivative is often unstable and should be used immediately. It can be reacted with a nucleophile like sodium acetate (NaOAc) in a suitable solvent (e.g., acetic acid or DMF) to yield the 5-acetoxymethyl group.

  • Direct Acetoxylation: While less common for this specific transformation, direct acetoxylation methods exist for activated methyl groups, but they often require specific catalysts and conditions that may not be compatible with the other functional groups present.

Caption: Decision tree for troubleshooting low chlorination yield.

Frequently Asked Questions (FAQs)

Q: What are the best methods for purifying the final product, 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine?

A: The purification strategy depends on the nature of the impurities. A common method involves distillation under reduced pressure followed by recrystallization.[5] If impurities are persistent, column chromatography on silica gel is an effective option. A patent for a related compound suggests washing the crude product with a mixture of organic solvents like acetone and petroleum ether to remove impurities before final drying.[5]

Q: How can I effectively monitor the progress of these reactions?

A: For most of these steps, Thin Layer Chromatography (TLC) is a quick and effective way to monitor the consumption of starting materials and the formation of products. For more quantitative analysis and to check for the presence of isomers or byproducts, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are highly recommended. HPLC is particularly useful for assessing the purity of the final product, with purities of 98% or higher being achievable with proper purification.[5]

Q: What are the critical safety precautions to take during this synthesis?

A: This synthesis involves hazardous materials.

• Chlorinating Agents: POCl₃ and PCl₅ are highly corrosive and react violently with water. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Oxidizing Agents: Hydrogen peroxide and other peroxy acids are strong oxidizers and can be explosive, especially in high concentrations. Avoid contact with metals and other contaminants.

• Solvents: Many of the solvents used (e.g., dichloromethane, chloroform, carbon tetrachloride) are toxic or carcinogenic. Handle them with care in a fume hood.

Detailed Experimental Protocol (Proposed)

This protocol is a synthesized procedure based on established methods for analogous transformations.[1][2][4] Researchers should perform small-scale trials to optimize conditions for their specific setup.

Step 1: Synthesis of 2,3,5-Trimethylpyridine-N-oxide

• To a stirred solution of 2,3,5-trimethylpyridine (1.0 mol) in glacial acetic acid (500 mL), slowly add 35% hydrogen peroxide (1.2 mol) dropwise.

• Maintain the reaction temperature between 70-80°C using a water bath.

• After the addition is complete, continue stirring at 80°C for 8-12 hours, monitoring the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the mixture with a saturated solution of sodium carbonate until the pH is ~8.

• Extract the aqueous layer three times with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude N-oxide.

Step 2: Synthesis of 4-Chloro-2,3,5-trimethylpyridine

• In a fume hood, carefully add the crude 2,3,5-trimethylpyridine-N-oxide (1.0 mol) in portions to phosphorus oxychloride (POCl₃, 3.0 mol).

• Heat the mixture to 90-100°C and stir for 4 hours. Monitor by TLC or GC-MS.

• Cool the reaction mixture to room temperature. Very slowly and carefully, pour the mixture onto crushed ice (~2 kg) with vigorous stirring.

• Neutralize the acidic solution with solid sodium carbonate until it is basic (pH > 8).

• Extract the product with ethyl acetate (3 x 500 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield the crude chlorinated pyridine.

Step 3: Synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

• Dissolve the crude 4-chloro-2,3,5-trimethylpyridine (1.0 mol) in carbon tetrachloride (1 L).

• Add N-Bromosuccinimide (NBS) (1.05 mol) and a catalytic amount of AIBN (0.02 mol).

• Heat the mixture to reflux (around 77°C) and irradiate with a UV lamp to initiate the reaction. Stir at reflux for 6 hours.

• Cool the mixture and filter off the succinimide byproduct. Wash the solid with a small amount of cold CCl₄.

• Evaporate the solvent from the filtrate to obtain the crude 5-bromomethyl derivative. Use this immediately in the next step.

• Dissolve the crude brominated product in glacial acetic acid (800 mL) and add anhydrous sodium acetate (1.5 mol).

• Heat the mixture to 100°C and stir for 5 hours.

• Cool the reaction, pour it into water, and extract with ether.

• Wash the ether layer with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent.

• Purify the final product by vacuum distillation or column chromatography to yield 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

References

• CN101648904B - Synthesis method of 2,3-difluoro-5-chloropyridine - Google P
• CN103360306A - Method for synthesizing 4-chloro-pyridine - Google P
• CN113912550A - Method for preparing 2,4, 5-trichloropyrimidine - Google P
• WO2002102779A1 - Process for the preparation of 4-chloropyridine-n-oxides - Google P

• Schubert, M., Limbach, H. H., & Elguero, J. (2019). Synthesis of 15 N‐labelled 3,5‐dimethylpyridine. Journal of Labelled Compounds and Radiopharmaceuticals. [Link]

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - PMC - NIH. [Link]

• CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google P

• Organic Syntheses Procedure. [Link]

• Chloropyridine: Common isomorphs, synthesis, reactions and applications - Chempanda. [Link]

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - MDPI. [Link]

• The reaction of 4-chloropyridine with some amines - ResearchGate. [Link]

• Synthesis process optimization and field trials of insecticide candidate NKY-312 - PMC - NIH. [Link]

• CN101648910B - Method for preparing 3,5-dimethylpyridine-N-oxide - Google P

• Discovery, Synthesis, and Optimization of 1,2,4-Triazolyl Pyridines Targeting Mycobacterium tuberculosis - PMC. [Link]

• 4-Chloropyridine | C5H4ClN - PubChem. [Link]

• Preparation of 4-chloropyridine - PrepChem.com. [Link]

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• 1. CN101648910B - Method for preparing 3,5-dimethylpyridine-N-oxide - Google Patents [patents.google.com]
• 2. CN103360306A - Method for synthesizing 4-chloro-pyridine - Google Patents [patents.google.com]
• 3. WO2002102779A1 - Process for the preparation of 4-chloropyridine-n-oxides - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google Patents [patents.google.com]

Identifying side products in the synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Welcome to our dedicated technical support guide for the synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting and frequently asked questions (FAQs) to navigate the complexities of this multi-step synthesis. Our goal is to equip you with the expertise to identify and mitigate the formation of common side products, ensuring the integrity and yield of your target molecule.

I. Understanding the Synthetic Landscape

The synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a nuanced process, typically commencing from 2,3,5-trimethylpyridine. The transformation involves two critical steps: N-oxidation and a subsequent rearrangement/chlorination. The order and conditions of these steps can significantly influence the product distribution. A common route involves the N-oxidation of 2,3,5-trimethylpyridine, followed by a reaction with a chlorinating agent, often in the presence of acetic anhydride. This dual-purpose reagent mixture facilitates both the chlorination at the 4-position and the acetoxymethylation of the 5-methyl group via a Boekelheide-type rearrangement.

However, the inherent reactivity of the pyridine N-oxide intermediate and the harsh conditions often employed can lead to a variety of side products. This guide will systematically address the identification and mitigation of these impurities.

II. Troubleshooting Guide & FAQs

FAQ 1: My final product is contaminated with the starting material, 2,3,5-trimethylpyridine. What went wrong?

A1: Incomplete N-Oxidation

• Causality: The presence of the starting pyridine indicates that the initial N-oxidation step was incomplete. Common oxidizing agents for this transformation include hydrogen peroxide in acetic acid or meta-chloroperoxybenzoic acid (m-CPBA).[1] Insufficient reaction time, suboptimal temperature, or inadequate stoichiometry of the oxidizing agent can lead to incomplete conversion.

• Identification: The starting material can be readily identified by Gas Chromatography-Mass Spectrometry (GC-MS) by its characteristic molecular ion peak. In the ¹H NMR spectrum, the absence of the downfield shift of the pyridine ring protons, characteristic of N-oxide formation, and the presence of the original pyridine signals will confirm its presence.

• Troubleshooting:

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

  • Reagent Stoichiometry: Ensure at least a stoichiometric amount of the oxidizing agent is used. A slight excess (1.1-1.2 equivalents) can drive the reaction to completion.

  • Temperature and Time: For hydrogen peroxide/acetic acid oxidations, maintaining a temperature of 70-80°C for several hours is typically required.[2]

FAQ 2: I've isolated a product with the correct mass, but the ¹H NMR shows an unexpected singlet in the 4.5-5.0 ppm region and altered aromatic signals. What is this impurity?

A2: Isomeric Acetoxymethylation Products

• Causality: This is likely an isomer where the acetoxymethyl group is at the 2- or 3-position instead of the desired 5-position. The Boekelheide rearrangement, which converts a methyl group to an acetoxymethyl group in the presence of acetic anhydride, can occur at any of the available methyl groups.[3] While the 5-methyl group is sterically more accessible, competitive rearrangement at the 2- and 3-positions can occur, leading to a mixture of isomers.

• Identification:

  • ¹H NMR: The chemical shift of the -CH₂- protons in the acetoxymethyl group is sensitive to its position on the pyridine ring. Isomers will exhibit distinct singlets in the 4.5-5.0 ppm range. The coupling patterns and chemical shifts of the aromatic protons will also differ significantly from the desired product.

  • LC-MS: Isomers will have the same mass but different retention times.

• Troubleshooting:

  • Temperature Control: The rearrangement is often temperature-sensitive. Running the reaction at the lowest effective temperature can improve regioselectivity.

  • Steric Hindrance: While not easily modifiable for the given substrate, it's a key principle. The reaction favors the least sterically hindered methyl group.

  • Purification: Careful column chromatography is typically required to separate these isomers.

FAQ 3: My mass spectrum shows a significant peak corresponding to the molecular weight of 5-Acetoxymethyl-2,3-dimethylpyridine (without the chlorine). How is this formed?

A3: Deoxygenation without Chlorination

• Causality: Certain chlorinating agents, particularly phosphorus-based reagents like phosphorus trichloride (PCl₃), can act as deoxygenating agents for pyridine N-oxides, especially in the absence of a proper chlorination mechanism.[4] This results in the removal of the N-oxide oxygen without the desired chlorination at the 4-position.

• Identification:

  • MS: A molecular ion peak corresponding to C₁₀H₁₃NO₂.

  • ¹H NMR: The aromatic region will show signals corresponding to a non-chlorinated pyridine ring.

• Troubleshooting:

  • Choice of Chlorinating Agent: Phosphorus oxychloride (POCl₃) is generally more effective for chlorination of pyridine N-oxides at the 4-position.[4] Other reagents like sulfuryl chloride (SO₂Cl₂) can also be employed.

  • Reaction Conditions: Ensure the reaction conditions favor chlorination over simple deoxygenation. This often involves careful control of temperature and reaction time.

FAQ 4: I see an isomeric product that I suspect is chlorinated at a different position. Is this possible?

A4: Chlorination at Undesired Ring Positions

• Causality: While the 4-position of a pyridine N-oxide is electronically activated for nucleophilic attack, chlorination at other positions, such as the 2- or 6-position, can occur, though typically to a lesser extent.[5] This is more likely if the 4-position is sterically hindered or if the reaction conditions are particularly harsh.

• Identification:

  • ¹H NMR and ¹³C NMR: The substitution pattern on the pyridine ring will be distinctly different. 2D NMR techniques like HMBC and HSQC can be invaluable for definitively assigning the structure.

• Troubleshooting:

  • Reaction Temperature: Lowering the reaction temperature can increase the selectivity for the thermodynamically favored 4-chloro product.

  • Controlled Addition of Reagent: Slow, dropwise addition of the chlorinating agent can help to minimize side reactions.

FAQ 5: During workup, I noticed a new spot on my TLC that is more polar than my product. What could this be?

A5: Hydrolysis of the Acetoxymethyl Ester

• Causality: The acetoxymethyl group is an ester and is susceptible to hydrolysis back to the corresponding alcohol (5-hydroxymethyl-2,3-dimethyl-4-chloropyridine), particularly under acidic or basic aqueous workup conditions.[6]

• Identification:

  • TLC: The resulting alcohol will be significantly more polar than the ester and will have a lower Rf value.

  • IR Spectroscopy: Appearance of a broad O-H stretch around 3300-3500 cm⁻¹.

  • ¹H NMR: Disappearance of the acetyl methyl singlet around 2.1 ppm and the appearance of a broad singlet for the hydroxyl proton. The -CH₂- protons will also experience a slight upfield shift.

• Troubleshooting:

  • Neutral Workup: Use neutral or mildly acidic/basic conditions during extraction and washing steps. Avoid prolonged exposure to strong acids or bases.

  • Anhydrous Conditions: Ensure all solvents and reagents are dry, especially if the reaction is sensitive to water.

FAQ 6: My mass spectrum shows peaks higher than the expected molecular weight of my product. What do these represent?

A6: Polychlorination

• Causality: If the reaction conditions are too forcing (e.g., high temperature, large excess of chlorinating agent), polychlorination can occur, leading to the formation of di- or even tri-chlorinated pyridine derivatives.

• Identification:

  • MS: Molecular ion peaks corresponding to the addition of one or more chlorine atoms. The isotopic pattern of chlorine will be a key indicator.

• Troubleshooting:

  • Stoichiometry: Use a controlled amount of the chlorinating agent (typically 1.0-1.2 equivalents).

  • Reaction Time and Temperature: Monitor the reaction closely and quench it as soon as the starting material is consumed to avoid over-reaction.

III. Mechanistic Insights and Visualization

A key step in this synthesis is the Boekelheide rearrangement, which allows for the functionalization of the methyl group at the 5-position. The generally accepted mechanism involves the acylation of the N-oxide oxygen by acetic anhydride, followed by deprotonation of the methyl group and a[7][7]-sigmatropic rearrangement.

Caption: Mechanism of the Boekelheide Rearrangement.

IV. Summary of Potential Side Products

Side Product	Likely Cause	Key Identification Method(s)	Mitigation Strategy
2,3,5-Trimethylpyridine	Incomplete N-oxidation	GC-MS, ¹H NMR	Monitor reaction, use slight excess of oxidant
Isomeric Acetoxymethylpyridines	Lack of regioselectivity in Boekelheide rearrangement	¹H NMR, LC-MS	Lower reaction temperature, careful purification
5-Acetoxymethyl-2,3-dimethylpyridine	Deoxygenation without chlorination	MS, ¹H NMR	Use appropriate chlorinating agent (e.g., POCl₃)
2/6-Chloro Isomers	Lack of regioselectivity in chlorination	¹H & ¹³C NMR, 2D NMR	Lower reaction temperature, controlled reagent addition
5-Hydroxymethyl-2,3-dimethyl-4-chloropyridine	Hydrolysis of the ester	TLC, IR, ¹H NMR	Neutral workup, anhydrous conditions
Polychlorinated Pyridines	Harsh reaction conditions	MS	Controlled stoichiometry, monitor reaction time/temp

V. Experimental Protocols

Protocol 1: N-Oxidation of 2,3,5-Trimethylpyridine[2]

• To a solution of 2,3,5-trimethylpyridine (1.0 eq) in glacial acetic acid (3-5 volumes), add 35% hydrogen peroxide (1.1-1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 70-80°C and stir for 4-6 hours.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction mixture and carefully quench the excess peroxide with a solution of sodium bisulfite.

• Neutralize the acetic acid with a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the N-oxide.

Protocol 2: Chlorination and Acetoxymethylation

• To a solution of 2,3,5-trimethylpyridine N-oxide (1.0 eq) in acetic anhydride (3-5 volumes), add phosphorus oxychloride (1.1-1.2 eq) dropwise at 0°C.

• Allow the reaction to slowly warm to room temperature and then heat to 80-90°C for 2-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, cool the mixture and carefully pour it onto crushed ice.

• Neutralize the solution with a base (e.g., sodium carbonate or ammonia solution).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

VI. Concluding Remarks

The synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, while straightforward in principle, requires careful control over reaction conditions to minimize the formation of a range of potential side products. By understanding the underlying reaction mechanisms and being vigilant in monitoring the reaction progress, researchers can significantly improve the yield and purity of the desired compound. This guide provides a framework for troubleshooting common issues, but it is essential to adapt these principles to the specific context of your experimental setup.

VII. References

• Oae, S., Tamagaki, S., Negoro, T., & Kozuka, S. (1970). The Reaction of Pyridine N-Oxide with Acetic Anhydride. Tetrahedron, 26(17), 4051–4063. [Link]

• Shaker, Y. M. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(1), 242-268. [Link]

• Ochiai, E. (1953). Recent Japanese Work on the Chemistry of Pyridine 1-Oxide and Related Compounds. Journal of Organic Chemistry, 18(5), 534-551. [Link]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. [Link]

• Katritzky, A. R., & Lagowski, J. M. (1960). The Principles of Heterocyclic Chemistry. Academic Press. [Link]

• Gawinecki, R., Trzebiatowska, K., & Rasala, D. (2004). Pyridine N-oxides: synthesis, properties and applications. Wiadomości Chemiczne, 58(1-2), 87-124. [Link]

• Weickgenannt, A. (2012). Pyridine N-Oxides. Baran Group Meeting, Scripps Research. [Link]

• Al-Zaydi, K. M. (2013). Synthesis of 2-substituted pyridines from pyridine N-oxides. ARKIVOC, 2013(1), 154-174. [Link]

• Markgraf, J. H., Brown, H. B., Mohr, S. C., & Peterson, R. G. (1962). The Rearrangement of Pyridine N-Oxide with Acetic Anhydride: Kinetics and Mechanism. Journal of the American Chemical Society, 84(8), 1495–1499. [Link]

• Boduszek, B. (1996). Hydrolysis of some (pyridyl)acetonitrile derivatives. Polish Journal of Chemistry, 70(10), 1279-1283. [Link]

• Ochiai, E., & Arima, K. (1953). Synthesis of 3,5-dimethylpyridine N-oxide. Journal of the Pharmaceutical Society of Japan, 73, 679-680. [Link]

• Taylor, E. C., & Crovetti, A. J. (1956). Pyridine-1-oxides. I. The Reaction of Pyridine-1-oxide with Acetic Anhydride. Journal of the American Chemical Society, 78(1), 214–217. [Link]

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• 2. Crystal structure of 3,5-di­methyl­pyridine N-oxide dihydrate - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 6. Hydrolysis derivatives of (pyridyl-2)acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN101648910B - Method for preparing 3,5-dimethylpyridine-N-oxide - Google Patents [patents.google.com]

Technical Support Center: Optimizing Thioether Synthesis from Chloropyridines and Mercaptans

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of pyridyl thioethers. This guide provides in-depth troubleshooting advice and answers to frequently asked questions concerning the coupling of chloropyridines with mercaptans. Our goal is to empower you with the scientific rationale behind experimental choices, enabling you to overcome common challenges and optimize your reaction outcomes.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the coupling of chloropyridines and mercaptans, providing potential causes and actionable solutions based on established chemical principles.

Issue 1: Low or No Product Formation

You've set up your reaction, but analysis by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) shows minimal or no formation of the desired pyridyl thioether.

Potential Cause	Scientific Rationale & Troubleshooting Steps
Inadequate Nucleophilicity of the Thiol	The acidity of the thiol (pKa) dictates the ease of deprotonation to form the reactive thiolate anion. A weaker base may not be sufficient to deprotonate less acidic thiols. Actionable Steps: 1. Switch to a Stronger Base: If using a weak base like K₂CO₃, consider switching to a stronger, non-nucleophilic base such as sodium hydride (NaH), potassium tert-butoxide (t-BuOK), or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[1] 2. Pre-form the Thiolate: In a separate vessel, treat the thiol with a strong base (e.g., NaH) in an anhydrous solvent before adding it to the chloropyridine solution. This ensures the presence of the active nucleophile.
Poor Reactivity of the Chloropyridine	The reactivity of chloropyridines in nucleophilic aromatic substitution (SNA) is influenced by the position of the chlorine atom and the presence of electron-withdrawing groups.[2][3] Actionable Steps: 1. Increase Reaction Temperature: Higher temperatures can overcome the activation energy barrier for the reaction. Consider increasing the temperature in increments, monitoring for product formation and potential decomposition.[4] 2. Switch to a More Activating Solvent: Polar aprotic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP) can accelerate SNAr reactions by stabilizing the charged intermediate (Meisenheimer complex).[5] 3. Consider Metal Catalysis: If SNAr conditions fail, palladium-catalyzed cross-coupling is a powerful alternative, especially for less reactive chloropyridines.[6][7]
Catalyst Deactivation (for Palladium-Catalyzed Reactions)	The palladium catalyst can be deactivated by impurities or side reactions.[8] Actionable Steps: 1. Ensure Anhydrous and Oxygen-Free Conditions: Use oven-dried glassware and anhydrous solvents. Purge the reaction vessel with an inert gas (e.g., argon or nitrogen) to exclude oxygen.[4][8] 2. Use High-Purity Reagents: Impurities in the thiol or solvent can poison the catalyst. Use freshly purified reagents. 3. Select an Appropriate Ligand: The choice of phosphine ligand is crucial for stabilizing the palladium catalyst and promoting the catalytic cycle.[8][9] Consider screening different ligands to find the optimal one for your specific substrates.[8]

Issue 2: Formation of Disulfide Byproduct

You observe the formation of a significant amount of disulfide (R-S-S-R) from your starting mercaptan.

Potential Cause

Scientific Rationale & Troubleshooting Steps

Oxidation of the Thiolate

Thiolates are susceptible to oxidation to disulfides, especially in the presence of atmospheric oxygen. This is often catalyzed by trace metal impurities. Actionable Steps: 1. Rigorous Exclusion of Air: Degas your solvents and purge the reaction flask with an inert gas (argon or nitrogen) before and during the reaction. 2. Minimize Reaction Time: Prolonged reaction times at elevated temperatures can increase the likelihood of oxidation. Monitor the reaction closely and work it up as soon as it is complete. 3. Use Fresh, High-Purity Mercaptan: Older samples of mercaptans may already contain disulfide impurities.

Issue 3: Multiple Unidentified Spots on TLC / Impure Product

Your reaction mixture shows a complex pattern on the TLC plate, or your isolated product is difficult to purify.

Potential Cause	Scientific Rationale & Troubleshooting Steps
Side Reactions or Decomposition	High reaction temperatures can lead to the decomposition of starting materials or the desired product.[4] Reactive intermediates might also lead to unwanted side reactions.[4] Actionable Steps: 1. Lower the Reaction Temperature: If possible, run the reaction at a lower temperature, even if it requires a longer reaction time.[4] 2. Optimize Reagent Stoichiometry: Using a large excess of the base or nucleophile can sometimes lead to side reactions. Aim for a stoichiometry closer to the theoretical values once the reaction is optimized.[10]
Reaction with Solvent	In some cases, the solvent (e.g., DMF) can participate in side reactions, especially at high temperatures with strong bases. Actionable Steps: 1. Screen Alternative Solvents: Test other polar aprotic solvents like DMSO, NMP, or sulfolane to see if the side reactions are minimized.

Frequently Asked Questions (FAQs)

Q1: Should I use a base-mediated SNAr or a palladium-catalyzed approach for my coupling reaction?

A: The choice depends primarily on the reactivity of your chloropyridine.

• Base-mediated SNAr is often simpler and more cost-effective. It works well when the pyridine ring is activated by electron-withdrawing groups or when the chlorine is at an activated position (e.g., 2- or 4-position).[2][3]

• Palladium-catalyzed cross-coupling is more versatile and can be effective for less reactive chloropyridines (e.g., 3-chloropyridine) or when milder reaction conditions are required.[6][7]

A good starting point is to attempt the SNAr reaction first. If it fails to provide a satisfactory yield, then a palladium-catalyzed method should be explored.

Q2: How do I choose the right base for my SNAr reaction?

A: The ideal base should be strong enough to deprotonate the thiol to a significant extent without reacting with the chloropyridine or the solvent.

• Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are common choices for their ease of handling and removal.[1]

• Stronger bases such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are necessary for less acidic thiols.

• Organic, non-nucleophilic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be used, particularly to neutralize any acid generated during the reaction.[4]

Q3: What is the role of the ligand in palladium-catalyzed coupling reactions?

A: The ligand plays a critical role in the catalytic cycle. It stabilizes the palladium center, influences its reactivity, and facilitates the key steps of oxidative addition and reductive elimination.[8][9][11]

• Electron-rich and sterically bulky phosphine ligands (e.g., Buchwald-type ligands like SPhos) are often effective in promoting the coupling of challenging substrates like chloropyridines.[7][8]

• The choice of ligand can significantly impact reaction yield, rate, and selectivity. It is often necessary to screen a few different ligands to find the optimal one for a specific substrate pair.[8]

Q4: Which solvent is best for coupling chloropyridines with mercaptans?

A: The choice of solvent can have a profound impact on the reaction outcome.[5]

• For SNAr reactions: Polar aprotic solvents like DMF, DMSO, and NMP are generally preferred as they can stabilize the charged intermediates and accelerate the reaction.[5]

• For palladium-catalyzed reactions: A wider range of solvents can be used, including ethers (e.g., dioxane, THF), aromatic hydrocarbons (e.g., toluene), and polar aprotic solvents. The optimal solvent often depends on the specific catalyst system and substrates.[5]

It is crucial to use anhydrous solvents, especially in palladium-catalyzed reactions, to prevent catalyst deactivation.[4][8]

Q5: How can I monitor the progress of my reaction?

A: The most common method for monitoring reaction progress is Thin Layer Chromatography (TLC) .

• Spot the reaction mixture alongside the starting materials (chloropyridine and mercaptan) on a TLC plate.

• The disappearance of the starting materials and the appearance of a new spot corresponding to the product indicate that the reaction is proceeding.

For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used to determine the relative amounts of starting materials and product. High-Performance Liquid Chromatography (HPLC) can also be employed for accurate quantification.[12]

Experimental Protocols

General Procedure for Base-Mediated SNAr Coupling

• To an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add the chloropyridine (1.0 equiv.), the mercaptan (1.1-1.5 equiv.), and a suitable anhydrous solvent (e.g., DMF, 0.1-0.5 M).

• Add the base (e.g., K₂CO₃, 2.0 equiv.) to the stirred solution.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Procedure for Palladium-Catalyzed Cross-Coupling

• To an oven-dried Schlenk tube, add the palladium catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), the ligand (e.g., Xantphos, 2-10 mol%), and the base (e.g., Cs₂CO₃, 2.0 equiv.).

• Evacuate and backfill the tube with an inert gas (argon or nitrogen) three times.

• Add the chloropyridine (1.0 equiv.), the mercaptan (1.2 equiv.), and anhydrous solvent (e.g., dioxane or toluene, 0.1-0.5 M) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of Celite, washing with an organic solvent.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Visualizations

Troubleshooting Workflow for Low Product Yield

Caption: A decision tree for troubleshooting low-yielding coupling reactions.

Reaction Mechanism Overview

Caption: A comparison of the SNAr and Palladium-catalyzed reaction pathways.

References

• Optimizing reaction conditions for the synthesis of N-(Pyridin-3-yl)picolinamide - Benchchem.
• Optimizing Peptide Coupling: Key Techniques.
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• Chiral Nonracemic Pyridine Thiols and Thioethers Applied in Palladium-Catalyzed Allylic Substitution. An Example of Near-Perfect Enantioselection | The Journal of Organic Chemistry - ACS Publications.
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• Comparative Nitrene-Transfer Chemistry to Olefins Mediated by First-Row Transition Metal Catalysts Supported by a Pyridinophane Macrocycle with N4 Ligation - MDPI.
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• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques.
• Buy 2-Chloropyridine-3-thiol - Smolecule.
• Solvent effects on the intramolecular charge transfer excited state of 3CzClIPN: a broadband transient absorption study - RSC Publishing.
• Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids - Semantic Scholar.
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• Synthesis and characterization of thiol-stabilized gold nanoparticles appended to bis(pyrazole) pyridine for fabrication of rectangular nano/microstripes and their spin crossover and SERS studies - PMC - NIH.
• Nucleophilic Aromatic Substitution Practice Problems - Chemistry Steps.
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5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine degradation pathways and prevention

Introduction

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a critical intermediate in the synthesis of various pharmaceutical compounds, particularly proton pump inhibitors. Its stability is paramount to ensure the purity, efficacy, and safety of the final active pharmaceutical ingredient (API). This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering stability-related challenges during their experiments. We will explore the primary degradation pathways, offer troubleshooting advice in a direct question-and-answer format, and provide validated protocols for stability assessment.

Troubleshooting Guide & FAQs

This section addresses specific issues and common questions related to the handling, storage, and analysis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical liabilities of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine that lead to degradation?

A1: The molecule possesses two primary sites susceptible to degradation:

• The Acetoxymethyl Ester Group: This group is prone to hydrolysis under both acidic and basic conditions, cleaving to form 5-hydroxymethyl-2,3-dimethyl-4-chloropyridine and acetic acid. Acetoxymethyl (AM) esters are well-known for their susceptibility to hydrolysis, a property often exploited for pro-drug delivery but a liability for chemical intermediate stability.[1][2][3][4]

• The 4-Chloro Substituent: The chlorine atom on the pyridine ring is activated towards nucleophilic aromatic substitution (SNAr).[5] The electron-withdrawing nature of the ring nitrogen makes the C4 position electron-deficient and thus a target for nucleophiles like water or hydroxide ions, leading to the formation of 4-hydroxy-5-acetoxymethyl-2,3-dimethylpyridine. Reactivity for halopyridines generally follows the order of 4- > 2- > 3-substituted.

Q2: What are the optimal storage conditions for this compound to ensure long-term stability?

A2: To minimize degradation, the compound should be stored under conditions that mitigate exposure to the key degradation triggers: moisture, heat, and light.

• Temperature: Store at frozen temperatures (≤ -20°C) to significantly slow the kinetics of hydrolytic and other degradation reactions.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to displace moisture and oxygen.[2]

• Container: Use tightly sealed, amber glass vials or containers to protect from light and prevent moisture ingress.

• Desiccation: For critical applications, storing over a desiccant is recommended.

Q3: I am dissolving the compound for a reaction. Which solvents are recommended to maintain stability in solution?

A3: The choice of solvent is critical. Protic solvents, especially water and alcohols, should be used with caution as they can participate directly in hydrolysis.

• Recommended: High-purity, anhydrous aprotic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (ACN) are preferred.

• To Avoid: Avoid aqueous buffers unless the pH is controlled and the experiment is short. If an aqueous system is necessary, a neutral to slightly acidic pH (around 6.5) may offer a kinetic window of stability, but this must be experimentally verified.[6] For reactions involving bases, use non-nucleophilic organic bases where possible.

Troubleshooting Specific Experimental Issues

Q4: My HPLC analysis of a freshly prepared solution shows a small, but growing, secondary peak. What is its likely identity and why is it forming?

A4: The most probable identity of this early-eluting (more polar) peak is 5-hydroxymethyl-2,3-dimethyl-4-chloropyridine . This is the direct product of the hydrolysis of the acetoxymethyl ester.

• Causality: This degradation is likely caused by trace amounts of water in your solvent or on the glassware. Even high-quality anhydrous solvents can absorb atmospheric moisture if not handled properly.[2] The rate of hydrolysis can be accelerated by acidic or basic impurities.

Q5: During a reaction workup involving an aqueous wash, I'm seeing a significant loss of my product and the formation of multiple new peaks in the LC-MS. What's happening?

A5: An aqueous workup, especially if the pH is not controlled, exposes the compound to harsh conditions. You are likely observing multiple degradation events.

• Ester Hydrolysis: As in Q4, the acetoxymethyl group is rapidly cleaved in the presence of water, particularly if the aqueous layer is acidic or basic.

• Chloro Group Displacement: The 4-chloro group is susceptible to nucleophilic attack by water (hydrolysis) or hydroxide ions (if the pH is basic), forming the 4-hydroxypyridine derivative.[7][8] This new compound is significantly more polar.

• Combined Degradation: It is also possible to form the di-hydrolyzed product: 4-hydroxy-5-hydroxymethyl-2,3-dimethylpyridine.

Prevention Strategy:

• Minimize contact time with aqueous layers.

• Ensure the aqueous phase is buffered to a neutral pH if possible.

• Perform extractions at low temperatures (e.g., on an ice bath) to reduce the reaction rate.

• Consider a non-aqueous workup if your reaction chemistry allows.

Core Degradation Pathways

Understanding the mechanisms of degradation is fundamental to preventing them. The two most significant pathways are hydrolysis of the ester and nucleophilic substitution of the chlorine.

Diagram of Degradation Pathways

Caption: Major degradation pathways of the target compound.

Protocols & Methodologies

To proactively assess stability and identify potential issues, a forced degradation study is an essential tool in pharmaceutical development.[9][10]

Experimental Protocol: Forced Degradation Study

This protocol outlines conditions to intentionally stress the compound to identify likely degradation products and pathways.

Objective: To generate a degradation profile for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine under various stress conditions.

Materials:

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Calibrated HPLC-UV/MS system

• pH meter, calibrated oven, photostability chamber

Procedure:

• Prepare Stock Solution: Accurately prepare a 1.0 mg/mL stock solution of the compound in acetonitrile.

• Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a sealed vial. Prepare a control sample by mixing 1 mL of stock with 1 mL of acetonitrile/water (50:50).

  • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH. Incubate at room temperature for 4 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: 3% H₂O₂. Incubate at room temperature for 24 hours.

  • Thermal Degradation: Place a vial of the stock solution in an oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose a vial of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

• Analysis: At designated time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot from each sample, dilute appropriately with mobile phase, and analyze immediately by HPLC-UV/MS.

Diagram of Forced Degradation Workflow

Caption: Workflow for a typical forced degradation study.

Data Presentation: Example HPLC Method

A well-developed, stability-indicating HPLC method is crucial for separating the parent compound from all potential degradation products.

Parameter	Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good hydrophobic retention and separation for pyridine derivatives and their more polar degradants.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for good peak shape in mass spectrometry and controls pH.
Mobile Phase B	Acetonitrile	Elutes the parent compound and provides separation power.
Gradient	5% B to 95% B over 20 min	A gradient is necessary to elute the polar degradants early and the hydrophobic parent compound later with good resolution.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30°C	Ensures reproducible retention times.
Detection (UV)	275 nm	An appropriate wavelength for substituted pyridine rings. A photodiode array (PDA) detector is recommended to assess peak purity.
Injection Vol.	10 µL	Standard volume; can be adjusted based on concentration.

References

• Baillie Ann DeHaven, Eugene Yang, et al. (2017). How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride?. ResearchGate. Available at: [Link]

• Molnár-Perl, I., & Breuer, M. (2008). Proposed degradation pathway of acetochlor. ResearchGate. Available at: [Link]

• Darwish, H. W., et al. (2015). Study of Forced-Acid/Heat Degradation and Degradant/Impurity Profile of Phenazopyridine Hydrochloride through HPLC and Spectrofluorimetric Analyses. ResearchGate. Available at: [Link]

• Mondal, J., et al. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. PMC - NIH. Available at: [Link]

• Chen, S., et al. (2012). Biodegradation of chlorpyrifos and its hydrolysis product 3,5,6-trichloro-2-pyridinol by a new fungal strain Cladosporium cladosporioides Hu-01. PubMed. Available at: [Link]

• Kourie, J. I., & Henry, C. L. (2010). Limited Utility of Acetoxymethyl (AM) Based Intracellular Delivery Systems, in vivo: Interference by Extracellular Esterases. NIH. Available at: [Link]

• Filo. (2025). Explain why nucleophilic substitution occurs more readily in 4-chloropyri... Filo. Available at: [Link]

• Journal of Young Pharmacists. (2022). Overview of Forced Degradation Analysis for FDA Approved Antiretroviral agents: A Review. Journal of Young Pharmacists. Available at: [Link]

• MDPI. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. MDPI. Available at: [Link]

• Colombo, R., et al. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. PubMed. Available at: [Link]

• Pradeep Research Group. (2012). Understanding the Degradation Pathway of the Pesticide, Chlorpyrifos by Noble Metal Nanoparticles. Pradeep Research Group. Available at: [Link]

• PubChem. (n.d.). 4-Chloropyridine. PubChem. Available at: [Link]

• YouTube. (2019). nucleophilic aromatic substitutions. YouTube. Available at: [Link]

• ResearchGate. (n.d.). Acetoxymethyl (AM) groups. (a) General schematic of AM ester... ResearchGate. Available at: [Link]

• Chemical Science. (2022). A bottom-up approach to developing a quantitative model for nucleophilic aromatic substitution reactivity. rsc.li. Available at: [Link]

• ResearchGate. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. ResearchGate. Available at: [Link]

• OUCI. (n.d.). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. OUCI. Available at: [Link]

• PLOS. (2012). Biodegradation of Chlorpyrifos and Its Hydrolysis Product 3,5,6-Trichloro-2-Pyridinol by a New Fungal Strain Cladosporium cladosporioides Hu-01. PLOS. Available at: [Link]

• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. Available at: [Link]

• Filo. (2025). Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., ... Filo. Available at: [Link]

• Pharmaffiliates. (2025). Pyridine Derivatives and Impurity Standards for Pharma R&D. Pharmaffiliates. Available at: [Link]

• NIH. (2013). Synthesis and utility of fluorogenic acetoxymethyl ethers. PMC - NIH. Available at: [Link]

• MDPI. (2021). New Insights into the Degradation Path of Deltamethrin. MDPI. Available at: [Link]

• RSC Publishing. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Publishing. Available at: [Link]

• Chemistry Online. (2022). Nucleophilic substitution of pyridines. Chemistry Online. Available at: [Link]

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Common impurities found in 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine and their removal

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (CAS No. 1159976-97-2). This document is designed for researchers, chemists, and drug development professionals to navigate the challenges associated with the purity of this critical synthetic intermediate. As a key building block in the synthesis of various pharmaceutical compounds, its purity is paramount for achieving high yields and predictable outcomes in subsequent reactions.

This guide provides a structured approach to identifying, understanding, and removing common impurities through a series of frequently asked questions, a practical troubleshooting guide, and validated purification protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should be aware of when working with 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine?

A1: The impurity profile of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is typically linked to its synthetic pathway, which generally involves the N-oxidation of a lutidine precursor, chlorination, and functional group manipulation. The most common impurities include:

• Starting Material/Precursor: (4-chloro-2,3-dimethylpyridin-5-yl)methanol, resulting from incomplete acetylation of the hydroxymethyl group.

• Hydrolysis Products: The starting alcohol can also form via hydrolysis of the final product's ester group. Additionally, the 4-chloro group is susceptible to hydrolysis, forming 5-(Acetoxymethyl)-2,3-dimethylpyridin-4(1H)-one.

• Isomeric Impurities: Side products from the chlorination step, such as 2-chloro or 6-chloro isomers, can arise depending on the specific chlorinating agent and reaction conditions used.[1]

• Deoxygenated Precursors: During chlorination of the precursor pyridine N-oxide, simple deoxygenation without chlorination can occur, leading to unchlorinated pyridine derivatives.[2]

• Residual Reagents & Solvents: Acetic acid, residual chlorinating agents (e.g., phosphorus-based reagents like POCl₃), and reaction solvents.

Q2: My material is off-white or yellowish, but the literature reports a white solid. What is the likely cause?

A2: A yellow or brown discoloration often indicates the presence of trace degradation products or polymeric materials. Pyridine N-oxides and their derivatives can be sensitive to heat and air. The discoloration may arise from minor side reactions during synthesis or slow decomposition upon storage, especially if exposed to light, air, or moisture. While often present in trace amounts, these colored impurities can signify underlying stability issues that may warrant purification before use in sensitive applications.

Q3: How does the formation of the 4-pyridone (or 4-hydroxypyridine) impurity occur?

A3: The chlorine atom at the 4-position of the pyridine ring is activated towards nucleophilic aromatic substitution (SNAr). This reactivity is enhanced by the electron-withdrawing nature of the pyridine nitrogen. Water, acting as a nucleophile, can attack this position to displace the chloride ion. This hydrolysis reaction is often accelerated by heat or the presence of base, leading to the formation of the thermodynamically stable 4-pyridone tautomer.

Q4: What are the recommended storage conditions to maintain the integrity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine?

A4: To minimize degradation, the compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen). It is recommended to store it in a cool, dry place, and for long-term storage, refrigeration (<0°C) is advised. These conditions mitigate the risk of hydrolysis from atmospheric moisture and slow down potential decomposition pathways.

Impurity Summary Table

Impurity Name	Structure	Common Source	Impact on Downstream Reactions
(4-chloro-2,3-dimethylpyridin-5-yl)methanol		Incomplete acetylation; product hydrolysis	Reduces yield; may compete in reactions involving the hydroxyl group.
5-(Acetoxymethyl)-2,3-dimethylpyridin-4(1H)-one		Hydrolysis of the 4-chloro group	Introduces a nucleophilic NH group and a ketone, leading to unexpected side products.
2/6-Chloro Isomers	Non-regioselective chlorination of the N-oxide precursor[3]	Generates isomeric products that are difficult to separate from the desired compound.
Acetic Acid	CH₃COOH	Byproduct of acetylation (if using acetic anhydride)	Can protonate basic reagents or catalyze undesired side reactions.

Visual Workflow: Origin of Common Impurities

The following diagram illustrates a typical synthetic route and the stages where key impurities can be introduced.

Sources

• 1. 2-Chlornicotinsäure – Wikipedia [de.wikipedia.org]
• 2. WO2002102779A1 - Process for the preparation of 4-chloropyridine-n-oxides - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Scaling Up 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine Production

Introduction: 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a pivotal intermediate in the synthesis of various pharmaceutical compounds, particularly proton pump inhibitors. Its precise molecular architecture demands a multi-step synthesis where control over reaction conditions is paramount to achieving high yield and purity. As production scales from the laboratory bench to pilot and manufacturing scales, new challenges invariably emerge. This guide is designed to provide researchers, chemists, and drug development professionals with a comprehensive technical resource, offering field-proven insights, detailed protocols, and robust troubleshooting strategies to navigate the complexities of its large-scale synthesis.

Synthetic Pathway Overview

The most reliable and scalable synthesis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine initiates from 2,3,5-trimethylpyridine. The pathway involves a three-stage process: N-oxidation, functionalization of the 5-methyl group via acetoxylation, and finally, regioselective chlorination at the 4-position with concomitant deoxygenation. Each stage presents unique challenges that must be carefully managed for a successful scale-up campaign.

Caption: High-level workflow for the synthesis of the target compound.

Frequently Asked Questions (FAQs)

Q1: Why is N-oxidation the necessary first step? Why not chlorinate the pyridine ring directly?

A1: This is a crucial question of regioselectivity and reactivity. Direct chlorination of 2,3,5-trimethylpyridine would be unselective and likely lead to a mixture of chlorinated isomers that are difficult to separate. The N-oxide group serves two primary functions:

• Activation: It activates the pyridine ring, particularly at the 4-position, making it more susceptible to nucleophilic attack by a chloride ion in the final step.[1]

• Directing Group: The N-oxide functionality facilitates the subsequent acetoxylation of the 5-methyl group, a critical transformation that is otherwise challenging to achieve selectively.

Q2: What are the primary safety hazards to consider during scale-up?

A2: The two most significant hazards are:

• Thermal Runaway: Both the N-oxidation with hydrogen peroxide and the final chlorination step using reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) are highly exothermic.[2] Inadequate heat dissipation on a larger scale can lead to a thermal runaway, causing rapid pressure buildup and potential reactor failure.

• Corrosive & Toxic Reagents: POCl₃ and SOCl₂ are highly corrosive and react violently with water, releasing toxic HCl gas.[2] Handling these reagents requires specialized equipment, including sealed reactors and acid gas scrubbers. All personnel must use appropriate personal protective equipment (PPE).

Q3: Can alternative chlorinating agents be used in the final step?

A3: While POCl₃ is most common, other reagents like thionyl chloride (SOCl₂) or even chlorine gas (Cl₂) in the presence of a catalyst can be used.[3][4] The choice depends on factors like cost, availability, and equipment compatibility. A comparative summary is provided below.

Reagent	Pros	Cons	Scale-Up Consideration
Phosphorus Oxychloride (POCl₃)	High reactivity, good yields, well-documented.	Highly corrosive, produces phosphoric acid byproducts requiring neutralization.	Standard choice for industrial synthesis; requires robust, corrosion-resistant reactors.
Thionyl Chloride (SOCl₂)	Volatile byproducts (SO₂ and HCl) are gaseous and easily removed.	Can sometimes lead to charring or darker product color if not controlled.	Excellent for simplifying downstream purification, but requires efficient gas scrubbing systems.
Chlorine Gas (Cl₂)	Most economical chlorinating source.	Requires specialized gas handling equipment; reactions can be less selective.	Best suited for dedicated, large-scale manufacturing facilities with advanced process control.

Q4: What level of purity should be expected for the final product, and what are the common impurities?

A4: For pharmaceutical applications, a purity of >99.5% is typically required. Common impurities include:

• Starting Material: Unreacted 5-Acetoxymethyl-2,3-dimethylpyridine-N-oxide.

• Isomeric Byproducts: Small amounts of 2-chloro or 6-chloro isomers.

• Over-chlorination Products: Dichlorinated pyridine species.[2]

• Hydrolysis Products: Impurities arising from the presence of moisture during the reaction or workup.[2]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing a logical framework for problem resolution.

Caption: Decision tree for troubleshooting low yield in the chlorination step.

Problem Encountered	Potential Cause(s)	Recommended Solution & Scientific Rationale
Incomplete N-Oxidation	1. Insufficient oxidant (H₂O₂).2. Catalyst degradation.3. Reaction temperature too low.	1a. Increase the molar equivalent of H₂O₂. The oxidation is a stoichiometric process and requires sufficient oxidant for full conversion.2a. Use fresh acid catalyst (e.g., acetic acid). Contaminants can reduce catalytic activity.3a. Maintain the reaction temperature between 70-80 °C. The reaction rate is temperature-dependent; lower temperatures will significantly slow the conversion.[1]
Formation of Dark/Polymeric Byproducts in Chlorination Step	1. Reaction temperature too high.2. Rapid, uncontrolled addition of chlorinating agent.	1a. Lower the reaction temperature. Excessive heat can cause decomposition of the pyridine ring, leading to charring and polymerization.2a. Add the chlorinating agent (e.g., POCl₃) dropwise or via a syringe pump over an extended period.[2] This allows for better management of the reaction exotherm, preventing localized temperature spikes that drive side reactions.
Product Fails Purity Spec due to Hydrolysis Impurities	1. Moisture in reagents or solvents.2. Ingress of atmospheric moisture during reaction or workup.	1a. Use anhydrous grade solvents and ensure all reagents are dry. The chloro-substituent and the acetoxy group are both susceptible to hydrolysis.2a. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[2] During workup, minimize exposure to aqueous layers and ensure efficient phase separation.
Difficult Product Isolation / Oily Product	1. Incomplete removal of phosphorus-based byproducts (from POCl₃).2. Residual solvent.	1a. After quenching the reaction (e.g., with ice water), perform a thorough workup including multiple extractions with a suitable organic solvent (e.g., dichloromethane). A final wash with a mild base (e.g., NaHCO₃ solution) can help remove acidic residues.2a. After drying the organic layers, remove the solvent under reduced pressure. For final purification, consider recrystallization from a solvent system like ethyl acetate/heptane or vacuum distillation.[5]

Experimental Protocols

Disclaimer: These protocols are for informational purposes. All laboratory work should be conducted by trained professionals with appropriate safety measures in place.

Protocol 1: N-Oxidation of 2,3,5-Trimethylpyridine

• Setup: In a reactor equipped with a mechanical stirrer, thermometer, and addition funnel, charge 2,3,5-trimethylpyridine (1.0 equiv) and glacial acetic acid (3.0 vol).

• Heating: Begin stirring and heat the mixture to 60 °C.

• Oxidant Addition: Slowly add 35% hydrogen peroxide (1.2 equiv) via the addition funnel, ensuring the internal temperature does not exceed 80 °C. This addition is highly exothermic.

• Reaction: After the addition is complete, maintain the reaction mixture at 75-80 °C for 4-6 hours, monitoring by HPLC or TLC for the disappearance of the starting material.

• Workup: Cool the reaction to room temperature. Carefully add a solution of sodium bisulfite to quench any excess peroxide. Neutralize the mixture with a saturated sodium bicarbonate solution and extract the product with dichloromethane.

• Isolation: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2,3,5-Trimethylpyridine-N-oxide, typically as a solid.

Protocol 2: Acetoxylation of the 5-Methyl Group

• Setup: Charge the 2,3,5-Trimethylpyridine-N-oxide (1.0 equiv) into a clean, dry reactor.

• Reagent Addition: Add acetic anhydride (Ac₂O) (4.0-5.0 equiv).

• Reaction: Heat the mixture to reflux (approx. 130-140 °C) for 8-12 hours. The reaction involves a rearrangement mechanism and requires thermal energy. Monitor by HPLC for conversion.

• Workup: Cool the reaction mixture. Carefully quench the excess acetic anhydride by slowly adding it to ice water. Neutralize with a base (e.g., NaOH solution) to pH 7-8.

• Isolation: Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield crude 5-Acetoxymethyl-2,3-dimethylpyridine-N-oxide.

Protocol 3: Chlorination and Deoxygenation

• Setup: In a reactor rated for corrosive reagents and equipped for operation under an inert atmosphere, charge the crude 5-Acetoxymethyl-2,3-dimethylpyridine-N-oxide (1.0 equiv) and a suitable solvent like chloroform or toluene (optional, can be run neat).

• Inerting: Purge the reactor with nitrogen or argon.

• Reagent Addition: Cool the mixture to 0-5 °C. Slowly add phosphorus oxychloride (POCl₃) (1.5-2.0 equiv) dropwise, maintaining the low temperature.

• Reaction: After addition, allow the reaction to warm to room temperature and then heat to 80-90 °C for 3-5 hours. The chlorination and deoxygenation occur in this step.

• Workup: Cool the reaction mixture to ambient temperature. Very slowly and carefully, quench the reaction by pouring it onto crushed ice. This step is extremely hazardous and must be done with caution in a well-ventilated fume hood.

• Isolation: Neutralize the acidic aqueous solution with a strong base (e.g., 50% NaOH) while cooling in an ice bath. Extract the final product with dichloromethane. Dry the organic phase and concentrate under reduced pressure.

Protocol 4: Analytical Quality Control

• Technique: High-Performance Liquid Chromatography (HPLC) is the preferred method for monitoring reaction progress and final purity.[6]

• Typical Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with a buffer (e.g., 10 mM ammonium acetate).[7]

  • Flow Rate: 1.0 mL/min.[7]

  • Detection: UV at 210 nm or as appropriate for the chromophore.[7]

• Purity Confirmation: Identity and purity should be confirmed by LC-MS to identify any potential byproducts and by NMR for structural verification.[8]

References

• WO2002102779A1 - Process for the preparation of 4-chloropyridine-n-oxides - Google Patents.
• CN103360306A - Method for synthesizing 4-chloro-pyridine - Google Patents.
• CN113912550A - Method for preparing 2,4,5-trichloropyrimidine - Google Patents.
• CN101648904B - Synthesis method of 2,3-difluoro-5-chloropyridine - Google Patents.

• Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed. Available at: [Link]

• A New Facile Method for the Synthesis of 4-Dialkylaminopyridine Derivatives by High-Pressure-Promoted Amination of 4-Chloropyridine - Sci-Hub. Available at: [Link]

• CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google Patents.

• Method development and validation for quantitative determination of 2-acetoxy methyl-4- methoxy-3,5-dimethyl pyridine, An impurity, In esomeprazole magnesium (API) active pharmaceutical ingredient by LC-ESI-MS/MS - ResearchGate. Available at: [Link]

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - MDPI. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research, 2014, 6(5):1014-1021 - JOCPR. Available at: [Link]

• SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES - Rasayan Journal of Chemistry. Available at: [Link]

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - ResearchGate. Available at: [Link]

• CN101648910B - Method for preparing 3,5-dimethylpyridine-N-oxide - Google Patents.

• 4-Chloropyridine | C5H4ClN | CID 12288 - PubChem. Available at: [Link]

• Scalable, Economical, and Practical Synthesis of 4-(Difluoromethyl)pyridin-2-amine, a Key Intermediate for Lipid Kinase Inhibito - AIR Unimi. Available at: [Link]

• Method for synthesizing 4-chloro-pyridine - Eureka | Patsnap. Available at: [Link]

• NMAM 5th Edition - Methods by Chemical Name | NIOSH - CDC. Available at: [Link]

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Technical Support Center: Managing Byproduct Formation in Dimethylpyridine Chlorination

Welcome to the technical support center for the chlorination of dimethylpyridines (lutidines). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this important synthetic transformation. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you minimize byproduct formation and maximize the yield and purity of your target chlorinated dimethylpyridine.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I should expect when chlorinating dimethylpyridines?

The primary byproducts in dimethylpyridine chlorination typically fall into three categories:

• Isomeric Monochloro-products: Chlorination occurs at an undesired position on the pyridine ring. The specific isomer formed depends on the starting dimethylpyridine and the reaction conditions.

• Poly-chlorinated Products: Over-chlorination can lead to the formation of di-, tri-, or even tetrachlorinated pyridines. This is especially prevalent when using a high molar ratio of the chlorinating agent.[1]

• Side-Chain Chlorinated Products: Under conditions that favor free-radical mechanisms, such as high temperatures or UV light, chlorination can occur on one or both of the methyl groups, yielding (chloromethyl)pyridines.[2]

• Tars and Degradation Products: Harsh reaction conditions, particularly excessively high temperatures, can cause the pyridine ring to decompose or polymerize, leading to the formation of intractable tars and a significant reduction in yield.[3]

Q2: Why is controlling regioselectivity on the pyridine ring so challenging?

Controlling regioselectivity is difficult due to the inherent electronic nature of the pyridine ring. The nitrogen atom is electron-withdrawing, which deactivates the entire ring towards electrophilic substitution, the most common mechanism for ring chlorination. This deactivation makes the reaction sluggish and often requires harsh conditions, which can lead to a loss of selectivity.[4] The positions on the pyridine ring have different reactivities, and the two methyl groups on the starting material further influence the substitution pattern through their own electronic and steric effects.

Q3: What is the fundamental difference between free-radical and electrophilic chlorination in this context?

The reaction mechanism determines where the chlorine atom will be substituted. It is crucial to select conditions that favor one pathway over the other to achieve the desired product.

• Free-Radical Substitution: This mechanism typically occurs at high temperatures (e.g., >250°C in the vapor phase) or under UV irradiation.[2][3] It involves the formation of a highly reactive chlorine radical (Cl•) which preferentially abstracts a hydrogen atom from the alkyl (methyl) side chains. This pathway is ideal if the goal is to produce (chloromethyl)pyridines.[2]

• Electrophilic Aromatic Substitution: This mechanism involves an electrophilic chlorine species (Cl+) attacking the electron-rich pi system of the pyridine ring.[5] It is generally favored at lower temperatures and can be facilitated by Lewis acids. However, due to the electron-deficient nature of the pyridine ring, this reaction can be challenging and often requires activation of the ring.[4][6]

Q4: When should I consider using a pyridine N-oxide intermediate?

You should use a pyridine N-oxide intermediate when you need to achieve high regioselectivity for chlorination at the 2- or 4-position of the pyridine ring. The N-oxide group is strongly activating and ortho-, para-directing.[7][8] This strategy offers several advantages:

• Increased Reactivity: The N-oxide group donates electron density into the pyridine ring, making it much more susceptible to electrophilic attack than the parent pyridine.[7]

• Enhanced Regioselectivity: It directs the incoming electrophile primarily to the 2- and 4-positions.

• Milder Conditions: The increased reactivity allows the chlorination to proceed under much milder conditions, which helps to prevent the formation of tars and other degradation byproducts.[7][8]

The N-oxide can be readily removed after chlorination through a deoxygenation step to yield the desired chlorinated dimethylpyridine.

Section 2: Troubleshooting Guide for Common Experimental Issues

This section addresses specific problems you may encounter during your experiments and provides actionable solutions based on established chemical principles.

Problem 1: Poor Regioselectivity — Chlorination at the Wrong Ring Position

You are attempting to chlorinate the pyridine ring but are obtaining a mixture of isomers or the incorrect isomer as the major product.

Possible Cause: Competing Reaction Mechanisms and Insufficient Ring Activation

The balance between electrophilic and radical pathways is highly sensitive to reaction conditions. Furthermore, the inherent deactivation of the pyridine ring can lead to a lack of clear selectivity.

Solution: Employ the Pyridine N-Oxide Strategy for Directed Chlorination

To overcome the low reactivity and poor selectivity of direct electrophilic chlorination, the most reliable strategy is to proceed through a pyridine N-oxide intermediate. This approach activates the ring and provides excellent regiocontrol.[7][8]

Workflow: N-Oxide Mediated Chlorination ```dot

Caption: Relationship between reaction conditions and chlorination mechanism.

Solution: Suppress the Free-Radical Pathway

To favor ring chlorination, you must create an environment that disfavors the formation of chlorine radicals.

Protocol for Suppressing Side-Chain Chlorination

• Temperature Control: Maintain a low reaction temperature. For most electrophilic chlorinations on activated rings (like N-oxides), temperatures between 0 °C and room temperature are sufficient. For direct chlorination of the pyridine, slightly elevated temperatures (e.g., 50-100 °C) may be needed, but avoid exceeding 150 °C. 2[3]. Exclude UV Light: Conduct the reaction in a flask protected from light by wrapping it in aluminum foil. Avoid direct sunlight or exposure to high-intensity laboratory lighting.

• Use an Electrophilic Chlorinating System: Employ reagents known to function via electrophilic pathways. Using a Lewis acid catalyst (e.g., FeCl3, AlCl3) with Cl2 can promote the formation of the electrophilic Cl+ species. H[9]owever, the N-oxide approach is generally more effective and cleaner.

• Inert Solvent: Use an inert solvent like carbon tetrachloride or dichloromethane that does not participate in radical reactions.

[1]## Section 3: Purification Strategies

Q5: How can I effectively separate my desired monochlorinated product from byproducts?

Purification is a critical final step. The choice of method depends on the physical properties of your product and the impurities.

• Fractional Distillation: If there is a sufficient difference in boiling points (>20 °C) between your desired product, starting material, and major byproducts, fractional distillation under reduced pressure is a highly effective and scalable method.

• Column Chromatography: For complex mixtures with similar boiling points, silica gel chromatography is the preferred method for achieving high purity on a lab scale. A solvent system of hexane and ethyl acetate is a common starting point for pyridine derivatives.

• Recrystallization: If your product is a solid, recrystallization can be an excellent technique for removing small amounts of impurities. A common procedure involves dissolving the crude solid in a hot solvent (like isopropanol) and then cooling to induce crystallization, sometimes with the addition of a co-solvent like ether.

[10]## References

• Crisenza, G. E. M.; Mazzarella, D.; Melchiorre, P. Synthetic Methods Driven by the Photoactivity of Electron Donor−Acceptor Complexes. J. Am. Chem. Soc.2020 , 142 (12), 5461–5476. [Link]

• Dow Chemical Co. Chlorination process. US Patent 4,205,175A, filed November 26, 1976, and issued May 27, 1980.

• Recent Progress on Pyridine N-Oxide in Organic Transformations: A Review. ResearchGate. [Link]

• Reilly Industries, Inc. Chlorination process of pyridine derivatives. EP Patent 0684943B1, filed May 26, 1994, and issued December 6, 1995.

• Oxidation with Chlorine/Pyridine Complexes. Organic Chemistry.[Link]

• What is the difference between free radical reaction and electrophilic substitution reaction? Quora. [Link]

• Akdag, A. et al. Mechanism of 5,5-Dimethylhydantoin Chlorination: Monochlorination through a Dichloro Intermediate. J. Chem. Theory Comput.2007 , 3 (6), 2282-2289. [Link]

• Formation of disinfection by-products in the ultraviolet/chlorine advanced oxidation process. PubMed. [Link]

• Midland-Yorkshire Tar Distillers Ltd. Chlorination of alkyl pyridines. US Patent 3,412,095A, filed July 28, 1965, and issued November 19, 1968.

• Zhejiang University of Technology. Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride. CN Patent 101648907A, filed August 21, 2009, and issued February 17, 2010.

• Wang, D. et al. Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines. Org. Lett.2015 , 17 (12), 2968–2971. [Link]

• Deoxygenative chlorination of pyridine N-oxide. ResearchGate. [Link]

• Mechanism of 5,5-Dimethylhydantoin Chlorination: Monochlorination through a Dichloro Intermediate. ResearchGate. [Link]

• Varga, M. et al. Comparison of Disinfection By-Product Formation and Distribution during Breakpoint Chlorination and Chlorine-Based Disinfection in Drinking Water. Water2022 , 14 (9), 1339. [Link]

• Chlorination and bromination of pyridine. ResearchGate. [Link]

• 6 Methods Of The Chlorination Of Water. Atlas Scientific. [Link]

• Breakpoint Chemistry and Volatile Byproduct Formation Resulting from Chlorination of Model Organic-N Compounds. ResearchGate. [Link]

• Recent Progresses in the Preparation of Chlorinated Molecules: Electrocatalysis and Photoredox Catalysis in the Spotlight. MDPI. [Link]

• Selectivity In Free Radical Reactions. Master Organic Chemistry. [Link]

• Pyridine N-oxide derivatives. Organic Chemistry Portal. [Link]

• The formation mechanism of chloropicrin from methylamine during chlorination: a DFT study. Environmental Science: Processes & Impacts. [Link]

• Anhui Guoxing Biochemical Co Ltd. 3,5-dimethylpyridine purifying method. CN Patent 105037251A, filed August 11, 2015, and issued November 11, 2015.

• SAFETY OF CHLORINATION REACTIONS. IChemE. [Link]

• Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. ACS. [Link]

• Free Radical Substitution Reaction of Alkanes / Halogenation of Alkanes. YouTube. [Link]

• Treatment methods and performance. Guidelines for drinking-water quality. [Link]

• Formation of Chlorination Byproducts and Their Emission Pathways in Chlorine Mediated Electro-Oxidation of Urine on Active and Nonactive Type Anodes. 6CCVD Research. [Link]

• Chlorination, bromination and oxygenation of the pyridine ring using acetyl hypofluorite made from fluorine. The Journal of Organic Chemistry. [Link]

• Disinfection by-product formation from the chlorination and chloramination of amines. PubMed. [Link]

• Identification of reaction sites and chlorinated products of purine bases and nucleosides during chlorination: a computational study. Organic & Biomolecular Chemistry. [Link]

• Formation of disinfection byproducts during chlorination of mixed nitrogenous compounds in swimming pools. PubMed. [Link]

• Ihara Chemical Industry Co Ltd. Method for purification of pyridine, and method for production of chlorinated pyridine. US Patent Application 2010/0324299A1, filed June 24, 2010, and published December 23, 2010.

• FREE RADICAL SUBSTITUTION VS ELECTROPHILIC ADDITION. YouTube. [Link]

• Chlorine disinfection. Drinking Water Inspectorate. [Link]

• Selectfluor-promoted regioselective chlorination/bromination of 2-aminopyridines and 2-aminodiazines using LiCl/LiBr. Organic & Biomolecular Chemistry. [Link]

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Impact of moisture on the stability of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Welcome to the technical support center for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions regarding the stability of this compound, with a particular focus on its sensitivity to moisture. Pyridine and its derivatives are crucial building blocks in pharmaceutical development, known to enhance metabolic stability, permeability, and potency of drug candidates.[1] Therefore, understanding the stability of intermediates like 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is paramount for successful drug discovery and development programs.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns regarding the stability of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine?

A1: The primary stability concern for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is its susceptibility to hydrolysis due to the presence of two moisture-sensitive functional groups: a 4-chloro substituent on the pyridine ring and a 5-acetoxymethyl ester group. Exposure to moisture, even atmospheric humidity, can lead to degradation, impacting the purity, potency, and overall quality of the material.

Q2: What are the likely degradation products of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine in the presence of moisture?

A2: Based on the chemical structure, two primary degradation pathways are anticipated in the presence of water:

• Hydrolysis of the 4-chloro group: The chlorine atom on the pyridine ring can be displaced by a hydroxyl group through nucleophilic aromatic substitution, yielding 5-Acetoxymethyl-2,3-dimethyl-4-hydroxypyridine . The hydrolysis of chloropyridines is a known reaction, and the rate can be influenced by the electronic properties of other substituents on the ring.[2][3]

• Hydrolysis of the acetoxymethyl ester: The ester linkage is susceptible to hydrolysis, which would cleave the acetyl group, resulting in the formation of 5-Hydroxymethyl-2,3-dimethyl-4-chloropyridine and acetic acid. Acetoxymethyl esters are known to be cleaved by esterases and can also undergo spontaneous hydrolysis in aqueous solutions.[4][5]

In instances of prolonged exposure to moisture, it is plausible that both functional groups could hydrolyze, leading to the formation of 5-Hydroxymethyl-2,3-dimethyl-4-hydroxypyridine .

Q3: How can I detect and quantify the degradation of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine?

A3: A stability-indicating analytical method is crucial for monitoring the degradation of this compound. High-Performance Liquid Chromatography (HPLC) with UV detection is a highly suitable technique.[6][7] A reversed-phase C18 column with a gradient elution using a mobile phase consisting of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol) would likely provide good separation of the parent compound from its more polar degradation products.

Gas chromatography (GC) coupled with a mass spectrometer (MS) or a flame ionization detector (FID) can also be an effective analytical method for pyridine and its derivatives.[8] For structural confirmation of the degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method.

Q4: What are the recommended storage and handling conditions for this compound?

A4: To maintain the integrity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, it is imperative to minimize its exposure to moisture.[9] Recommended storage and handling procedures include:

• Storage: Store the compound in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or dry nitrogen). It should be kept in a desiccator or a dry box to protect it from atmospheric moisture.

• Handling: When handling the material, it is advisable to work in a glove box or under a stream of dry inert gas.[10] Use dry glassware and syringes for all transfers.[11] If a septum-sealed bottle is used, employ proper syringe techniques to avoid introducing moist air into the container.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Problem 1: Inconsistent reaction yields or unexpected side products.

• Possible Cause: Degradation of the starting material due to moisture contamination.

• Troubleshooting Steps:

  • Verify Starting Material Purity: Before use, analyze a small sample of your 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine by HPLC or GC-MS to confirm its purity and check for the presence of the potential hydrolysis products mentioned in FAQ 2.

  • Implement Strict Anhydrous Techniques: Ensure all glassware is oven-dried and cooled under a stream of inert gas.[11] Use anhydrous solvents for your reaction. If possible, perform the reaction under an inert atmosphere.

  • Proper Reagent Handling: When dispensing the compound, use a dry syringe or cannula and maintain a positive pressure of inert gas in the reagent bottle.[10]

Problem 2: Appearance of new peaks in the chromatogram of a stability study sample.

• Possible Cause: Hydrolytic degradation of the compound.

• Troubleshooting Steps:

  • Characterize the Degradants: Use LC-MS to determine the mass of the new peaks. Compare these masses to the expected molecular weights of the potential hydrolysis products (5-Acetoxymethyl-2,3-dimethyl-4-hydroxypyridine and 5-Hydroxymethyl-2,3-dimethyl-4-chloropyridine).

  • Perform a Forced Degradation Study: To confirm the identity of the degradation products, intentionally expose a sample of the compound to hydrolytic stress conditions (e.g., acidic and basic solutions).[12][13] Analyze the stressed samples by HPLC and compare the retention times of the resulting peaks with those observed in your stability sample.[6]

Problem 3: The solid material appears clumpy or has changed in appearance.

• Possible Cause: Absorption of atmospheric moisture, which can be a sign of hygroscopicity.[14]

• Troubleshooting Steps:

  • Re-evaluate Storage Conditions: Ensure the container is properly sealed and stored in a desiccator. If the problem persists, consider transferring the material to smaller, single-use vials under an inert atmosphere to minimize repeated exposure of the bulk material to air.

  • Dry the Material (with caution): If the material is thermally stable, it may be possible to dry it under high vacuum. However, this should be done with care, as heating could potentially accelerate degradation. It is advisable to first test this on a small scale.

Visualizing Potential Degradation Pathways

The following diagram illustrates the potential hydrolysis pathways of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine in the presence of moisture.

Caption: Potential degradation of the target compound via hydrolysis.

Experimental Protocol: Forced Degradation Study (Hydrolysis)

This protocol outlines a general procedure for conducting a forced degradation study to investigate the hydrolytic stability of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.[12][13][15]

Objective: To intentionally degrade the compound under acidic, basic, and neutral aqueous conditions to identify potential degradation products and assess the specificity of the analytical method.

Materials:

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Purified Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Methanol (for quenching)

• HPLC system with UV detector

• LC-MS system (for peak identification)

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Prepare a stock solution of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine in acetonitrile at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • In a volumetric flask, mix a known volume of the stock solution with 0.1 M HCl.

  • Heat the solution at a controlled temperature (e.g., 60 °C) for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, cool it to room temperature, and neutralize it with an equivalent amount of 0.1 M NaOH.

  • Dilute the sample with the mobile phase to an appropriate concentration for HPLC analysis.

• Base Hydrolysis:

  • In a volumetric flask, mix a known volume of the stock solution with 0.1 M NaOH.

  • Maintain the solution at room temperature and take samples at various time points (e.g., 30 minutes, 1, 2, 4 hours).

  • Neutralize each aliquot with an equivalent amount of 0.1 M HCl.

  • Dilute the sample with the mobile phase for HPLC analysis.

• Neutral Hydrolysis:

  • In a volumetric flask, mix a known volume of the stock solution with purified water.

  • Heat the solution at a controlled temperature (e.g., 60 °C) and take samples at various time points.

  • Dilute the samples with the mobile phase for HPLC analysis.

• Analysis:

  • Analyze all prepared samples by a validated stability-indicating HPLC method.

  • Monitor for the appearance of new peaks and the decrease in the peak area of the parent compound.

  • Analyze the stressed samples by LC-MS to identify the molecular weights of the degradation products.

Data Interpretation:

Stress Condition	Time (hours)	Parent Compound (%)	Degradation Product 1 (%)	Degradation Product 2 (%)
0.1 M HCl, 60°C	0	100	0	0
8	85	10	5
0.1 M NaOH, RT	0	100	0	0
2	70	25	5
Water, 60°C	0	100	0	0
24	95	3	2

This table presents hypothetical data for illustrative purposes.

Troubleshooting Workflow

The following diagram outlines a systematic workflow for troubleshooting stability issues with 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Caption: A logical workflow for addressing stability problems.

References

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• ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting an. Available at: [Link]

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• Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline. Available at: [Link]

• Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure - NIH. Available at: [Link]

• A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google Patents.

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• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - ResearchGate. Available at: [Link]

• Acetoxymethyl (AM) groups. (a) General schematic of AM ester... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - MDPI. Available at: [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. Available at: [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration - ResearchGate. Available at: [Link]

• 4-Chloropyridine | C5H4ClN | CID 12288 - PubChem. Available at: [Link]

• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - ResearchGate. Available at: [Link]

• (PDF) Naturally Isolated Pyridine Compounds Having Pharmaceutical Applications. Available at: [Link]

• The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. Available at: [Link]

• A Ratiometric pH Sensor for Gram-Positive and Gram-Negative Bacteria | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Identification, degradation characteristics, and application of a newly isolated pyridine-degrading Paracidovorax sp. BN6-4 | Water Science & Technology | IWA Publishing. Available at: [Link]

• Limited Utility of Acetoxymethyl (AM) Based Intracellular Delivery Systems, in vivo: Interference by Extracellular Esterases - NIH. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review - NIH. Available at: [Link]

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC - PubMed Central. Available at: [Link]

• Handling air-sensitive reagents AL-134 - MIT. Available at: [Link]

• CN103232389A - Preparation method of 2-chloromethyl-4-methoxyl-3,5-dimethyl pyridine hydrochloride - Google Patents.
• EP2585436B1 - Process for preparing 4-hydroxypyridines - Google Patents.

• Forced Degradation in Pharmaceuticals – A Regulatory Update. Available at: [Link]

• n-(5-chloro-2-pyridyl)triflimide - Organic Syntheses Procedure. Available at: [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed. Available at: [Link]

• An Extractive Spectrophotometric Method for the Determination of Pyridine in Air and Environmental Samples - ResearchGate. Available at: [Link]

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• 15. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Solvent Selection for Recrystallization of Pyridine Derivatives

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Welcome to the technical support center for the purification of pyridine derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with crystallization. Instead of a rigid protocol, we offer a dynamic troubleshooting framework built on core chemical principles to empower you to solve purification challenges logically and efficiently.

Understanding the Challenge: The Nature of Pyridine Derivatives

Pyridine and its derivatives present a unique set of properties that must be considered for successful recrystallization. The central pyridine ring is aromatic, conferring some nonpolar characteristics. However, the nitrogen atom introduces significant polarity and acts as a hydrogen bond acceptor.[1] This dual nature means that solvent selection is rarely straightforward and often requires careful optimization. Furthermore, pyridine derivatives are basic, a property that can be either an asset or a liability during purification.

Core Principles of Recrystallization

The foundation of a successful recrystallization rests on a simple principle: the compound of interest should be highly soluble in a hot solvent and poorly soluble in the same solvent when cold.[2] Conversely, impurities should either be insoluble in the hot solvent (allowing for removal by hot filtration) or remain soluble in the cold solvent (and be removed with the mother liquor).

Part 1: Strategic Solvent Selection

Choosing the right solvent system is the most critical step in developing a robust recrystallization protocol. This process should be systematic, starting with single solvents and progressing to binary systems only when necessary.

Diagram: Decision Workflow for Solvent System Selection

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. edu.rsc.org [edu.rsc.org]

Reference Data & Comparative Studies

Comparison of synthesis methods for substituted chloropyridine intermediates

An In-Depth Technical Guide to the Synthesis of Substituted Chloropyridine Intermediates

Substituted chloropyridines are foundational pillars in the architecture of modern pharmaceuticals and agrochemicals. Their strategic importance lies in the versatile reactivity of the pyridine ring, modulated by the presence and position of the chlorine substituent. The chlorine atom serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr) and as a handle for a vast array of transition-metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular scaffolds.

However, the synthesis of specific chloropyridine isomers is not trivial. The inherent electron-deficient nature of the pyridine ring deactivates it towards classical electrophilic aromatic substitution, often requiring harsh conditions that lead to a lack of regioselectivity and the formation of undesired byproducts. Consequently, a diverse portfolio of synthetic strategies has been developed, each with distinct advantages and limitations regarding selectivity, substrate scope, scalability, and economic viability. This guide provides a comparative analysis of the principal methods for synthesizing chloropyridine intermediates, supported by experimental data and detailed protocols to aid researchers in making informed decisions for their specific synthetic challenges.

Method 1: Direct Electrophilic Chlorination of Pyridine

Direct chlorination is the most atom-economical approach but is often plagued by a lack of control. The pyridine ring is significantly less reactive than benzene towards electrophiles, necessitating high-energy conditions that typically favor radical pathways over well-controlled electrophilic substitution.

Causality Behind Experimental Choices:

• High Temperatures (>300°C): At these temperatures, the reaction proceeds via a radical mechanism rather than an electrophilic one. This is necessary to overcome the high activation energy for chlorinating the deactivated ring but results in poor regioselectivity, often yielding a mixture of 2-chloropyridine and 2,6-dichloropyridine.[1][2]

• Photochemical Activation: The use of UV light can initiate the reaction at lower temperatures (e.g., 150-170°C) by promoting the homolytic cleavage of Cl₂, but mixtures of products are still common.[3]

• Milder Reagents: To improve selectivity, particularly for the 2-position, milder chlorinating systems have been developed. A notable example involves the in-situ generation of an electrophilic chlorine species from hypochlorite and hydrochloric acid at moderate temperatures (60-80°C), which offers significantly better selectivity.[1][4]

• Lewis Acid Catalysis: For the synthesis of 3-chloropyridine, a Lewis acid catalyst like aluminum chloride (AlCl₃) can be used, though yields are often modest.[5]

Data Summary: Direct Chlorination Methods

Method	Chlorinating Agent	Conditions	Target Isomer	Selectivity	Yield	Reference
Vapor-Phase	Cl₂	>300°C	2-Chloro & 2,6-Dichloro	Low	Variable	[1]
Gas-Phase Photochlorination	Cl₂ / UV light	150-170°C	2-Chloropyridine	~95%	~82% (total)	[3]
Aqueous Chlorination	NaOCl / HCl	60-80°C	2-Chloropyridine	up to 83%	~127% (mass yield)	[4]

| Lewis Acid Catalyzed | Cl₂ / AlCl₃ | Not specified | 3-Chloropyridine | Moderate | 33% |[5] |

Method 2: Synthesis via Pyridine N-Oxides

This is a robust and widely employed two-step strategy that leverages the electronic properties of the N-oxide functionality to achieve high regioselectivity under milder conditions.

Causality Behind Experimental Choices:

• N-Oxidation: The initial oxidation of the pyridine nitrogen (e.g., with H₂O₂ or m-CPBA) transforms the electron-deficient ring into an electron-rich system. The N-oxide group is strongly activating and directs electrophilic attack to the 2- and 4-positions.[2] The conversion of 2-chloropyridine to its N-oxide can proceed with yields exceeding 98%.[6]

• Deoxygenative Chlorination: The N-oxide is then treated with a chlorinating agent such as phosphoryl chloride (POCl₃) or oxalyl chloride. The N-oxide oxygen atom attacks the electrophilic reagent (e.g., phosphorus in POCl₃), forming a highly reactive intermediate. This activates the C2 and C4 positions for nucleophilic attack by the chloride ion, followed by elimination and loss of the oxygen atom to yield the chloropyridine. This method overwhelmingly favors the formation of 2- and 4-chloropyridines. Using POCl₃ in the presence of a base like triethylamine can achieve excellent yields (90%) and selectivity (99.2%) for 2-chloropyridine.[7]

Experimental Workflow: Synthesis of 2-Chloropyridine via N-Oxide

Caption: Workflow for the synthesis of 2-chloropyridine via a pyridine N-oxide intermediate.

Method 3: Functional Group Interconversion (FGI)

FGI strategies rely on the conversion of a pre-existing functional group on the pyridine ring into a chlorine atom. These methods are often highly regioselective as the position of the chlorine is predetermined by the starting material.

Deoxychlorination of Hydroxypyridines

2- and 4-Hydroxypyridines exist in tautomeric equilibrium with their corresponding pyridone forms. This tautomerism is key to their conversion to chloropyridines.

Causality Behind Experimental Choices: The oxygen of the pyridone tautomer acts as a nucleophile, attacking a strong chlorinating agent like phosphoryl chloride (POCl₃) or phosphorus pentachloride (PCl₅). This forms a phosphate or similar intermediate, which is an excellent leaving group. Subsequent nucleophilic attack by a chloride ion at the C2 (or C4) position displaces the intermediate, yielding the desired chloropyridine. This is a classic, reliable, and high-yielding method for producing 2- and 4-chloropyridines.[2][8]

Diazotization of Aminopyridines (Sandmeyer-type Reaction)

The Sandmeyer reaction is a cornerstone of aromatic chemistry, and its application to aminopyridines provides a reliable route to chloropyridines.

Causality Behind Experimental Choices:

• Diazotization: The primary amino group is treated with a source of nitrous acid (typically generated in situ from NaNO₂ and a strong acid like HCl or H₂SO₄) at low temperatures (0-5°C) to form a pyridyldiazonium salt.

• Substitution: The diazonium group (-N₂⁺) is an outstanding leaving group. In the presence of a copper(I) chloride catalyst, it is displaced by a chloride ion, releasing nitrogen gas and forming the chloropyridine. This method allows for the clean conversion of 2-, 3-, or 4-aminopyridines to their corresponding chloro derivatives with good yields.

Data Summary: Sandmeyer-type Synthesis of Chloropyridines [9]

Starting Material	Product	Yield
2-Aminopyridine	2-Chloropyridine	60%
2-Amino-4-methylpyridine	2-Chloro-4-methylpyridine	70%
2-Amino-5-chloropyridine	2,5-Dichloropyridine	68%

| 4-Aminopyridine | 4-Chloropyridine | 60% |

Decarboxylative Chlorination of Picolinic Acids

A more modern approach involves the removal of a carboxylic acid group and its replacement with a chlorine atom. This is particularly effective for 2-picolinic acids.

Causality Behind Experimental Choices: The reaction proceeds through the formation of an N-acylpyridinium intermediate, which can then undergo decarboxylation to generate a pyridyl radical or anion, depending on the specific mechanism (e.g., photoredox or transition-metal-free conditions). This reactive intermediate is then trapped by a chlorine source. Recent protocols utilize inexpensive dihalomethanes as the halogen source and oxygen as the oxidant under transition-metal-free conditions, offering a green and efficient route to 2-halopyridines with yields often in the 50-75% range.[10][11][12]

Method 4: Other Notable Synthetic Routes

Ring Expansion of Pyrrole

For the specific synthesis of 3-chloropyridine, a ring-expansion strategy starting from the five-membered pyrrole ring is a viable, albeit lower-yielding, option.

Causality Behind Experimental Choices: Pyrrole reacts with dichlorocarbene (:CCl₂), typically generated from chloroform and a strong base. The carbene undergoes cycloaddition with the pyrrole ring to form a dichlorocyclopropane intermediate. This strained intermediate then undergoes a thermally-driven ring expansion, ultimately rearranging to form 3-chloropyridine. Vapor-phase pyrolysis of pyrrole and chloroform can achieve yields of 25-33%.[5][13]

Reductive Dechlorination

Sometimes, the desired monochlorinated pyridine is best accessed from a polychlorinated precursor. For example, 3-chloropyridine can be synthesized via the selective catalytic hydrogenation of 2,3,6-trichloropyridine. The greater steric hindrance at the 2- and 6-positions allows for the preferential removal of the chlorine atoms at these sites, leaving the 3-chloro substituent intact. This industrial process can achieve high yields (83.2%).[14]

Comparative Summary of Synthesis Methods

Method	Target Isomer(s)	Key Reagents	Advantages	Disadvantages	Typical Yield
Direct Chlorination	2- and 3-	Cl₂, NaOCl/HCl	Atom economical, few steps	Harsh conditions, low selectivity, byproduct formation	30-85%
Via N-Oxide	2- and 4-	H₂O₂, POCl₃	High regioselectivity, mild conditions, high yield	Additional oxidation step required	85-95%
From Hydroxypyridine	2- and 4-	POCl₃, PCl₅	High yield, clean reaction, regioselective	Availability of hydroxypyridine precursor	>90%
From Aminopyridine	2-, 3-, and 4-	NaNO₂, CuCl	Versatile for all isomers, good yields	Diazonium salts can be unstable, requires low temp	60-70%
Decarboxylative	2-	Picolinic acid, CH₂Cl₂	Novel, good functional group tolerance	Requires specific precursor, moderate yields	50-75%
Ring Expansion	3-	Pyrrole, CHCl₃	Accesses 3-isomer directly	Low to moderate yields	25-35%
Reductive Dechlorination	3-	2,3,6-Trichloropyridine, H₂/Pd	High yield, scalable	Requires polychlorinated precursor	>80%

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Chloropyridine via N-Oxide Intermediate[8][16]

Step A: N-Oxidation of Pyridine

• In a round-bottom flask, combine pyridine (1.0 equiv) with glacial acetic acid (3.0 equiv).

• Cool the mixture in an ice bath to 0-5°C.

• Slowly add 30% hydrogen peroxide (1.5 equiv) dropwise, ensuring the internal temperature does not exceed 20°C.

• After the addition is complete, heat the mixture to 70-80°C and maintain for 24 hours.

• Cool the reaction to room temperature and carefully neutralize with a saturated solution of sodium carbonate until the pH is ~8.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield pyridine N-oxide.

Step B: Deoxygenative Chlorination

• To a flask containing pyridine N-oxide (1.0 equiv), add dichloromethane as a solvent.

• Add triethylamine (1.5 equiv).

• Cool the mixture to 0-5°C in an ice bath.

• Add phosphoryl chloride (POCl₃, 1.2 equiv) or oxalyl chloride (1.2 equiv) dropwise.

• Allow the reaction to stir at low temperature for 1 hour, then warm to room temperature and stir for an additional 4-6 hours.

• Quench the reaction by slowly pouring it onto crushed ice.

• Neutralize with sodium carbonate solution and extract with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by vacuum distillation to obtain 2-chloropyridine (Typical Yield: 90-91%).[7][15]

Protocol 2: Sandmeyer-type Synthesis of 4-Chloropyridine[10]

• In a flask, dissolve 4-aminopyridine (1.0 equiv) in a mixture of hydrochloric acid (38%, ~8 mL per 2 mmol of amine) and acetonitrile (1 mL per 2 mmol of amine).

• In a separate container, prepare a solution of sodium nitrite (NaNO₂, 2.5 equiv) in a minimal amount of water.

• Cool the aminopyridine solution to 0-5°C using an ice-salt bath.

• Slowly add the sodium nitrite solution dropwise to the cooled aminopyridine solution, maintaining the temperature below 7°C. A diazonium salt intermediate will form.

• After the addition is complete, stir the mixture at 0-5°C for 30 minutes.

• In a separate reaction flask, prepare a solution of copper(I) chloride (CuCl, catalytic amount) in concentrated HCl. Heat this solution to 80°C.

• Slowly add the cold diazonium salt solution to the hot CuCl solution. Vigorous evolution of N₂ gas will be observed.

• After the addition is complete, maintain the reaction at 80°C for 2 hours.

• Cool the mixture to room temperature, pour into water, and neutralize to pH 10 with 10% aqueous Na₂CO₃.

• Extract the product with CH₂Cl₂ (3 x volumes).

• Combine the organic phases, dry over anhydrous Na₂SO₄, filter, and concentrate under vacuum to yield 4-chloropyridine (Typical Yield: 60%).[9]

Logical Relationship: Method Selection

Caption: Decision-making workflow for selecting a synthetic method based on the target chloropyridine isomer.

Conclusion

The synthesis of substituted chloropyridines is a mature field with a wealth of methodologies. The optimal choice is dictated by a careful consideration of the desired isomer, required scale, cost of starting materials, and tolerance for byproduct formation.

• For 2- and 4-chloropyridines , methods involving pyridine N-oxides or the deoxychlorination of hydroxypyridines offer the highest yields and regioselectivity, making them the preferred choice for laboratory and industrial synthesis.

• For 3-chloropyridines , the Sandmeyer reaction of 3-aminopyridine is a versatile and reliable laboratory-scale method, while reductive dechlorination of polychlorinated pyridines is an effective industrial route.

• Direct chlorination remains a viable, atom-economical option when regioselectivity is less critical or when milder, more selective protocols are employed.

As the demand for novel, highly functionalized molecules grows, the development of even more efficient, selective, and sustainable methods for chloropyridine synthesis will continue to be an area of active research, with modern techniques like decarboxylative halogenation paving the way for new synthetic possibilities.

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• Chlopkiewicz, J., et al. (1993). Metabolism of 2-chloropyridine. National Toxicology Program. Available at: [Link]

• Lesina, Y., Beysembay, P., & Kassanov, A. (2016). One-Pot Synthesis of Chloropyridines from Aminopyridines via Diazotization. Advanced Materials for Technical and Medical Purpose. Available at: [Link]

• Park, O., et al. (2001). PREPARATION OF 2-CHLOROPYRIDINE. Semantic Scholar. Available at: [Link]

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• CN105669535A - One-step synthesis method of 2-chloropyridine from N-pyridine oxide. Google Patents.

• Roohi, L., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)malonaldehyde. Current Chemistry Letters. Available at: [Link]

• Zhang, X., et al. (2019). Transition-metal-free decarboxylative halogenation of 2-picolinic acids with dihalomethane under oxygen conditions. Green Chemistry. Available at: [Link]

• Kumar, A., et al. (2018). Environment-Friendly Protocol for the Chlorination of Imidazoheterocycles by Chloramine-T. ACS Omega. Available at: [Link]

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• EP0684943B1 - Chlorination process of pyridine derivatives. Google Patents.

• Patil, S. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Academia.edu. Available at: [Link]

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A Comparative Guide to Pyridine Intermediates in Proton Pump Inhibitor (PPI) Synthesis: A Senior Application Scientist's Perspective

Introduction: The Central Role of Pyridine Intermediates in PPI Synthesis

Proton Pump Inhibitors (PPIs) represent a cornerstone in the management of acid-related gastrointestinal disorders.[1] The chemical architecture of common PPIs, such as omeprazole, lansoprazole, and pantoprazole, features a core structure where a substituted benzimidazole moiety is linked to a pyridine ring via a methylsulfinyl bridge. The construction of this crucial linkage is a focal point of synthetic strategy, hinging on the reactivity and stability of the chosen pyridine intermediate.

The general synthetic approach involves the nucleophilic substitution reaction between a 2-mercaptobenzimidazole derivative and a reactive chloromethyl-substituted pyridine. This reaction forms a thioether intermediate, which is subsequently oxidized to the final sulfoxide drug substance.[2][3] The efficiency, purity, and overall yield of this multi-step synthesis are profoundly influenced by the nature of the pyridine building block.

This guide provides an in-depth comparison of two key pyridine intermediates and the synthetic philosophies they represent in the synthesis of PPIs: the widely-used 2-chloromethyl-4-methoxy-3,5-dimethylpyridine and the alternative precursor strategy involving 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine . We will delve into the mechanistic nuances, present supporting experimental data, and offer field-proven insights to guide researchers and drug development professionals in their synthetic design and optimization efforts.

The Workhorse Intermediate: 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine

2-Chloromethyl-4-methoxy-3,5-dimethylpyridine, typically used as its hydrochloride salt, is a well-established and commercially significant intermediate, particularly in the synthesis of omeprazole.[4] Its utility lies in its direct reactivity with the benzimidazole thiol, providing a straightforward and scalable pathway to the thioether precursor.

Synthesis and Chemical Properties

The industrial synthesis of this intermediate has been extensively optimized over the years. A common route starts from 2,3,5-trimethylpyridine, which undergoes a series of transformations including nitration, methoxylation, and functionalization of the 2-methyl group.[2] An improved and widely adopted process involves the N-oxidation of the pyridine ring. The resulting N-oxide is more stable and facilitates the subsequent conversion to the 2-hydroxymethyl pyridine with good yields.[2] This alcohol is then chlorinated, often using reagents like thionyl chloride or phosphorus oxychloride, to yield the desired 2-chloromethyl product.[2][5]

The hydrochloride salt form enhances the stability of this reactive intermediate, which is a white to off-white solid soluble in water.[4] The chlorine atom at the methyl group is an excellent leaving group, readily displaced by the thiolate anion of the benzimidazole core in a classic SN2 reaction.

Experimental Workflow: Omeprazole Synthesis

The synthesis of omeprazole using 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride is a two-step process: thioether formation followed by oxidation.[1]

Caption: Overall workflow for the synthesis of omeprazole.[1]

Detailed Protocol: Synthesis of the Thioether Intermediate

This protocol details the coupling reaction to form the thioether intermediate for omeprazole.[1]

Materials:

• 2-Mercapto-5-methoxybenzimidazole

• 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride

• Sodium hydroxide (NaOH)

• Ethanol

• Water

Procedure:

• In a suitable reaction vessel, dissolve sodium hydroxide (5 g, 0.13 mol) in ethanol (50 mL) with heating to 70-90°C.

• To the dissolved sodium hydroxide solution, add 2-mercapto-5-methoxybenzimidazole (17.8 g, 0.10 mol) and reflux until it dissolves. This step generates the sodium salt of the mercaptan, activating it for nucleophilic attack.

• Cool the reaction mixture to below 10°C.

• Separately, dissolve 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride in water and add it to the reaction mixture while maintaining the temperature below 10°C. The controlled temperature is crucial to prevent side reactions.

• Stir the mixture for 1 hour, allowing the condensation reaction to proceed to completion.

• The product, the thioether intermediate, will precipitate out of the solution.

• Collect the precipitate by filtration and wash thoroughly with water to remove inorganic salts.

• Dry the collected solid to obtain the thioether intermediate.

The Precursor Strategy: The Role of Acetoxymethyl Pyridines

The compound 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine represents a different synthetic approach. While not a commonly cited direct coupling partner, its structure suggests its role as a precursor or an intermediate in a multi-step synthesis of the final reactive chloromethyl pyridine. The key concept here is the conversion of an acetoxymethyl group into a chloromethyl group.

Synthetic Rationale and Mechanistic Considerations

In several patented syntheses of PPI intermediates, a methyl group at the 2-position of the pyridine ring is first converted to an acetoxymethyl group.[2] This transformation is often achieved by reacting a pyridine N-oxide with acetic anhydride.[2][6] The acetoxymethyl group is a stable, isolable functional group that serves as a masked hydroxymethyl group.

The rationale for this two-step activation (methyl → acetoxymethyl → chloromethyl) is rooted in controlling reactivity and improving yields. Direct chlorination of the methyl group can be aggressive and lead to side products. The acetoxymethyl intermediate can be purified before being converted to the final reactive species.

The conversion proceeds in two stages:

• Hydrolysis: The acetoxymethyl group is hydrolyzed (saponified) under basic conditions (e.g., using sodium hydroxide) to the corresponding hydroxymethyl pyridine.

• Chlorination: The resulting alcohol is then chlorinated using a suitable agent like thionyl chloride (SOCl₂) to yield the highly reactive 2-chloromethyl pyridine.[2]

Caption: The precursor strategy for activating the 2-methyl group.

This precursor strategy offers several advantages:

• Improved Stability: The acetoxymethyl and hydroxymethyl intermediates are generally more stable and easier to handle than the final chloromethyl compound, making them suitable for storage and purification.

• Higher Purity: By isolating and purifying the intermediates, the final chloromethyl pyridine can be generated with higher purity, which translates to a cleaner coupling reaction and a higher quality final product.

• Versatility: This approach is adaptable for the synthesis of various substituted pyridine intermediates required for different PPIs like lansoprazole and pantoprazole.[7][8]

Comparative Analysis

Feature	2-Chloromethyl-4-methoxy-3,5-dimethylpyridine	5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (as a Precursor)
Role in Synthesis	Direct coupling partner with benzimidazole thiol.[1]	Precursor that requires further transformation (hydrolysis and chlorination) to the active chloromethyl species.[2]
Synthetic Route	Typically a one-step coupling reaction from this intermediate.	Adds at least two steps (hydrolysis, chlorination) to the overall synthesis before the coupling reaction.
Reactivity	High reactivity due to the labile chloromethyl group.[4]	The acetoxymethyl group is stable and non-reactive in the coupling step; requires activation.
Stability & Handling	Less stable, often used as the hydrochloride salt to improve shelf life.[4]	The acetoxymethyl intermediate is significantly more stable and easier to handle and purify.[2]
Process Control	The purity of the intermediate directly impacts the purity of the thioether product.	Allows for purification at intermediate stages, potentially leading to a higher purity final product.
Yield & Efficiency	Can provide high yields in a more direct route if the starting intermediate is pure.	The overall yield depends on the efficiency of the hydrolysis and chlorination steps. May be advantageous for large-scale synthesis where purity is paramount.[2]

Conclusion: Choosing the Optimal Synthetic Strategy

The choice between using a direct coupling partner like 2-chloromethyl-4-methoxy-3,5-dimethylpyridine and adopting a precursor strategy involving an acetoxymethyl intermediate depends on several factors, including the scale of the synthesis, desired purity of the final API, and cost considerations.

• For rapid, lab-scale synthesis and process development , the direct use of the 2-chloromethyl intermediate is often preferred due to the shorter reaction sequence.[1]

• For large-scale industrial production , the precursor strategy can offer significant advantages in terms of process control, intermediate stability, and final product purity.[2] The ability to purify the more stable acetoxymethyl or hydroxymethyl intermediates can prevent the carry-over of impurities into the final drug substance, a critical consideration for regulatory approval.

Ultimately, both approaches are valid and have been successfully employed in the synthesis of life-saving PPIs. The decision rests on a careful evaluation of the specific project goals, balancing the need for efficiency with the stringent requirements for purity and scalability in pharmaceutical manufacturing.

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A Comparative Guide to Spectroscopic Analysis for Confirming the Purity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

For researchers, scientists, and professionals in drug development, the purity of pharmaceutical intermediates is paramount. The presence of even minute impurities can significantly impact the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth, comparative analysis of various spectroscopic techniques for confirming the purity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, a key intermediate in the synthesis of various pharmaceutical compounds. We will delve into the practical application and comparative strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy, supported by predicted experimental data and established analytical principles.

The Critical Role of Purity for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a substituted pyridine derivative whose structural integrity is crucial for its intended downstream reactions. Impurities, which can arise from starting materials, by-products, or degradation products, can lead to the formation of undesired side products, reduce the yield of the target molecule, and introduce potentially toxic components into the final drug substance. Therefore, a robust analytical strategy to confirm both the identity and purity of this intermediate is a critical step in quality control.

Orthogonal Spectroscopic Approaches for Unambiguous Purity Assessment

A multi-pronged analytical approach using orthogonal techniques is the most reliable strategy for purity confirmation. Each spectroscopic method provides a unique piece of the structural puzzle, and their combined application offers a comprehensive and self-validating assessment of the compound's purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation and Purity

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules and for quantifying the level of impurities. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, within the molecule.

Why NMR is the Primary Choice:

• High Resolution and Specificity: NMR provides detailed information about the connectivity of atoms and their stereochemical relationships, allowing for the unambiguous identification of the target compound and any structurally similar impurities.

• Quantitative Nature: The area under an NMR signal is directly proportional to the number of nuclei giving rise to that signal. This allows for the accurate quantification of the main component and any detectable impurities without the need for a reference standard for the impurity itself.

Predicted ¹H NMR Spectral Data for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (in CDCl₃, 400 MHz)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
H-6 (Pyridine ring)	~8.3	s	1H
-CH₂- (Acetoxymethyl)	~5.2	s	2H
-CH₃ (at C-2)	~2.5	s	3H
-CH₃ (at C-3)	~2.3	s	3H
-CH₃ (Acetyl)	~2.1	s	3H

Predicted ¹³C NMR Spectral Data for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (in CDCl₃, 100 MHz)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (Acetyl)	~170
C-2, C-4, C-5 (Pyridine ring)	~145-155
C-3 (Pyridine ring)	~130
C-6 (Pyridine ring)	~125
-CH₂- (Acetoxymethyl)	~60
-CH₃ (Acetyl)	~21
-CH₃ (at C-2)	~18
-CH₃ (at C-3)	~14

Experimental Protocol: Acquiring High-Quality NMR Spectra

Caption: Workflow for NMR spectroscopic analysis.

Mass Spectrometry (MS): Confirming Molecular Weight and Elemental Composition

Mass spectrometry is an essential tool for determining the molecular weight of a compound and can provide valuable information about its elemental composition through high-resolution mass spectrometry (HRMS).

Why MS is a Crucial Confirmatory Technique:

• Molecular Weight Determination: MS provides a direct measurement of the mass-to-charge ratio (m/z) of the molecular ion, which should correspond to the calculated molecular weight of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine (213.66 g/mol ).

• Fragmentation Pattern: The fragmentation pattern observed in the mass spectrum can provide structural information that complements the data from NMR.

• High Sensitivity: MS is highly sensitive and can detect trace amounts of impurities that may not be visible in NMR spectra.

Predicted Mass Spectrum Data (Electron Ionization - EI)

m/z	Relative Intensity (%)	Possible Fragment
213/215	Moderate	[M]⁺ (Molecular ion, showing isotopic pattern for one chlorine atom)
171/173	High	[M - CH₂CO]⁺
156/158	High	[M - OCOCH₃]⁺
43	Very High	[CH₃CO]⁺

Experimental Protocol: GC-MS for Purity Assessment

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful combination for separating volatile impurities from the main compound before they enter the mass spectrometer.

Caption: Workflow for GC-MS analysis.

Infrared (IR) Spectroscopy: A Fingerprint of Functional Groups

Infrared spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The IR spectrum serves as a unique "fingerprint" for the compound.

Why IR Spectroscopy is a Valuable Screening Tool:

• Functional Group Identification: IR spectroscopy can quickly confirm the presence of key functional groups in 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, such as the carbonyl group (C=O) of the ester and the C-Cl bond.

• Comparison to a Reference Standard: By comparing the IR spectrum of a sample to that of a known pure standard, one can quickly identify any significant differences that may indicate the presence of impurities.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group
~1740	C=O stretch (ester)
~1580, 1470	C=C and C=N stretches (pyridine ring)
~1230	C-O stretch (ester)
~750	C-Cl stretch

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

Caption: Workflow for UV-Vis analysis.

Comparative Analysis of Spectroscopic Techniques for Purity Confirmation

Technique	Strengths	Weaknesses	Best For
NMR Spectroscopy	- Unambiguous structure elucidation- Quantitative without a reference standard for the impurity- Detects a wide range of impurities	- Relatively low sensitivity compared to MS- Can be time-consuming	- Primary structure confirmation- Quantification of major components and impurities
Mass Spectrometry	- High sensitivity for trace impurities- Confirms molecular weight- Provides structural information from fragmentation	- May not distinguish between isomers- Quantification requires a reference standard	- Detecting trace impurities- Confirming molecular weight
IR Spectroscopy	- Fast and non-destructive- Good for identifying functional groups- Provides a "fingerprint" of the molecule	- Not suitable for quantifying impurities- Can be difficult to interpret complex spectra without a reference	- Rapid identity confirmation- Screening for functional group impurities
UV-Vis Spectroscopy	- Simple and rapid- Good for detecting aromatic impurities- Can be quantitative with a reference standard	- Limited structural information- Only applicable to chromophoric compounds and impurities	- Screening for aromatic impurities- Routine quality control checks

Alternative and Complementary Purity Analysis Methods

While spectroscopic methods are powerful, they are often complemented by chromatographic techniques for a complete purity profile.

• High-Performance Liquid Chromatography (HPLC): HPLC is a cornerstone of pharmaceutical analysis for purity determination. [1]It separates the main compound from its impurities, and when coupled with a UV or MS detector, it can provide both qualitative and quantitative information about the purity of the sample. The validation of analytical methods, including HPLC, is crucial in a pharmaceutical quality system. [2]* Gas Chromatography (GC): For volatile compounds and impurities, GC is an excellent separation technique. It is particularly useful for detecting residual solvents. [1]

Conclusion: An Integrated Approach to Ensure Purity

Confirming the purity of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine requires a strategic and multi-faceted analytical approach. While NMR spectroscopy stands out for its definitive structural elucidation and quantitative capabilities, its combination with the high sensitivity of mass spectrometry, the functional group information from IR spectroscopy, and the chromophoric analysis from UV-Vis spectroscopy provides a robust and self-validating system. For comprehensive purity profiling, these spectroscopic techniques should be integrated with chromatographic methods like HPLC or GC. This integrated approach ensures the high quality and consistency of this critical pharmaceutical intermediate, ultimately contributing to the safety and efficacy of the final drug product.

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A Comparative Guide to Validating Analytical Methods for the Quality Control of Omeprazole Intermediates

In the synthesis of omeprazole, a widely prescribed proton pump inhibitor, the stringent control of its intermediates is paramount to ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of analytical methodologies for the quality control of these intermediates and a detailed protocol for the validation of a chosen method, grounded in scientific principles and regulatory expectations.

The Criticality of Quality Control in Omeprazole Synthesis

Omeprazole is synthesized through a multi-step process, with each stage presenting the potential for the formation of impurities.[1] The quality of the final omeprazole is directly dependent on the purity of its preceding intermediates. Therefore, robust analytical methods are essential for monitoring the reaction progress, identifying and quantifying impurities, and ensuring that the intermediates meet predefined quality specifications before proceeding to the next synthetic step. This proactive approach to quality control is a cornerstone of modern pharmaceutical manufacturing and is in line with the principles of Quality by Design (QbD).[2][3]

A Comparative Analysis of Analytical Techniques for Intermediate Analysis

The choice of an analytical technique for the quality control of omeprazole intermediates is dictated by the specific quality attribute being measured. The most common analytical techniques employed are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Visible Spectrophotometry.[4][5]

High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used technique for the analysis of omeprazole and its related substances due to its high resolution, sensitivity, and specificity.[2][5] It is particularly well-suited for the separation and quantification of non-volatile and thermally labile compounds, which is characteristic of many of omeprazole's intermediates and potential impurities.[6]

• Principle: HPLC separates components of a mixture based on their differential distribution between a stationary phase (the column) and a mobile phase (a solvent or mixture of solvents). The separated components are then detected and quantified by a suitable detector, most commonly a UV detector for chromophoric molecules like omeprazole and its intermediates.[7]

• Advantages:

  • High specificity for separating structurally similar compounds.

  • Excellent sensitivity for detecting trace impurities.

  • Applicable to a wide range of compounds.

  • Well-established and accepted by regulatory agencies.[2]

• Limitations:

  • Can be more time-consuming and expensive than simpler techniques.

  • Requires skilled operators and careful method development.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and thermally stable compounds.[6] In the context of omeprazole intermediates, GC is primarily used for the determination of residual solvents used in the synthesis process.

• Principle: GC separates components of a mixture based on their partitioning between a stationary phase and a gaseous mobile phase. The separated components are then detected by a suitable detector, such as a Flame Ionization Detector (FID).[7]

• Advantages:

  • Excellent for the analysis of volatile organic compounds.

  • High sensitivity and resolution for solvent analysis.

• Limitations:

  • Not suitable for non-volatile or thermally labile compounds.

  • Derivatization may be required for some analytes, adding complexity.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simpler and more rapid technique that can be used for the quantitative analysis of omeprazole and its intermediates, provided they have a suitable chromophore.[8][9]

• Principle: This technique measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum by the analyte. The amount of light absorbed is directly proportional to the concentration of the analyte in the solution (Beer-Lambert law).[8]

• Advantages:

  • Rapid and cost-effective.

  • Simple instrumentation and operation.

• Limitations:

  • Lacks specificity; it cannot distinguish between the active ingredient and its impurities if they have overlapping absorption spectra.

  • Generally less sensitive than HPLC.

Head-to-Head Performance Comparison

The following table provides a comparative summary of the performance of HPLC, GC, and UV-Vis spectrophotometry for the quality control of omeprazole intermediates.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	UV-Visible Spectrophotometry
Specificity	Excellent (can separate and quantify individual impurities)	Excellent (for volatile analytes)	Poor to Moderate (prone to interference)
Sensitivity	High (ng to pg level)	Very High (pg to fg level)	Moderate (µg to mg level)
Precision	Excellent (%RSD < 2%)	Excellent (%RSD < 2%)	Good (%RSD < 5%)
Accuracy	Excellent (recovery typically 98-102%)	Excellent (recovery typically 98-102%)	Good (recovery typically 95-105%)
Typical Application	Assay, impurity profiling, content uniformity	Residual solvent analysis	In-process control, preliminary assays

Validating an HPLC Method for an Omeprazole Intermediate: A Step-by-Step Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[10] The following is a detailed protocol for the validation of a reversed-phase HPLC (RP-HPLC) method for the assay of a key omeprazole intermediate, based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[11][12]

Objective

To validate an RP-HPLC method for the accurate and precise quantification of Omeprazole Intermediate-I in a drug substance.

Materials and Reagents

• Omeprazole Intermediate-I Reference Standard (purity > 99.5%)

• Omeprazole Intermediate-I test sample

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (analytical grade)

• Purified water (HPLC grade)

Instrumentation and Chromatographic Conditions

• HPLC System: A system with a quaternary pump, autosampler, column thermostat, and photodiode array detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile: 20mM Ammonium Acetate buffer (pH 7.0) (50:50, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 302 nm

• Injection Volume: 10 µL

• Run Time: 15 minutes

Validation Parameters and Acceptance Criteria

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[10]

• Procedure:

  • Inject a blank solution (diluent) to demonstrate no interference at the retention time of the analyte.

  • Inject a solution of the Omeprazole Intermediate-I reference standard.

  • Inject a solution of the Omeprazole Intermediate-I test sample.

  • Inject a mixture of the reference standard and known related impurities.

  • Perform forced degradation studies on the test sample under acidic, basic, oxidative, thermal, and photolytic conditions. Analyze the stressed samples to ensure the analyte peak is resolved from any degradation products.

• Acceptance Criteria: The analyte peak should be free from any co-eluting peaks from the blank, impurities, or degradation products. The peak purity index should be greater than 0.995.

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[11][12]

• Procedure:

  • Prepare a series of at least five concentrations of the Omeprazole Intermediate-I reference standard, typically ranging from 50% to 150% of the target assay concentration.

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.[11]

• Procedure:

  • Prepare samples of a known concentration of the test sample spiked with the reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean percentage recovery should be within 98.0% to 102.0%.

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[11]

• Procedure (Repeatability):

  • Prepare six independent samples of the test substance at the target concentration.

  • Analyze the samples and calculate the mean, standard deviation, and relative standard deviation (%RSD) of the assay results.

• Acceptance Criteria (Repeatability): The %RSD should be not more than 2.0%.

• Procedure (Intermediate Precision):

  • Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

  • Compare the results from both sets of experiments.

• Acceptance Criteria (Intermediate Precision): The overall %RSD for the combined data from both occasions should not be more than 2.0%.

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3]

• Procedure (Based on Signal-to-Noise Ratio):

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Acceptance Criteria: The determined LOQ concentration should be verified for precision and accuracy.

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.[3]

• Procedure:

  • Vary critical method parameters one at a time, such as:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2°C)

    • Mobile phase composition (± 2%)

    • pH of the buffer (± 0.2 units)

  • Analyze a sample under each of the modified conditions and evaluate the impact on the results.

• Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the assay results should not significantly change.

Visualizing the Workflow and Logic

Analytical Method Validation Workflow

Caption: Quality control tests for omeprazole intermediates.

Conclusion

The validation of analytical methods for the quality control of omeprazole intermediates is a critical activity that ensures the consistency and quality of the final drug product. While techniques like GC and UV-Vis spectrophotometry have their specific applications, HPLC remains the gold standard for comprehensive analysis due to its superior specificity and sensitivity. By following a systematic and scientifically sound validation protocol, as outlined in this guide and mandated by regulatory bodies like the ICH, pharmaceutical manufacturers can ensure that their analytical methods are robust, reliable, and fit for their intended purpose, ultimately safeguarding public health.

References

• Molnar Institute. (2014, March 28).
• Nasraldeen Abdalaziz, M. (2025, August 7). Development and Validation for RP-HPLC Method of Assay of Omeprazole Capsules Formulation.
• ICH. (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Diva-Portal.org. Quality by Design Method Development For the Analysis of Omeprazole.
• Shrestha, B. (2018, March 24). Process validation of analyticalmethod development and validation for Omeprazole capsules and blend.
• IJCRT.org. (2025, September 9). Analytical Techniques In Drug Quality Control.
• Drawell. Comparison Between GC and HPLC for Pharmaceutical Analysis.
• Ovid. (2022, September 22). Emerging analytical techniques for pharmaceutical quality control.
• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• Ilardi, E. A., et al. (2025, October 31). Comparison of reversed-phase enantioselective HPLC methods for determining the enantiomeric purity of (S)-omeprazole in presence of its related substances.
• ijprems. METHOD DEVELOPMENT AND VALIDATION OF RP-HPLC METHOD FOR DETERMINATION OF OMEPRAZOLE AND CINITAPRIDE IN BULK AND PHARMACEUTICAL F.
• World Journal of Pharmacy and Pharmaceutical Sciences. (2025, August 9). ANALYTICAL TECHNIQUES USED IN QUALITY CONTROL OF DRUGS: REVIEW.
• ACS Publications.
• FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Jurnal Farmasi Sains dan Komunitas. (2017). Development and Validation of Omeprazole Analysis Methods in Capsules with Absorbance Methods and Areas under Curves Methods with.
• Oxford Academic. (2012, October 18). RP-HPLC/Pre-Column Derivatization for Analysis of Omeprazole, Tinidazole, Doxycycline and Clarithromycin.
• PubMed. (2022, November 30). Emerging analytical techniques for pharmaceutical quality control: Where are we in 2022?.
• ICH. Quality Guidelines.
• Saini, S., et al. (2019). Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton pump inhibitors : A Review. SciSpace.
• PharmaVED. (2024, April 28). Key Analytical Techniques Powering Pharmaceutical Quality Control.
• PubMed. (2016). Comparison of reversed-phase enantioselective HPLC methods for determining the enantiomeric purity of (S)
• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1)

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A Comparative Guide to the Synthesis Efficiency of Tenatoprazole and Omeprazole for Researchers and Drug Development Professionals

In the landscape of proton pump inhibitors (PPIs), omeprazole has long been a cornerstone for treating acid-related gastrointestinal disorders. However, the development of newer agents like tenatoprazole, with its distinct imidazopyridine core, has prompted a closer examination of not only their pharmacological profiles but also their synthetic accessibility. This guide provides an in-depth, objective comparison of the synthesis efficiency of tenatoprazole versus omeprazole, grounded in experimental data to inform researchers, scientists, and drug development professionals.

Introduction to Tenatoprazole and Omeprazole: Structural Nuances

Tenatoprazole and omeprazole share a common mechanism of action, the irreversible inhibition of the gastric H+/K+ ATPase, but differ in their core heterocyclic structures. Omeprazole is built on a benzimidazole scaffold, while tenatoprazole incorporates an imidazo[4,5-b]pyridine ring system. This structural difference, while seemingly subtle, has significant implications for both the pharmacokinetic properties of the drugs and the chemical strategies employed in their synthesis.

Synthetic Pathways: A Head-to-Head Comparison

The synthesis of both tenatoprazole and omeprazole typically converges on a key two-step sequence: the formation of a sulfide intermediate followed by its oxidation to the corresponding sulfoxide. However, the efficiency of these steps and the complexity of preparing the requisite precursors can vary significantly.

The Synthesis of Omeprazole: A Well-Trodden Path

A prevalent and optimized route for the industrial synthesis of omeprazole involves the coupling of two key intermediates: 2-mercapto-5-methoxybenzimidazole and 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride. This is followed by a controlled oxidation of the resulting thioether intermediate, often referred to as pyrmetazole.[1]

Experimental Protocol: Omeprazole Synthesis

Step 1: Synthesis of 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole (Pyrmetazole)

• Reaction Setup: In a suitable reaction vessel, dissolve 2-mercapto-5-methoxybenzimidazole (1.0 eq) and triethyl benzylammonium chloride (as a phase transfer catalyst) in a suitable solvent.

• Addition of Base: Add a solution of sodium hydroxide (approx. 2.2 eq) in water.

• Coupling Reaction: To the resulting mixture, add 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride (approx. 1.0 eq). The reaction is typically stirred for several hours at ambient temperature.

• Work-up and Isolation: After reaction completion, water is added, and the solvent is distilled off. The precipitated solid is filtered, washed with water, and dried to yield the pyrmetazole intermediate.

Step 2: Oxidation to Omeprazole

• Reaction Setup: Dissolve the pyrmetazole intermediate (1.0 eq) in a suitable solvent such as dichloromethane.

• Oxidation: Cool the solution and add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), portion-wise.

• Work-up and Purification: After the reaction is complete, the mixture is washed and the crude omeprazole is isolated. Purification is typically achieved by recrystallization.

A one-pot method for the oxidation and refining of omeprazole has been reported with a high yield of 91.1%.[2]

The Synthesis of Tenatoprazole: An Evolving Strategy

The synthesis of tenatoprazole follows a similar two-step convergent strategy, coupling 2-mercapto-5-methoxyimidazo[4,5-b]pyridine with 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride. However, the synthesis of the imidazo[4,5-b]pyridine precursor is more complex than its benzimidazole counterpart in omeprazole.

One reported synthesis of the key intermediate, 6-methoxy-1H-benzoimidazole-2-thiol, starts from 2,6-dichloropyridine and involves a multi-step sequence of nitration, amination, methoxylation, reduction, and cyclization. This longer route contributes to a lower overall yield of approximately 20.9% for the final tenatoprazole product.

However, an improved and more efficient two-step synthesis of tenatoprazole has been developed, boasting a significantly higher overall yield of around 80%.[3]

Experimental Protocol: Improved Tenatoprazole Synthesis

Step 1: Synthesis of the Sulfide Intermediate

• Coupling Reaction: The coupling of 2-mercapto-5-methoxyimidazo[4,5-b]pyridine with 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride is carried out to afford the sulfide intermediate.

Step 2: Oxidation to Tenatoprazole

• Oxidation: The subsequent oxidation of the sulfide intermediate is performed using a substoichiometric amount of hydrogen peroxide to quantitatively yield tenatoprazole.[3]

Comparative Analysis of Synthesis Efficiency

To provide a clear comparison, the following table summarizes the key quantitative data for the synthesis of omeprazole and tenatoprazole via their more efficient routes.

Parameter	Omeprazole	Tenatoprazole (Improved Route)
Number of Key Steps	2	2
Overall Yield	Up to 91.1% (one-pot oxidation/refining)	~80%

Discussion and Field-Proven Insights

From a synthetic efficiency standpoint, the optimized, convergent two-step synthesis of omeprazole appears to hold an advantage over even the improved synthesis of tenatoprazole, with reported overall yields reaching up to 91.1%. The key precursors for omeprazole synthesis are also readily accessible.

The synthesis of tenatoprazole is inherently more complex due to the imidazo[4,5-b]pyridine core. The earlier, longer synthetic route for tenatoprazole, with an overall yield of only 20.9%, highlights the synthetic challenges associated with this moiety. While the improved two-step process for tenatoprazole represents a significant advancement, achieving an overall yield of approximately 80%, it still falls slightly short of the most efficient reported omeprazole syntheses.

For drug development professionals, the higher synthetic efficiency of omeprazole translates to lower manufacturing costs and a more established supply chain for its key intermediates. However, the decision to pursue the development of tenatoprazole or other novel PPIs is not solely based on synthesis efficiency. The unique pharmacokinetic profile of tenatoprazole, for instance, may offer clinical advantages that outweigh the slightly higher manufacturing complexity.

Conclusion

References

• Vidaillac, C., et al. Synthesis of Omeprazole Analogues and Evaluation of These as Potential Inhibitors of the Multidrug Efflux Pump NorA of Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 2007, 51(3), 831–838. Available from: [Link]

• White Rose eTheses Online. Synthesis, structure, and reactivity of Omeprazole and related compounds. Available from: [Link]

• Google Patents. CN112679475A - Omeprazole preparation method and omeprazole.

• Indian Journal of Chemistry. Studies in the synthesis of 2-mercapto-5-methoxybenzimidazole. Available from: [Link]

• ResearchGate. Synthesis of tenatoprazole. Available from: [Link]

• Google Patents. CN103232389A - Preparation method of 2-chloromethyl-4-methoxyl-3,5-dimethyl pyridine hydrochloride.
• Google Patents. US6245913B1 - Synthetic procedure for 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methylthio]-IH-benzimidazole hydrochloride and its conversion to omeprazole.

• Scientific.net. Synthesis of Antiulcerative Drug Tenatoprazole. Available from: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. Proton Pump Inhibitors. Available from: [Link]

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A Comparative Guide to the Quantitative Analysis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine Purity by qNMR

In the landscape of pharmaceutical development and quality control, the precise and accurate determination of an active pharmaceutical ingredient's (API) purity is paramount. This guide provides an in-depth technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods for the purity assessment of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, a key intermediate in the synthesis of various pharmaceutical compounds.[1][2] We will delve into the causality behind experimental choices, present self-validating protocols, and provide a comprehensive comparison based on experimental data.

The Critical Role of Purity in Pharmaceutical Intermediates

5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine serves as a vital building block in the synthesis of numerous drugs.[1][2] Impurities, even in minute quantities, can have a significant impact on the safety and efficacy of the final drug product. Therefore, a robust and reliable analytical method for purity determination is not just a regulatory requirement but a cornerstone of drug safety.

Quantitative NMR (qNMR): A Primary Analytical Method

Quantitative NMR (qNMR) has emerged as a powerful and versatile tool for the purity assessment of organic molecules.[3][4][5] Unlike chromatographic techniques that often rely on reference standards of the same compound, qNMR is a primary ratio method of measurement, traceable to the International System of Units (SI). This is because the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[6]

The qNMR Advantage: Causality and Expertise

The choice of qNMR for purity determination is rooted in its inherent advantages over other techniques:

• Universality of Detection: ¹H NMR, the most common nucleus for qNMR, is nearly universally applicable to organic molecules.

• No Need for Identical Reference Standards: Quantification is achieved by comparing the integral of an analyte's signal to that of a certified internal standard of a different compound.[7][8] This is particularly advantageous when a certified standard of the analyte is unavailable.[9]

• Structural Confirmation: A single qNMR experiment not only quantifies the analyte but also provides structural confirmation, allowing for the simultaneous identification and quantification of impurities.[10]

• Non-destructive: The sample can be recovered after analysis, which is crucial when dealing with valuable or scarce materials.[10][11]

Head-to-Head Comparison: qNMR vs. Chromatographic Methods

To provide an objective comparison, let's consider the performance of qNMR against High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the purity analysis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. While both HPLC and qNMR have demonstrated good accuracy, precision, and stability in various applications, their fundamental principles and practical considerations differ significantly.[12]

Parameter	qNMR	HPLC-UV	GC-FID
Principle	Molar concentration ratio based on signal integration	Response factor relative to a reference standard	Response factor relative to a reference standard
Reference Standard	Certified internal standard (different compound)	Certified reference standard of the analyte	Certified reference standard of the analyte
Selectivity	High; ability to select non-overlapping signals	Dependant on chromatographic resolution	Dependant on chromatographic resolution
Accuracy	High; traceable to SI units	High, but dependent on reference standard purity	High, but dependent on reference standard purity
Precision	Excellent	Excellent	Excellent
Linearity Range	Wide	Wide, but detector saturation can be an issue	Wide, but detector saturation can be an issue
LOD/LOQ	Generally higher than chromatographic methods[13][14]	Excellent	Excellent
Sample Preparation	Simple; dissolution in a deuterated solvent with internal standard[13]	More complex; may require filtration and mobile phase preparation	May require derivatization for non-volatile compounds
Analysis Time	Rapid; typically under 30 minutes per sample[12]	Can be longer depending on the chromatographic run time	Can be longer depending on the chromatographic run time
Solvent Consumption	Low[11][13]	High	Moderate
Destructive	No[10][11]	Yes	Yes

This table presents a generalized comparison. Specific performance characteristics can vary based on the analyte, instrumentation, and method development.

Experimental Protocol: A Self-Validating qNMR Workflow

The following protocol for the qNMR analysis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is designed to be a self-validating system, ensuring the trustworthiness of the results. This is achieved through careful selection of the internal standard, optimized acquisition parameters, and rigorous data processing. The method should be validated according to ICH Q2(R1) guidelines for parameters such as precision, accuracy, specificity, and linearity.[15][16]

Step 1: Selection of the Internal Standard

The choice of an internal standard is critical for accurate quantification.[8] An ideal internal standard should:

• Be of high, certified purity.

• Be chemically stable and not react with the analyte or solvent.[7]

• Have signals that are well-resolved from the analyte and any impurity signals.[7]

• Be soluble in the same deuterated solvent as the analyte.[8]

• Have a simple spectrum, preferably with singlet signals.[17]

For the analysis of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, Maleic acid is a suitable internal standard. It is a stable solid with a simple ¹H NMR spectrum (a singlet for the two olefinic protons) that does not overlap with the signals of the analyte.

Step 2: Sample Preparation

• Accurately weigh approximately 20 mg of the 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine sample into a clean, dry vial.

• Accurately weigh approximately 10 mg of the certified Maleic acid internal standard into the same vial.

• Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial.

• Ensure complete dissolution by gentle vortexing or sonication.

• Transfer the solution to a high-quality NMR tube.

Step 3: NMR Data Acquisition

The following acquisition parameters are recommended for a 400 MHz NMR spectrometer. These parameters are chosen to ensure complete spin relaxation and a high signal-to-noise ratio, which are crucial for accurate integration.[17]

• Pulse Program: A simple single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Relaxation Delay (d1): ≥ 5 times the longest T₁ of both the analyte and internal standard. A value of 30 seconds is a conservative starting point.

• Number of Scans (ns): ≥ 16, to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.[17]

• Acquisition Time (aq): Sufficient to ensure good digital resolution (e.g., > 3 seconds).

• Spectral Width (sw): Appropriate to cover all signals of interest.

Step 4: Data Processing and Purity Calculation

• Apply a small line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

• Carefully phase the spectrum manually.

• Perform a baseline correction.

• Integrate the well-resolved signals of the analyte and the internal standard. For 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, the singlet from the acetoxymethyl protons is a good choice. For Maleic acid, integrate the singlet of the two olefinic protons.

• Calculate the purity using the following equation[3]:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Visualizing the Workflow and Comparisons

To further clarify the experimental process and the relationship between the analytical techniques, the following diagrams are provided.

Caption: Experimental workflow for qNMR analysis.

Caption: Logical relationships of analytical techniques.

Conclusion: An Orthogonal Approach for Highest Confidence

While HPLC and GC are powerful tools for routine quality control, providing high sensitivity for impurity profiling, qNMR offers the distinct advantage of being a primary analytical method that provides an accurate, absolute measure of purity without the need for an identical reference standard.[10] For comprehensive purity validation of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, an orthogonal approach combining HPLC for impurity profiling and qNMR for an absolute purity assignment is recommended.[10] This dual-pronged strategy ensures the highest level of confidence in the quality of this critical pharmaceutical intermediate.

References

• ICH Q2(R1): Validation of Analytical Procedures. Available at: [Link]

• Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. PubMed. Available at: [Link]

• Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q 10 in dietary supplement capsules. ResearchGate. Available at: [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. Available at: [Link]

• Development and validation of a quantitative proton NMR method for the analysis of pregnenolone. Semantic Scholar. Available at: [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass. Available at: [Link]

• Validation of a Generic Quantitative H-1 NMR Method for Natural Products Analysis. Semantic Scholar. Available at: [Link]

• Purity by Absolute qNMR Instructions. ACS Publications. Available at: [Link]

• Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. ResearchGate. Available at: [Link]

• Quantitative NMR Spectroscopy. University of Oxford. Available at: [Link]

• A Guide to Quantitative NMR (qNMR). Emery Pharma. Available at: [Link]

• qNMR. BIPM. Available at: [Link]

• Process for the preparation of 4-chloropyridine-n-oxides. Google Patents.

• Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. MDPI. Available at: [Link]

• 4-Chloro-2-(chloromethyl)-3,5-dimethylpyridine. PubChem. Available at: [Link]

• Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. ACG Publications. Available at: [Link]

• Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. ResearchGate. Available at: [Link]

• Preparation method of 2-chloromethyl-4-methoxyl-3,5-dimethyl pyridine hydrochloride. Google Patents.

• qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. YouTube. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine: A Guide for Laboratory Professionals

Hazard Assessment and Risk Mitigation

Understanding the potential hazards is the foundation of safe chemical handling. 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is a substituted pyridine. Pyridine and its derivatives are known to be harmful if swallowed, in contact with skin, or if inhaled.[2] They can cause skin and eye irritation.[3] A crucial consideration is that during thermal decomposition, chlorinated pyridines can release highly toxic and irritating gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride (HCl).[4]

Due to the limited specific toxicity data for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, a cautious approach is mandated.[1] It should be handled as a hazardous substance in accordance with the OSHA Laboratory Standard (29 CFR 1910.1450).[5][6][7][8]

Key Hazard Information Summary

Hazard Classification	Description	Primary Mitigation Strategy
Acute Toxicity (Inferred)	Harmful if swallowed, inhaled, or in contact with skin.[2]	Use appropriate Personal Protective Equipment (PPE) and work in a well-ventilated chemical fume hood.[9]
Skin/Eye Irritation (Inferred)	May cause skin and eye irritation.[3]	Wear safety goggles and chemical-resistant gloves.[10]
Hazardous Decomposition	Thermal decomposition can produce toxic gases such as NOx and HCl.[4]	Avoid exposure to high heat. Incineration should only be performed by a licensed disposal facility.[11]

Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine for any purpose, including disposal preparation, the following PPE and engineering controls are mandatory:

• Engineering Controls : All handling of this compound must be conducted in a certified chemical fume hood to prevent inhalation of any vapors or aerosols.[9] An emergency eyewash station and safety shower must be readily accessible.

• Eye and Face Protection : Wear tightly fitting safety goggles or a face shield.[1]

• Skin Protection : A flame-retardant lab coat should be worn.[1] Use nitrile gloves, which have demonstrated good resistance to a range of chemicals, including many chlorinated compounds.[10][12][13][14] Always inspect gloves for any signs of degradation or puncture before use and change them immediately if contamination is suspected.[1]

• Respiratory Protection : If there is a risk of exceeding exposure limits or if working outside of a fume hood (which is not recommended), a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.[9]

Spill Management Protocol

Accidental spills should be managed promptly and safely.

• For Small Spills (within a chemical fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material such as sand, diatomaceous earth, or a commercial solvent adsorbent.[2][15][16]

  • Carefully collect the absorbent material and contaminated debris using non-sparking tools and place it into a clearly labeled, sealable, and compatible waste container for hazardous materials.[1][2][15]

  • Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol) followed by soap and water.

  • All materials used for cleanup should be disposed of as hazardous waste.

• For Large Spills (outside of a chemical fume hood):

  • Evacuate the area immediately.

  • Alert your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures.

  • Do not attempt to clean up a large spill without specialized training and equipment.

Step-by-Step Disposal Procedure

The guiding principle for the disposal of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine is that it must be managed as hazardous waste. It should not be disposed of down the drain or in regular trash.[2]

Step 1: Waste Segregation and Collection

• Collect waste 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, including any contaminated materials (e.g., absorbent pads, gloves, weighing paper), in a designated, compatible, and properly sealed hazardous waste container.

• The container must be made of a material that will not react with the chemical. A high-density polyethylene (HDPE) or glass container is generally suitable.

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine" and its CAS number: "1159976-97-2".

Step 2: Storage of Hazardous Waste

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure waste accumulation area.

• The storage area should be away from heat, sparks, and open flames.

• Ensure the waste is segregated from incompatible materials, such as strong oxidizing agents and strong acids.

Step 3: Arranging for Professional Disposal

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[2]

• Provide the disposal contractor with all available safety information, including the Safety Data Sheet (SDS) if available, even if it is incomplete.

• The primary recommended method for the disposal of chlorinated pyridines is high-temperature incineration in a facility equipped with flue gas scrubbing to neutralize the resulting hydrogen chloride.[11]

Disposal Decision Workflow

Caption: Decision workflow for the safe disposal of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine.

Regulatory Compliance

The disposal of hazardous waste is strictly regulated. In the United States, the primary federal regulation is the Resource Conservation and Recovery Act (RCRA), which is enforced by the Environmental Protection Agency (EPA).[17][18] Your institution will have specific procedures in place to ensure compliance with RCRA and any applicable state and local regulations. Always adhere to your institution's Chemical Hygiene Plan as mandated by OSHA.[6][7]

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory and the broader scientific community.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Amino-5-Chloropyridine, 98%. Retrieved from [Link]

• Sdfine. (n.d.). Chemwatch GHS SDS 1282. Retrieved from [Link]

• ChemSupply Australia. (2024, June 26). Safety Data Sheet PYRIDINE. Retrieved from [Link]

• Lab Alley. (2024, June 19). SAFETY DATA SHEET. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet PYRIDINE. Retrieved from [Link]

• J.T. Baker. (n.d.). MATERIAL SAFETY DATA SHEET - PYRIDINE. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety data sheet according to Regulation (EC) No. 1907/2006 (REACH), amended by 2020/878/EU. Pyridine ≥99 %, for synthesis. Retrieved from [Link]

• PENTA. (2024, November 26). Pyridine - SAFETY DATA SHEET. Retrieved from [Link]

• GOV.UK. (2024, October 31). Pyridine: incident management. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, April 14). 2-(Chloromethyl)-4-methoxy-3,5-dimethylpyridine. PubChem Compound Summary for CID 84006-10-0. Retrieved from [Link]

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• Agency for Toxic Substances and Disease Registry. (1989). Toxicological Profile for Pyridine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Limited Utility of Acetoxymethyl (AM) Based Intracellular Delivery Systems, in vivo: Interference by Extracellular Esterases. Retrieved from [Link]

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• The University of Chicago. (n.d.). The Laboratory Standard. Retrieved from [Link]

• ResearchGate. (n.d.). Acetoxymethyl (AM) groups. (a) General schematic of AM ester.... Retrieved from [Link]

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Navigating the Unseen: A Guide to Safely Handling 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine

Understanding the Hazard Landscape

Due to a lack of specific toxicological data for 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine, a precautionary approach is essential. Based on data from similar chlorinated pyridine compounds, we must assume it may cause irritation to the eyes, skin, and respiratory tract.[1] Pyridine and its derivatives are known to be volatile, and inhalation of fumes can lead to a range of health issues.[2] Therefore, all handling procedures should be designed to minimize direct contact and inhalation.

Assumed Potential Hazards:

• Skin and Eye Irritation: Direct contact may cause redness, itching, and discomfort.[1]

• Respiratory Tract Irritation: Inhalation of vapors or dust may lead to coughing and irritation of the mucous membranes.[1]

• Unknown Systemic Effects: The full toxicological profile is not known. Therefore, it is prudent to handle this compound as potentially toxic if ingested or absorbed through the skin.

Your Armor: Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is non-negotiable when handling 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine. The following table outlines the recommended PPE, drawing from safety data for analogous compounds.

PPE Category	Specification	Rationale
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[3] A face shield should be used in addition to goggles when there is a splash hazard.	To prevent contact with the eyes, which are particularly sensitive to chemical irritants.
Skin Protection	Wear a lab coat. For handling larger quantities or when there is a significant risk of splashing, impervious clothing that is fire and flame-resistant is recommended.[3]	To protect the skin from accidental contact. The choice of material should be based on the potential for chemical permeation.
Hand Protection	Wear chemical-resistant gloves. Based on data for similar compounds, nitrile or neoprene gloves are recommended.[2] Always inspect gloves for any signs of degradation before use.	To prevent skin absorption, which is a potential route of exposure. The selection of glove material is critical for providing an effective barrier.
Respiratory Protection	A full-face respirator should be used if exposure limits are exceeded or if irritation is experienced.[3] All work with this compound should be conducted in a certified chemical fume hood.[2]	To prevent inhalation of potentially harmful vapors or dust. A fume hood provides the primary engineering control to minimize airborne concentrations. A respirator offers an additional layer of protection in specific scenarios.

Donning and Doffing PPE: A Critical Workflow

The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

Caption: The correct sequence for donning and doffing PPE to minimize exposure risk.

In Case of Emergency: A Step-by-Step Response Plan

Preparedness is key to mitigating the impact of an accidental exposure or spill.

Exposure Response

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Rinse the mouth with water. Do not induce vomiting.[3] Seek immediate medical attention.

Spill Response Protocol

The immediate actions taken after a spill can significantly reduce the associated hazards.

Caption: A clear workflow for responding to a chemical spill in the laboratory.

For small spills, trained personnel can manage the cleanup. For large spills, evacuate the area and contact your institution's emergency response team.

End of Life Cycle: Disposal Plan

Proper disposal is a critical final step in the safe handling of 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine and any contaminated materials.

• Chemical Waste: The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[3]

• Contaminated Materials: Any materials that have come into contact with the chemical, including PPE, absorbent materials, and empty containers, should be treated as hazardous waste.

• Packaging: Containers should be triple-rinsed (or the equivalent) before being offered for recycling or reconditioning.[3]

Always adhere to your institution's and local regulations for hazardous waste disposal.

Conclusion: A Culture of Safety

The principles of expertise, trustworthiness, and authoritative grounding are the bedrock of this guide. While we have drawn upon the best available data for related compounds, the responsibility for a safe laboratory environment rests with each individual. By internalizing these protocols and fostering a proactive safety culture, you can confidently advance your research while ensuring the well-being of yourself and your colleagues.

References

• 5-Acetoxymethyl-2,3-dimethyl-4-chloropyridine Safety Data Sheets - Echemi. (n.d.).
• Material Safety Data Sheet - 2-Amino-5-Chloropyridine, 98%. (n.d.). Cole-Parmer.
• Handling Pyridine: Best Practices and Precautions. (2024, March 12). Post Apple Scientific.
• Pyridine: incident management. (n.d.). GOV.UK.
• SAFETY DATA SHEET. (2024, March 15). Fisher Scientific.
• 2,3-difluoro-5-chloro pyridine cas no 89402-43-7. (n.d.). CDH Fine Chemical.
• Common Name: 2-CHLOROPYRIDINE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPL. (n.d.). NJ.gov.
• 2-Chloropyridine. (n.d.). Santa Cruz Biotechnology.
• Pyridine, alkyl derivatives: Human health tier II assessment Preface. (2015, September 1).
• SAFETY DATA SHEET. (2025, April 28). TCI Chemicals.
• Safety Data Sheet: Pyridine. (2025, March 31). Carl ROTH.
• 3 - SAFETY DATA SHEET. (2007, October 25).
• MATERIAL SAFETY DATA SHEET. (n.d.).

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